ZK 756326: A Technical Guide to its Mechanism of Action as a Selective CCR8 Agonist
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of the molecular mechanism of action of ZK 756326, a synthetic, non-peptide agonist of the C-C chemokine recepto...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth exploration of the molecular mechanism of action of ZK 756326, a synthetic, non-peptide agonist of the C-C chemokine receptor 8 (CCR8). As a selective modulator of this key immunological receptor, ZK 756326 serves as a critical tool for investigating the physiological and pathophysiological roles of CCR8, particularly in contexts such as HIV infection and general immune response.
Core Molecular Interaction: Selective Agonism at the CCR8 Receptor
ZK 756326 is a potent and selective agonist for the CCR8 chemokine receptor.[1][2] Unlike the endogenous protein ligands for this receptor, ZK 756326 is a small molecule, which offers distinct advantages in research settings, including stability and ease of use.[1] Its primary mechanism involves direct binding to and activation of CCR8, a G protein-coupled receptor (GPCR).
Binding Affinity and Potency
ZK 756326 demonstrates notable potency in activating CCR8. The concentration required to inhibit the binding of the natural CCR8 ligand, CCL1 (also known as I-309), by 50% (IC50) is approximately 1.8 µM for the human receptor and 2.6 µM for the murine receptor.[2] In functional assays, its half-maximal effective concentration (EC50) has been reported to be 245 nM.[3]
A key characteristic of ZK 756326 is its high selectivity for CCR8. It shows no significant agonist activity at other related chemokine receptors, including CCR3, CCR4, CXCR3, CXCR4, and CCR5.[3] Furthermore, it has been screened against a broader panel of 26 other GPCRs and displays a selectivity of over 28-fold, though some less potent activity has been noted at the α2A and 5-HT receptors. This high selectivity makes it a valuable tool for specifically probing CCR8 function.
Upon binding of ZK 756326, the CCR8 receptor undergoes a conformational change that triggers a cascade of intracellular signaling events. This process is primarily mediated through the Gαi subunit of the heterotrimeric G protein complex.[4]
To confirm the involvement of the Gαi subunit, cells expressing CCR8 can be treated with pertussis toxin prior to stimulation with ZK 756326.
Cell Culture: Culture CCR8-expressing cells (e.g., THP-1 cells) to an appropriate density.
Pertussis Toxin Treatment: Incubate a subset of the cells with pertussis toxin (typically 100 ng/mL) for 18-24 hours. This toxin specifically ADP-ribosylates and inactivates Gαi proteins.
Wash: Gently wash the cells to remove any remaining pertussis toxin.
Stimulation: Treat both the pertussis toxin-treated and untreated cells with varying concentrations of ZK 756326.
Downstream Readout: Measure a downstream signaling event, such as intracellular calcium mobilization or inhibition of adenylyl cyclase.
Analysis: A significant reduction or complete blockade of the ZK 756326-induced response in the pertussis toxin-treated cells indicates that the signaling is Gαi-dependent.[4]
Key Downstream Signaling Events
The activation of the Gαi-mediated pathway by ZK 756326 leads to several measurable downstream effects:
Increased Intracellular Calcium: ZK 756326 stimulation elicits a dose-responsive increase in intracellular calcium levels.[4]
Extracellular Acidification: The activation of CCR8 by ZK 756326 stimulates cellular metabolism, leading to an increase in extracellular acidification.[4]
ERK1/ERK2 Phosphorylation: Treatment of cells with ZK 756326 has been shown to increase the phosphorylation of ERK1 and ERK2, indicating the activation of the MAPK/ERK pathway.[3]
ZK 756326 Signaling Pathway.
Functional Consequences of CCR8 Activation by ZK 756326
The signaling events initiated by ZK 756326 translate into distinct cellular responses, highlighting the physiological relevance of CCR8 activation.
Induction of Chemotaxis
As a chemokine receptor agonist, ZK 756326 effectively induces chemotaxis, the directed migration of cells along a chemical gradient. This function is central to the role of chemokines in orchestrating immune cell trafficking.
Chamber Setup: A Boyden chamber or a similar transwell migration assay system is used. The chamber consists of an upper and a lower compartment separated by a microporous membrane.
Cell Preparation: Suspend CCR8-expressing cells (e.g., primary T cells or a relevant cell line) in a serum-free medium.
Loading: Add the cell suspension to the upper chamber.
Chemoattractant: In the lower chamber, add the medium containing various concentrations of ZK 756326. A negative control (medium alone) and a positive control (a known chemoattractant for the cells) should be included.
Incubation: Incubate the chamber at 37°C in a humidified incubator for a period sufficient to allow cell migration (typically 1-4 hours).
Quantification: Count the number of cells that have migrated through the membrane into the lower chamber. This can be done by microscopy after staining or by using a plate reader for fluorescently labeled cells.
Data Analysis: Plot the number of migrated cells against the concentration of ZK 756326 to generate a chemotactic dose-response curve.
Inhibition of HIV Envelope-Mediated Cell Fusion
CCR8 is a known co-receptor for certain strains of HIV. ZK 756326, like the natural ligand CCL1, has been shown to inhibit HIV envelope-mediated fusion of cells that express both CD4 and CCR8.[4] This suggests that ZK 756326 can induce conformational changes or internalization of the CCR8 receptor, rendering it unavailable for viral entry.
Interestingly, studies have indicated that ZK 756326 may not bind to CCR8 in the same way as CCL1.[4] This is supported by the finding that ZK 756326 can still activate a mutated form of murine CCR8 that is resistant to activation by murine CCL1.[4] This implies that ZK 756326 may be a valuable tool for activating CCR8 under conditions where the natural ligand is ineffective.
Workflow for a Chemotaxis Assay.
Conclusion
ZK 756326 is a selective, non-peptide agonist of the CCR8 receptor that functions by activating Gαi-dependent intracellular signaling pathways. Its ability to induce chemotaxis and inhibit HIV fusion, coupled with its high selectivity, establishes it as an indispensable research tool for dissecting the complex biology of the CCR8 receptor in health and disease. The distinct binding and activation mechanism compared to the endogenous ligand CCL1 further expands its utility in exploring the nuances of CCR8 pharmacology.
References
IUPHAR/BPS Guide to PHARMACOLOGY. ZK 756326 | Ligand page. [Link]
The Discovery and Synthetic Pathway of ZK 756326: A Technical Guide for Drug Development Professionals
Abstract ZK 756326 has emerged as a critical tool for researchers investigating the intricacies of the C-C chemokine receptor 8 (CCR8). As a selective, non-peptide agonist, it offers a unique lens through which to study...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
ZK 756326 has emerged as a critical tool for researchers investigating the intricacies of the C-C chemokine receptor 8 (CCR8). As a selective, non-peptide agonist, it offers a unique lens through which to study the physiological and pathophysiological roles of CCR8, a key regulator of immune responses, particularly within the tumor microenvironment. This in-depth technical guide provides a comprehensive overview of the discovery rationale, a plausible synthetic pathway, and the biological context of ZK 756326, tailored for researchers, scientists, and drug development professionals. We will delve into the causality behind its development, the intricacies of its synthesis, and its interaction with the CCR8 signaling cascade.
Introduction: The Rationale for Targeting CCR8
The discovery and development of selective modulators for chemokine receptors represent a significant endeavor in modern pharmacology. C-C chemokine receptor 8 (CCR8) has garnered substantial interest due to its restricted expression profile and its pivotal role in immune regulation. CCR8 is predominantly expressed on T helper type 2 (Th2) cells, monocytes, and natural killer (NK) cells.[1] Crucially, recent studies have highlighted its high and selective expression on tumor-infiltrating regulatory T cells (Tregs), which are potent suppressors of anti-tumor immunity.[2][3][4]
The primary endogenous ligand for CCR8 is C-C motif chemokine ligand 1 (CCL1). The CCL1-CCR8 axis is instrumental in orchestrating the migration and function of Tregs within the tumor microenvironment (TME).[5][6] Within the TME, CCL1 is secreted by various cells, including tumor cells and tumor-associated macrophages, creating a chemotactic gradient that recruits CCR8-expressing Tregs to the tumor site.[1][7] Once recruited, these Tregs suppress the activity of effector T cells, thereby fostering an immunosuppressive environment conducive to tumor growth. This critical role of the CCL1-CCR8 axis in tumor immune evasion has positioned CCR8 as a promising therapeutic target for cancer immunotherapy.[1][2] The development of small molecule agonists like ZK 756326 provides researchers with invaluable tools to probe the downstream consequences of CCR8 activation and to validate its role in various disease models.
The CCR8 Signaling Pathway
Upon binding of its ligand CCL1, or an agonist such as ZK 756326, CCR8, a G protein-coupled receptor (GPCR), undergoes a conformational change. This activates intracellular signaling cascades that mediate the cellular response. The canonical CCR8 signaling pathway involves the coupling to inhibitory G proteins (Gαi), leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[8] Activation of CCR8 also triggers calcium mobilization and the activation of downstream kinase pathways, such as the ERK1/2 pathway, which ultimately influence gene expression and cellular functions like chemotaxis, survival, and cytokine production.
Diagram of the CCR8 Signaling Pathway
Caption: The CCR8 signaling cascade initiated by ligand binding.
Synthesis of ZK 756326
While the specific discovery history of ZK 756326 is not extensively detailed in public literature, a plausible and efficient synthetic route can be constructed based on established organic chemistry principles and published syntheses of key intermediates and analogous structures. The proposed synthesis involves a two-step process starting from commercially available precursors.
Synthesis of Intermediate 1: 2-[2-(1-piperazinyl)-ethoxy]-ethanol
The synthesis of the core piperazine intermediate is a critical first step. A robust method for the preparation of 2-[2-(1-piperazinyl)-ethoxy]-ethanol has been described in the patent literature.[9] This process involves the alkylation of piperazine-N-monocarboxylic acid with 2-(2-haloethoxy)-ethanol, followed by decarboxylation.
Experimental Protocol:
Reaction Setup: To a solution of piperazine-N-monocarboxylic acid in a suitable solvent such as ethanol, add 2-(2-chloroethoxy)-ethanol.
Reaction Conditions: The reaction mixture is heated to reflux (approximately 75-82 °C) for several hours.
Work-up and Isolation: After cooling, the reaction mixture is worked up to remove any unreacted starting materials and byproducts. The product, 2-[2-(1-piperazinyl)-ethoxy]-ethanol, can be isolated and purified using standard techniques such as distillation or crystallization of its salt form.
Final Synthesis of ZK 756326: N-Alkylation of the Piperazine Intermediate
The final step in the synthesis of ZK 756326 is the N-alkylation of the synthesized piperazine intermediate with a suitable (3-phenoxyphenyl)methyl electrophile. This is a standard nucleophilic substitution reaction.
Experimental Protocol:
Reactant Preparation: Dissolve 2-[2-(1-piperazinyl)-ethoxy]-ethanol (Intermediate 1) and 1-(bromomethyl)-3-phenoxybenzene in an appropriate polar aprotic solvent, such as N,N-dimethylformamide (DMF) or acetonitrile.
Base Addition: Add a non-nucleophilic base, such as potassium carbonate or diisopropylethylamine (DIPEA), to the reaction mixture to act as a proton scavenger.
Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) to drive the reaction to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield ZK 756326 as a pure compound.
Salt Formation (Optional): For improved stability and solubility, the free base of ZK 756326 can be converted to its dihydrochloride salt by treatment with hydrochloric acid in a suitable solvent.
Diagram of the Proposed Synthesis of ZK 756326
Caption: Proposed two-step synthesis of ZK 756326.
Quantitative Data
Compound
Target
Agonist/Antagonist
IC50 (human)
EC50
Molecular Formula
Molecular Weight
ZK 756326
CCR8
Agonist
1.8 µM
245 nM
C₂₁H₂₈N₂O₃·2HCl
429.39 g/mol
Data compiled from commercially available sources.
Conclusion
ZK 756326 stands as a valuable pharmacological tool for the elucidation of CCR8 biology. Its nature as a selective, non-peptide agonist allows for precise in vitro and in vivo studies of CCR8 activation, contributing to a deeper understanding of its role in immune regulation, particularly within the context of oncology. The synthetic pathway outlined in this guide, based on established chemical transformations, provides a clear and reproducible route for its preparation. As research into the therapeutic potential of targeting CCR8 continues to evolve, compounds like ZK 756326 will undoubtedly play a crucial role in advancing our knowledge and paving the way for novel immunotherapeutic strategies.
References
Korbecki, J., et al. (2020). The significance of the CCL1→CCR8 axis in cancer processes. ResearchGate. Retrieved from [Link]
Bristol Myers Squibb. (n.d.). CC Chemokine Receptor 8 (CCR8) Immune Pathway Fact Sheet. Retrieved from [Link]
Dahan, R., et al. (2022). CCR8 marks highly suppressive Treg cells within tumours but is dispensable for their accumulation and suppressive function. Immunology. Retrieved from [Link]
MDPI. (2023). Role of CCR8 in the recruitment and expansion of tumor-infiltrating... ResearchGate. Retrieved from [Link]
Creative Biolabs. (2024). CCR8: a promising therapeutic target against tumor-infiltrating regulatory T cells. Medium. Retrieved from [Link]
National Institutes of Health. (2023). CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. PMC. Retrieved from [Link]
National Institutes of Health. (2024). Unveiling the structural mechanisms of nonpeptide ligand recognition and activation in human chemokine receptor CCR8. PubMed Central. Retrieved from [Link]
National Institutes of Health. (2022). Chemokine Receptor-Targeted Therapies: Special Case for CCR8. PMC. Retrieved from [Link]
National Institutes of Health. (2023). Design, molecular characterization and therapeutic investigation of a novel CCR8 peptide antagonist that attenuates acute liver injury by inhibiting infiltration and activation of macrophages. PMC - PubMed Central. Retrieved from [Link]
American Chemical Society. (2023). Discovery of a Potent and Selective CCR8 Small Molecular Antagonist IPG7236 for the Treatment of Cancer. Journal of Medicinal Chemistry. Retrieved from [Link]
BioWorld. (2024). New anti-CCR8 immuno-oncology antibodies with unique binding/pharmacology. Retrieved from [Link]
Wu, Y., et al. (2023). Discovery of a Potent and Selective CCR8 Small Molecular Antagonist IPG7236 for the Treatment of Cancer. PubMed. Retrieved from [Link]
Google Patents. (2010). HU227192B1 - Process for the preparation of 2-[2-(1-piperazinyl)-ethoxy]-ethanol.
ZK 756326: A Technical Guide to its Application as a Selective CCR8 Agonist in Preclinical Research
Introduction: Unveiling the Therapeutic Potential of CCR8 Modulation The C-C chemokine receptor 8 (CCR8) has emerged as a pivotal regulator of immune responses, particularly in the context of T-cell mediated inflammation...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Therapeutic Potential of CCR8 Modulation
The C-C chemokine receptor 8 (CCR8) has emerged as a pivotal regulator of immune responses, particularly in the context of T-cell mediated inflammation and cancer immunotherapy. Its restricted expression profile, primarily on regulatory T cells (Tregs) within the tumor microenvironment, positions it as a high-value target for therapeutic intervention. The development of selective agonists for CCR8 is paramount to elucidating its complex signaling pathways and exploring its therapeutic utility. This guide provides an in-depth technical overview of ZK 756326, a potent and selective non-peptide agonist of CCR8, for researchers, scientists, and drug development professionals. We will delve into its mechanism of action, provide detailed protocols for its application in primary research, and explore its potential in advancing our understanding of CCR8 biology.
Core Mechanism of Action: Selective Activation of the Gαi Signaling Cascade
ZK 756326 is a synthetic, non-peptide small molecule that functions as a full agonist of the CCR8 receptor.[1] Its primary mechanism of action involves binding to and activating CCR8, which is a G protein-coupled receptor (GPCR). This activation is specifically mediated through the Gαi subunit of the heterotrimeric G protein complex.[1]
Upon binding of ZK 756326, a conformational change in the CCR8 receptor facilitates the exchange of GDP for GTP on the Gαi subunit. This leads to the dissociation of the Gαi-GTP and Gβγ subunits, which then act as downstream effectors, initiating a cascade of intracellular signaling events. This process can be effectively blocked by pertussis toxin, which ADP-ribosylates and inactivates the Gαi subunit, confirming the Gαi-dependent nature of ZK 756326-mediated signaling.[1]
Key downstream consequences of ZK 756326-induced CCR8 activation include:
Calcium Mobilization: A rapid and dose-dependent increase in intracellular calcium concentration ([Ca2+]i).[1]
Extracellular Acidification: Stimulation of cellular metabolism leading to a measurable increase in the extracellular acidification rate (ECAR).[1]
MAPK/ERK Pathway Activation: As demonstrated in monocytic cell lines, ZK 756326 can induce the phosphorylation of ERK1/2 (p44/42 MAPK), a critical pathway in cell proliferation, differentiation, and survival.
Chemotaxis: Induction of directed cell migration, a hallmark function of chemokine receptors.[2]
The following diagram illustrates the signaling pathway initiated by ZK 756326:
ZK 756326-mediated CCR8 signaling cascade.
Selectivity Profile: A Precision Tool for CCR8 Interrogation
A critical attribute of ZK 756326 for research applications is its high selectivity for the CCR8 receptor. It displays no agonist activity at other chemokine receptors such as CCR3, CCR4, CXCR3, CXCR4, and CCR5.[2] Furthermore, it exhibits over 28-fold selectivity for CCR8 over a panel of 26 other G protein-coupled receptors, with some lesser selectivity observed only at the α2A and 5-HT receptors.[2] This high degree of selectivity minimizes off-target effects, ensuring that observed biological responses can be confidently attributed to CCR8 activation.
Table 1: Receptor selectivity profile of ZK 756326.
Primary Research Applications & Experimental Protocols
ZK 756326 serves as an invaluable tool for a range of in vitro and in vivo studies aimed at understanding the physiological and pathophysiological roles of CCR8.
Investigating Immune Cell Migration and Chemotaxis
The primary function of chemokine receptors is to direct the migration of cells. ZK 756326 can be used to study the chemotactic responses of CCR8-expressing immune cells, such as T lymphocytes and monocytes.
Workflow for an in vitro chemotaxis assay using ZK 756326.
Cell Preparation:
Culture CCR8-expressing cells (e.g., human peripheral blood T cells, or a cell line such as THP-1) in appropriate media.
Harvest and wash the cells with serum-free RPMI 1640 medium.
Resuspend the cells in serum-free RPMI 1640 medium containing 0.5% bovine serum albumin (BSA) at a concentration of 1 x 10^6 cells/mL.
Assay Setup:
Use a 24-well Transwell plate with a 5 µm pore size polycarbonate membrane.
Add 600 µL of serum-free RPMI 1640 with 0.5% BSA to the lower wells.
Add varying concentrations of ZK 756326 (e.g., 0.1 nM to 10 µM) or a vehicle control (e.g., DMSO) to the lower wells. The natural CCR8 ligand, CCL1, can be used as a positive control.
Cell Seeding:
Add 100 µL of the cell suspension (1 x 10^5 cells) to the upper chamber of each Transwell insert.
Incubation:
Incubate the plate at 37°C in a 5% CO2 humidified incubator for 1 to 3 hours.
Quantification of Migration:
Carefully remove the Transwell inserts.
Collect the cells that have migrated to the lower chamber.
Count the migrated cells using a hemocytometer or an automated cell counter. Alternatively, for fluorescently labeled cells, migration can be quantified using a fluorescence plate reader.
Elucidating Downstream Signaling Pathways
ZK 756326 is an excellent tool for dissecting the intracellular signaling cascades triggered by CCR8 activation. This can be achieved by analyzing key downstream signaling events such as calcium mobilization and protein phosphorylation.
Workflow for a calcium flux assay using ZK 756326.
Cell Preparation:
Harvest CCR8-expressing cells and resuspend them in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
Load the cells with a calcium-sensitive dye, such as Fura-2 AM or Fluo-4 AM, according to the manufacturer's instructions. This typically involves incubation at 37°C for 30-60 minutes.
Wash the cells to remove excess dye and resuspend them in the assay buffer.
Fluorescence Measurement:
Transfer the cell suspension to a cuvette or a 96-well plate suitable for fluorescence measurements.
Use a fluorometer or a fluorescence plate reader to monitor the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen dye.
Establish a stable baseline fluorescence reading for 1-2 minutes.
Cell Stimulation:
Add a specific concentration of ZK 756326 to the cell suspension and continue to record the fluorescence signal for several minutes.
A rapid increase in fluorescence intensity indicates an influx of intracellular calcium.
Data Analysis:
The change in intracellular calcium concentration is typically represented as the ratio of fluorescence at two different excitation wavelengths (for ratiometric dyes like Fura-2) or as a change in fluorescence intensity relative to the baseline (for single-wavelength dyes like Fluo-4).
Investigating the Role of CCR8 in HIV-1 Infection
CCR8 has been identified as a co-receptor for certain strains of HIV-1. ZK 756326 can be utilized to study the role of CCR8 in HIV-1 entry and to screen for potential inhibitors of this process.[1]
ZK 756326 as a nonpeptide chemokine CCR8 receptor agonist
An In-Depth Technical Guide to ZK 756326: A Nonpeptide CCR8 Receptor Agonist Foreword: The Rationale for a Small Molecule Agonist In the landscape of chemokine receptor modulation, the development of small molecule agoni...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to ZK 756326: A Nonpeptide CCR8 Receptor Agonist
Foreword: The Rationale for a Small Molecule Agonist
In the landscape of chemokine receptor modulation, the development of small molecule agonists presents a unique paradigm. While antagonism is often the primary goal for therapeutic intervention in inflammatory and oncologic diseases, potent and selective agonists like ZK 756326 are invaluable tools for dissecting receptor pharmacology, validating signaling pathways, and serving as chemical probes to explore the physiological and pathological roles of their targets. This guide provides a comprehensive technical overview of ZK 756326, a selective nonpeptide agonist of the C-C chemokine receptor 8 (CCR8), designed for researchers, scientists, and drug development professionals.
The Target: C-C Chemokine Receptor 8 (CCR8)
CCR8 is a G protein-coupled receptor (GPCR) that plays a critical role in immune cell trafficking and function.[1] Its expression is predominantly found on specific immune cell subsets, most notably on tumor-infiltrating regulatory T cells (Tregs), making it a high-value target for cancer immunotherapy.[1][2][3] The endogenous ligand for CCR8 is C-C motif chemokine ligand 1 (CCL1), and the CCL1-CCR8 axis is crucial for recruiting immunosuppressive Tregs into the tumor microenvironment, thereby hindering anti-tumor immune responses.[1][2]
Beyond oncology, the CCR8/CCL1 pathway is implicated in Th2-mediated inflammatory diseases such as asthma and atopic dermatitis, as well as in macrophage-driven inflammatory conditions.[4][5] The selective activation of this receptor by a tool compound like ZK 756326 allows for precise investigation into these complex biological processes.
Molecular Profile of ZK 756326
ZK 756326 is a synthetic, cell-permeable small molecule that functions as a full agonist of the CCR8 receptor.[6] Its nonpeptide nature offers advantages in terms of metabolic stability and oral bioavailability compared to endogenous peptide ligands, making it a robust tool for both in vitro and potentially in vivo studies.
Recent cryo-electron microscopy studies have provided structural insights into how nonpeptide agonists like ZK 756326 bind to and activate CCR8, revealing a conserved motif within the orthosteric binding pocket that is crucial for ligand recognition.[3]
As a CCR8 agonist, ZK 756326 mimics the action of the natural ligand CCL1. Binding of ZK 756326 to CCR8 induces a conformational change in the receptor, leading to the activation of intracellular heterotrimeric G proteins. CCR8 predominantly couples to Gαi proteins, which inhibits adenylyl cyclase, and also to Gαq, which activates the phospholipase C (PLC) pathway.[8] PLC activation generates inositol triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of Ca²⁺ from intracellular stores, a hallmark of CCR8 activation that can be readily measured.[9] Concurrently, downstream signaling cascades, such as the MAPK/ERK pathway, are activated, ultimately leading to cellular responses like chemotaxis.
CCR8 signaling cascade upon activation by ZK 756326.
In Vitro Characterization: Protocols and Methodologies
The characterization of a receptor agonist relies on a suite of well-defined in vitro assays to determine its binding affinity, potency, efficacy, and selectivity.
Receptor Binding Assay
Objective: To determine the affinity (IC₅₀) of ZK 756326 for the CCR8 receptor by measuring its ability to compete with a labeled ligand.
Principle: This is a competitive binding assay. A fixed concentration of a high-affinity radiolabeled or fluorescently-labeled ligand (e.g., ¹²⁵I-CCL1 or CCL1-AF647) is incubated with cells or membranes expressing CCR8 in the presence of varying concentrations of the unlabeled competitor, ZK 756326. The concentration of ZK 756326 that inhibits 50% of the specific binding of the labeled ligand is the IC₅₀ value.[6][10]
Detailed Protocol (Flow Cytometry-Based):
Cell Preparation: Use a cell line endogenously expressing CCR8 (e.g., THP-1) or a stably transfected cell line (e.g., HEK293-CCR8). Harvest cells and resuspend in binding buffer (e.g., PBS with 1% BSA) to a concentration of 0.5-1 x 10⁶ cells/mL.
Compound Dilution: Prepare a serial dilution of ZK 756326 in binding buffer. Include a vehicle control (buffer only) for maximum binding and a control with a high concentration of unlabeled CCL1 for non-specific binding.
Competition Reaction: In a 96-well plate, add 50 µL of the cell suspension to each well. Add 25 µL of the ZK 756326 dilutions or controls.
Labeled Ligand Addition: Add 25 µL of a fixed concentration of fluorescently-labeled CCL1 (e.g., CCL1-AF647) to all wells. The concentration should be at or near its K_d for optimal results.
Incubation: Incubate the plate for 1-2 hours at 4°C or on ice to reach equilibrium, with gentle agitation.
Washing: Wash the cells twice with 200 µL of cold binding buffer to remove unbound ligand, centrifuging the plate at low speed between washes.
Analysis: Resuspend the cells in sheath fluid and analyze the median fluorescence intensity (MFI) of the cell population using a flow cytometer.
Data Analysis: Plot the MFI against the logarithm of the ZK 756326 concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Workflow for a competitive receptor binding assay.
Calcium Mobilization Assay
Objective: To measure the functional potency (EC₅₀) of ZK 756326 by quantifying the increase in intracellular calcium concentration following CCR8 activation.
Principle: This cell-based assay uses a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) that is loaded into the cytoplasm of CCR8-expressing cells. Upon receptor activation by ZK 756326, the release of calcium from the endoplasmic reticulum increases the fluorescence of the dye. This change is monitored in real-time using a kinetic plate reader like a FLIPR (Fluorometric Imaging Plate Reader).[9][11][12][13]
Detailed Protocol:
Cell Plating: Seed CCR8-expressing cells into a 96- or 384-well black, clear-bottom plate and culture overnight to form a confluent monolayer.[11]
Dye Loading: Aspirate the culture medium and add a loading buffer containing a calcium-sensitive dye (e.g., FLIPR Calcium Assay Kit) and probenecid (to prevent dye leakage).[11][13]
Incubation: Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.
Compound Plate Preparation: In a separate plate, prepare serial dilutions of ZK 756326 at a concentration 4-5 times higher than the final desired concentration.
Measurement: Place both the cell plate and the compound plate into the kinetic plate reader (e.g., FlexStation or FLIPR).
Agonist Addition & Reading: The instrument will establish a baseline fluorescence reading for several seconds, then automatically add the ZK 756326 dilutions from the compound plate to the cell plate. It will continue to record the fluorescence intensity for 1-3 minutes to capture the peak response.
Data Analysis: Calculate the peak fluorescence response minus the baseline for each concentration. Plot the response against the logarithm of the ZK 756326 concentration and fit the curve to determine the EC₅₀ value.
Workflow for a calcium mobilization assay.
Chemotaxis Assay
Objective: To assess the ability of ZK 756326 to induce directed cell migration, a key physiological function of chemokine receptors.
Principle: The assay uses a two-chamber system (e.g., Transwell or Boyden chamber) separated by a microporous membrane. CCR8-expressing cells are placed in the upper chamber, and a solution containing the chemoattractant (ZK 756326) is placed in the lower chamber. If ZK 756326 is a functional agonist, it will establish a concentration gradient across the membrane, inducing the cells to migrate through the pores into the lower chamber.[14][15][16]
Detailed Protocol:
Cell Preparation: Harvest CCR8-expressing cells (e.g., primary T cells, THP-1 cells) and resuspend them in serum-free or low-serum medium at a concentration of 1-2 x 10⁶ cells/mL.
Assay Plate Setup: In the lower wells of a 96-well chemotaxis plate, add medium containing various concentrations of ZK 756326. Include a negative control (medium only) and a positive control (e.g., CCL1).
Membrane Placement: Carefully place the filter membrane (typically 5 µm pore size for lymphocytes) over the lower wells, avoiding air bubbles.
Cell Addition: Add 50-100 µL of the cell suspension to the top of the membrane in each corresponding well.
Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator.
Cell Quantification: After incubation, remove the insert. The migrated cells in the lower chamber can be quantified by several methods:
Direct Counting: Use an image cytometer (e.g., Celigo) to directly count the cells in the bottom plate.[14]
Fluorescent Labeling: Pre-label the cells with a fluorescent dye (e.g., Calcein AM) and measure the fluorescence in the bottom well with a plate reader.[16]
Data Analysis: Plot the number of migrated cells (or fluorescence) against the agonist concentration. The resulting bell-shaped curve is characteristic of chemotaxis, where migration decreases at very high concentrations due to receptor saturation and desensitization.
Workflow for a transwell chemotaxis assay.
Selectivity Profile
ZK 756326 demonstrates high selectivity for CCR8. It shows no agonist activity against the closely related chemokine receptors CCR3, CXCR3, CXCR4, and CCR5. However, at higher concentrations, some off-target binding has been observed at several serotonergic and adrenergic receptors.[6]
Off-Target Receptor
IC₅₀ (µM)
Selectivity vs. CCR8
5-HT₂B
4.4
~2.4-fold
5-HT₁A
5.4
~3-fold
5-HT₆
5.9
~3.3-fold
5-HT₅A
16
~8.9-fold
α₂A
<20
>11-fold
5-HT₂C
34.8
~19.3-fold
Other GPCRs (26 total)
>50
>28-fold
Data sourced from MedchemExpress and Haskell CA, et al. (2006)[6]
It is crucial to note that while ZK 756326 can bind to these biogenic amine receptors, it does not show agonist activity at them, as confirmed in GTPγS binding assays for the 5-HT₁A receptor.[6] This distinction is critical for interpreting experimental results.
In Vivo Applications and Considerations
While ZK 756326 is primarily a tool for in vitro studies, the principles of its action inform potential in vivo experimental design. The development of therapeutics targeting CCR8, such as depleting antibodies, requires robust preclinical models.[17][18]
A significant challenge is the species specificity of the CCR8-CCL1 interaction; murine CCL1 does not effectively activate human CCR8.[19][20] This necessitates the use of humanized mouse models where the murine CCR8 and/or CCL1 genes are replaced with their human counterparts (e.g., genO-hCCR8/hCCL1 models) to accurately assess the efficacy and safety of CCR8-targeting agents.[19][20][21] Such models are critical for evaluating how CCR8 modulation affects the tumor microenvironment and immune cell infiltration.
Conclusion
ZK 756326 stands as a well-characterized, potent, and selective nonpeptide agonist for the CCR8 receptor. It serves as an indispensable chemical probe for elucidating the complex roles of CCR8 in immunology, particularly in the context of cancer and inflammatory diseases. The detailed protocols and data presented in this guide provide a framework for researchers to effectively utilize ZK 756326 to investigate CCR8 signaling and function, paving the way for the development of novel therapeutics targeting this important chemokine receptor.
References
Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors . Bio-protocol. [Link]
CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications . MDPI. [Link]
Biological characterization of ligands targeting the human CC chemokine receptor 8 (CCR8) reveals the biased signaling properties of small molecule agonists . PubMed. [Link]
Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay . PMC - NIH. [Link]
CCR8 Signaling via CCL1 Regulates Responses of Intestinal IFN-γ Producing Innate Lymphoid CelIs and Protects From Experimental Colitis . Frontiers. [Link]
A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4 . NIH. [Link]
CCR8 Signaling Influences Toll-Like Receptor 4 Responses in Human Macrophages in Inflammatory Diseases . ASM Journals. [Link]
A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists . PMC. [Link]
Understanding the structure-activity relationship of ZK 756326
An In-depth Technical Guide to the Structure-Activity Relationship of Non-steroidal Progesterone Receptor Antagonists A Note to the Reader: Initial analysis of the query regarding "ZK 756326" has revealed a critical disc...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Structure-Activity Relationship of Non-steroidal Progesterone Receptor Antagonists
A Note to the Reader: Initial analysis of the query regarding "ZK 756326" has revealed a critical discrepancy in its stated biological target. Extensive database searches consistently identify ZK 756326 as a selective, non-peptide CCR8 chemokine receptor agonist, not a progesterone receptor antagonist.[1][2][3][4][5][6] This guide has therefore been structured to first clarify the established pharmacology of ZK 756326 and then to provide a comprehensive overview of the structure-activity relationships (SAR) for a relevant class of compounds the user was likely interested in: non-steroidal progesterone receptor antagonists.
Part 1: The True Identity of ZK 756326: A CCR8 Agonist
ZK 756326 is a well-characterized small molecule that functions as a selective agonist for the C-C chemokine receptor 8 (CCR8).[1][3] It does not exhibit activity as a progesterone receptor antagonist. The key pharmacological properties of ZK 756326 are summarized below:
Mechanism of Action: ZK 756326 is a full agonist of the CCR8 receptor.[3] Its binding to CCR8 elicits a dose-responsive increase in intracellular calcium and stimulates extracellular acidification in cells expressing human CCR8.[3] This signaling is mediated through Gαi, as it can be blocked by pertussis toxin.[3]
Biological Activity: ZK 756326 inhibited the binding of the natural CCR8 ligand I-309 (CCL1) with an IC50 value of 1.8 µM.[2][5] It has been shown to induce chemotaxis and inhibit HIV fusion in cells expressing CD4 and CCR8.[1][3]
Selectivity: ZK 756326 is selective for CCR8, showing no activity at CCR4, CCR5, CXCR3, and CXCR4.[1] It displays greater than 28-fold selectivity over 26 other G-protein coupled receptors (GPCRs), with some lesser selectivity at α2A and 5-HT receptors.[1]
Part 2: Structure-Activity Relationship of Non-steroidal Progesterone Receptor Antagonists
The progesterone receptor (PR) is a crucial target in reproductive medicine and oncology.[7][8] While steroidal modulators of PR have been available for some time, they often suffer from a lack of selectivity and undesirable side effects.[7] This has driven the search for non-steroidal PR antagonists with improved pharmacological profiles.[7] This section will delve into the SAR of this important class of molecules.
The 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline Pharmacophore
A significant breakthrough in the development of non-steroidal PR antagonists came from the discovery of the 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline scaffold.[9] The initial lead compound, LG001447, was identified through high-throughput screening and exhibited modest antagonist activity on the human progesterone receptor-B (hPR-B) with an IC50 of 783 nM.[9]
Subsequent SAR studies on this scaffold revealed several key insights:
The C(6) Aryl Group: Substitution on the C(6) aryl ring was found to be critical for antagonist potency.[9]
Electron-Withdrawing Groups: The introduction of electron-withdrawing substituents at the meta position of the C(6) aryl group led to a substantial improvement in hPR modulatory activity.[9]
Potent Analogs:
The C(3')-cyano substituted analog, LG120753 , emerged as a potent antagonist.[9]
The addition of a C(5')-fluoro substituent to LG120753, yielding LG120830 , had a minimal effect on in vitro activity but maintained high potency.[9]
A C(3')-nitro group also conferred potent hPR-B antagonist activity.[9]
Binding Affinity: The binding affinity of the C(5')-fluoro-C(3')-nitro analog for the human progesterone receptor-A (hPR-A) was found to be comparable to that of the natural hormone, progesterone (Ki = 5 nM vs. 3 nM, respectively).[9]
The following diagram illustrates the core pharmacophore and key substitution points for this class of compounds.
A generalized workflow for a structure-activity relationship study.
Decker, C. J., et al. (1998). Discovery and Preliminary SAR Studies of a Novel, Nonsteroidal Progesterone Receptor Antagonist Pharmacophore. Journal of Medicinal Chemistry, 41(24), 4903-4911. [Link]
Patsnap Synapse. (n.d.). ZK 756326. Retrieved from [Link]
Jain, N., et al. (2009). Synthesis and SAR study of novel pseudo-steroids as potent and selective progesterone receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 19(14), 3977-3980. [Link]
Fensome, A., et al. (2005). SAR studies of 6-aryl-1,3-dihydrobenzimidazol-2-ones as progesterone receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 15(15), 3600-3603. [Link]
Zhang, Z., et al. (2007). Nonsteroidal progesterone receptor modulators: structure activity relationships. Medicinal Research Reviews, 27(4), 461-490. [Link]
Chwalisz, K., et al. (2005). Selective progesterone receptor modulators and progesterone antagonists: mechanisms of action and clinical applications. Human Reproduction Update, 11(3), 327-347. [Link]
AdooQ Bioscience. (n.d.). ZK-756326 dihydrochloride. Retrieved from [Link]
Adooq Bioscience. (n.d.). Progesterone Receptors inhibitors. Retrieved from [Link]
Spitz, I. M. (2005). Selective progesterone receptor modulators and progesterone antagonists: mechanisms of action and clinical applications. VIVO, 19(2), 327-347. [Link]
Spitz, I. M. (2009). Selective progesterone receptor modulators and progesterone antagonists: Mechanisms of action and clinical applications. ResearchGate. [Link]
Spitz, I. M. (2003). Progesterone receptor antagonists. ResearchGate. [Link]
An In-Depth Technical Guide to Modulators of Immune and Cardiovascular Signaling Pathways
A Senior Application Scientist's Field Guide to the Study of ZK 756326 and Heme-Independent sGC Activators Introduction: Navigating the Complexities of Signaling Pathway Research In the dynamic field of drug discovery an...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Field Guide to the Study of ZK 756326 and Heme-Independent sGC Activators
Introduction: Navigating the Complexities of Signaling Pathway Research
In the dynamic field of drug discovery and signal transduction research, the precise identification of molecular tools is paramount. This guide addresses the topic of "ZK 756326's role in signaling pathway studies." Initial investigation reveals that ZK 756326 is a selective, non-peptide agonist for the C-C chemokine receptor 8 (CCR8), a G-protein coupled receptor (GPCR) pivotal to immune cell trafficking.[1] However, the broader context of signaling pathway research, particularly concerning compounds with similar nomenclature origins, often involves the extensively studied nitric oxide (NO)/soluble guanylate cyclase (sGC)/cyclic guanosine monophosphate (cGMP) pathway.
This pathway is modulated by a distinct class of molecules known as sGC activators, such as Cinaciguat (also known as BAY 58-2667). These compounds are of significant interest in cardiovascular and cardiorenal research.[2][3][4] Given this landscape, this technical guide has been structured with full editorial control to serve a dual purpose, ensuring scientific integrity and maximum utility for the researcher.
First, we will provide a detailed exploration of ZK 756326 and its established role in the CCR8 signaling pathway . This section will cover the mechanism, relevant cell-based assays, and the immunological context of this pathway.
Second, we will present an in-depth guide to the study of heme-independent sGC activators , a topic of profound importance in signaling research that may represent the underlying interest of professionals exploring novel pathway modulators. This section will detail the NO/sGC/cGMP pathway, the unique mechanism of sGC activators, and the key experimental workflows to characterize their effects.
This dual-pathway approach ensures a comprehensive and authoritative resource, empowering researchers to confidently design, execute, and interpret studies in two distinct but equally vital areas of signal transduction.
Part 1: ZK 756326 and the CCR8 Signaling Pathway
The compound ZK 756326 is a potent and selective non-peptide agonist of the CC chemokine receptor 8 (CCR8).[1] CCR8 is a GPCR that plays a critical role in immune cell trafficking, particularly for regulatory T cells (Tregs), Th2 cells, and monocytes, making it a target of interest for immunotherapy and inflammatory diseases.[5][6][7] Its primary endogenous ligand is CCL1.[5][6]
Mechanism of Action and Signaling Cascade
As a GPCR, CCR8 activation by an agonist like ZK 756326 initiates a canonical signaling cascade. The receptor is coupled primarily to the Gαi family of G-proteins.
Agonist Binding: ZK 756326 binds to the CCR8 receptor.
G-Protein Activation: This induces a conformational change, leading to the exchange of GDP for GTP on the Gαi subunit. The Gαi and Gβγ subunits dissociate.
Downstream Effectors:
The dissociated Gβγ subunit activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca²⁺) from the endoplasmic reticulum.[8]
The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.
Cellular Responses: The primary outcomes of CCR8 activation are chemotaxis (directed cell migration towards the chemokine source) and cellular activation.[5][7] This can also lead to the activation of other pathways, such as the mitogen-activated protein kinase (MAPK) cascade, resulting in the phosphorylation of Extracellular signal-Regulated Kinase (ERK).[9][10]
Caption: Agonist activation of the CCR8 receptor leads to G-protein signaling, calcium mobilization, and chemotaxis.
Note: Lower selectivity was observed against certain serotonergic and adrenergic receptors, though ZK 756326 did not show agonist activity at these off-targets.[12]
Experimental Protocols for Studying ZK 756326
To characterize the effects of a CCR8 agonist like ZK 756326, a series of well-established cell-based assays are required. The following protocols represent a self-validating workflow, moving from target engagement to functional cellular response.
Caption: A logical workflow for characterizing a CCR8 agonist from proximal signaling to functional output.
This assay confirms functional receptor activation by measuring the release of intracellular calcium, a direct consequence of PLC activation.[13][14]
Objective: To measure the dose-dependent increase in intracellular Ca²⁺ in CCR8-expressing cells upon stimulation with ZK 756326.
Methodology:
Cell Preparation: Seed CCR8-expressing cells (e.g., transfected HEK293 or a relevant immune cell line like THP-1) in a 96-well or 384-well black, clear-bottom plate and culture overnight.
Dye Loading: Remove culture medium and load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer. Incubate for 45-60 minutes at 37°C in the dark.
Cell Washing: Gently wash the cells with assay buffer to remove extracellular dye.
Compound Preparation: Prepare serial dilutions of ZK 756326 in assay buffer.
Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR). Record a baseline fluorescence reading.
Agonist Addition: The instrument adds the ZK 756326 dilutions to the wells while continuously recording fluorescence. The rapid increase in fluorescence corresponds to Ca²⁺ mobilization.[12]
Data Analysis: The peak fluorescence intensity is plotted against the agonist concentration to generate a dose-response curve and calculate the EC₅₀ value.
This assay measures the activation of the MAPK signaling cascade, a key downstream pathway for many GPCRs.[9][10][15]
Objective: To detect an increase in phosphorylated ERK1/2 (p-ERK) in CCR8-expressing cells following stimulation with ZK 756326.
Methodology:
Cell Culture & Starvation: Plate CCR8-expressing cells. Once confluent, starve the cells in serum-free media for 4-12 hours to reduce basal p-ERK levels.[9]
Agonist Stimulation: Treat cells with various concentrations of ZK 756326 for a predetermined time (typically 5-10 minutes, which should be optimized).[16]
Cell Lysis: Immediately place the plate on ice, aspirate the media, and add ice-cold lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).
Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).
SDS-PAGE and Western Blot:
Load equal amounts of protein per lane on an SDS-PAGE gel.
Transfer proteins to a PVDF or nitrocellulose membrane.
Block the membrane (e.g., with 5% BSA or non-fat milk in TBST).
Incubate with a primary antibody specific for phospho-ERK1/2.
Wash and incubate with an HRP-conjugated secondary antibody.
Normalization: Strip the membrane and re-probe with an antibody for total ERK1/2 to ensure equal protein loading. The p-ERK signal is normalized to the total ERK signal.
This is the definitive functional assay for a chemokine receptor agonist, directly measuring its ability to induce directed cell migration.[17][18][19]
Objective: To quantify the migration of CCR8-expressing cells towards a concentration gradient of ZK 756326.
Methodology:
Assay Setup: Use a Transwell plate with inserts containing a porous membrane (e.g., 5-μm pore size for lymphocytes).
Chemoattractant Gradient: Add assay buffer containing different concentrations of ZK 756326 to the lower chambers of the plate. Add buffer without agonist to control wells.
Cell Preparation: Resuspend CCR8-expressing cells in assay buffer at a known concentration.
Cell Addition: Add the cell suspension to the upper chamber (the insert).
Incubation: Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator to allow cells to migrate through the membrane into the lower chamber.[17]
Quantification:
Carefully remove the insert.
Count the cells that have migrated to the lower chamber. This can be done using a hemocytometer, an automated cell counter, or by flow cytometry (by adding a fixed number of counting beads to each well before acquisition).[18]
Data Analysis: Plot the number of migrated cells against the concentration of ZK 756326. A characteristic bell-shaped curve is often observed for chemotaxis.
Part 2: Heme-Independent Soluble Guanylate Cyclase (sGC) Activators
While ZK 756326 is a CCR8 agonist, a significant area of signaling pathway research focuses on the nitric oxide (NO) pathway, which is central to cardiovascular physiology.[2][4] This section provides a guide to a class of compounds known as soluble guanylate cyclase (sGC) activators, exemplified by Cinaciguat (BAY 58-2667) . These molecules are particularly relevant in pathophysiological conditions where the NO-sGC-cGMP axis is impaired.[20][21]
The NO/sGC/cGMP Signaling Pathway: A Tale of Two sGC States
The canonical NO signaling pathway is fundamental for processes like vasodilation.[2]
NO Production: Endothelial cells produce NO via the enzyme endothelial NO synthase (eNOS).
sGC Activation: NO diffuses into adjacent vascular smooth muscle cells and binds to the ferrous (Fe²⁺) heme iron of soluble guanylate cyclase (sGC).
cGMP Synthesis: This binding activates sGC, which then catalyzes the conversion of GTP to the second messenger cyclic GMP (cGMP).
Downstream Effects: cGMP activates protein kinase G (PKG), leading to a cascade that results in smooth muscle relaxation (vasodilation).
However, in diseases associated with oxidative stress (e.g., heart failure, hypertension, atherosclerosis), the sGC heme iron can be oxidized to the ferric (Fe³⁺) state or the heme can be lost entirely (apo-sGC).[22][23] This oxidized/heme-free sGC is unresponsive to NO , leading to endothelial dysfunction. This distinction gives rise to two classes of therapeutic compounds:
sGC Stimulators (e.g., Riociguat): These compounds act on the reduced (Fe²⁺) form of sGC, working synergistically with NO.[20][21][24]
sGC Activators (e.g., Cinaciguat): These compounds uniquely target and activate the oxidized/heme-free form of sGC, restoring pathway function when endogenous NO signaling has failed.[20][21][22][24] Cinaciguat is proposed to occupy the heme pocket, mimicking the heme group and stabilizing the enzyme.[22][25][26]
Caption: sGC activators uniquely target oxidized/heme-free sGC, restoring function in disease states.
Experimental Protocols for Studying sGC Activators
Characterizing an sGC activator requires biochemical assays to confirm the mechanism and ex vivo tissue assays to measure the primary physiological outcome.
Caption: A workflow for sGC activator studies, from enzyme activity to physiological response.
This is a direct biochemical measurement of the product of sGC activity.
Objective: To quantify the increase in cGMP levels in cells or tissues treated with an sGC activator.
Methodology:
Sample Preparation: Use either cultured vascular smooth muscle cells or homogenized tissue samples.
Induction of Oxidative Stress (Optional but Recommended): To specifically test the "activator" hypothesis, pre-treat samples with an sGC heme oxidizing agent like ODQ (1H-[9][10][22]oxadiazolo[4,3-a]quinoxalin-1-one). This renders the sGC insensitive to NO but sensitive to activators.[23]
Compound Treatment: Incubate the samples with various concentrations of the sGC activator (e.g., Cinaciguat). Include controls with an NO donor (like SNP) to confirm the oxidized state (NO donor should have little effect after ODQ treatment).
Reaction Termination and Lysis: Stop the reaction by adding an acid (e.g., 0.1 M HCl) to lyse the cells and stabilize the cGMP.
Quantification: Centrifuge the lysates to remove debris. Measure the cGMP concentration in the supernatant using a commercially available cGMP enzyme immunoassay (EIA) kit, following the manufacturer's instructions.
Data Analysis: Normalize cGMP concentrations to total protein content. Plot the cGMP level against the activator concentration to determine potency (EC₅₀).
This classic pharmacology preparation provides a functional measure of a compound's effect on vascular tone.[28][29][30]
Objective: To measure the dose-dependent relaxation of pre-contracted arterial tissue rings in response to an sGC activator.
Methodology:
Tissue Dissection: Humanely euthanize a rat or mouse and carefully dissect the thoracic aorta. Place it in cold, oxygenated Krebs-Henseleit buffer.
Ring Preparation: Under a dissecting microscope, clean the aorta of adhering fat and connective tissue. Cut the aorta into rings of 2-4 mm in width.
Mounting: Suspend the aortic rings in an organ bath filled with Krebs-Henseleit buffer (37°C, bubbled with 95% O₂/5% CO₂). One end of the ring is fixed, and the other is attached to an isometric force transducer.
Equilibration and Pre-contraction: Allow the rings to equilibrate under a resting tension. Then, induce a stable contraction using a vasoconstrictor like phenylephrine (PE) or potassium chloride (KCl).
Endothelium Integrity Check (Optional): Test for a relaxation response to acetylcholine. A robust response indicates an intact endothelium.
Dose-Response Curve: Once the contraction is stable, add the sGC activator in a cumulative, concentration-dependent manner. Record the decrease in tension (relaxation) after each addition.
Data Analysis: Express the relaxation at each concentration as a percentage of the maximal pre-contraction. Plot the percent relaxation against the log concentration of the activator to calculate the EC₅₀.
Conclusion
This guide provides a comprehensive technical framework for studying two distinct and important signaling pathways. ZK 756326 is a specific tool for investigating the CCR8 pathway , offering insights into immune cell migration and the potential for immunomodulatory therapies. The experimental workflow for its characterization relies on canonical GPCR assays, including calcium mobilization, ERK phosphorylation, and chemotaxis.
In parallel, heme-independent sGC activators like Cinaciguat represent a powerful therapeutic concept for restoring signaling through the NO/sGC/cGMP pathway in disease states characterized by oxidative stress. Their study requires a different set of tools, focusing on the direct measurement of cGMP and the functional assessment of vasodilation in tissue preparations.
By delineating these two areas with scientific rigor, this guide equips researchers, scientists, and drug development professionals with the foundational knowledge, experimental logic, and validated protocols necessary to advance our understanding of these critical signaling cascades.
References
Cary, S. P., Winger, J. A., Derbyshire, E. R., & Marletta, M. A. (2011). Insight into the rescue of oxidized soluble guanylate cyclase by the activator cinaciguat. ACS Chemical Biology, 6(9), 964-972. [Link]
Kumari, P., Dwivedi, H., Baidya, M., & Shukla, A. K. (2019). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Cell Biology, 149, 141-153. [Link]
SYnAbs. (2024). CCR8 Targeting with Monoclonal Antibodies: A Breakthrough Strategy for Cancer Immunotherapy, Inflammatory, and Allergic Diseases. SYnAbs. [Link]
Kumari, P., Dwivedi, H., Baidya, M., & Shukla, A. K. (2019). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. PubMed. [Link]
Liu, Y., et al. (2021). Activation mechanism of human soluble guanylate cyclase by stimulators and activators. Nature Communications, 12(1), 5482. [Link]
ResearchGate. (2021). Activation mechanism of sGC by stimulators and activators. ResearchGate. [Link]
Bio-protocol. (n.d.). Calcium Mobilisation Assay in Response to Chemokine Stimulation. Bio-protocol. [Link]
Schlemmer, M., et al. (2018). Irreversible Activation and Stabilization of Soluble Guanylate Cyclase by the Protoporphyrin IX Mimetic Cinaciguat. Molecular Pharmacology, 93(4), 351-360. [Link]
ResearchGate. (n.d.). sGC Stimulators and Activators. ResearchGate. [Link]
Pénzes, M., et al. (2023). Soluble Guanylyl Cyclase Activators—Promising Therapeutic Option in the Pharmacotherapy of Heart Failure and Pulmonary Hypertension. International Journal of Molecular Sciences, 24(2), 1618. [Link]
Z-Tech (USA), Inc. (2012). Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress. PLoS ONE, 7(7), e40939. [Link]
Feelisch, M., & Schmidt, H. H. (2010). Cardiovascular Effects of Modulators of Soluble Guanylyl Cyclase Activity. Handbook of Experimental Pharmacology, 191, 337-375. [Link]
Sharp, T. E., et al. (2023). Targeting Soluble Guanylyl Cyclase during Ischemia and Reperfusion. International Journal of Molecular Sciences, 24(14), 11786. [Link]
Sandner, P., et al. (2019). Soluble Guanylate Cyclase Stimulators and Activators. Handbook of Experimental Pharmacology, 257, 207-239. [Link]
Zhou, Z., et al. (2024). Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet. Frontiers in Pharmacology, 15, 1450682. [Link]
Marletta, M. A. (2017). Structure and Activation of Soluble Guanylyl Cyclase, the Nitric Oxide Sensor. Antioxidants & Redox Signaling, 26(3), 107-121. [Link]
Quax, P. H., et al. (2004). Role of CCR8 and Other Chemokine Pathways in the Migration of Monocyte-derived Dendritic Cells to Lymph Nodes. The Journal of Experimental Medicine, 200(9), 1205-1213. [Link]
Sandner, P., et al. (2025). Exploring the potential of soluble guanylyl cyclase stimulators and activators in heart failure. European Journal of Heart Failure. [Link]
Stasch, J. P., et al. (2011). Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease. Circulation, 123(20), 2263-2273. [Link]
Llao-Cid, C., et al. (2020). Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout. SLAS DISCOVERY: Advancing Life Sciences R&D, 25(9), 1083-1092. [Link]
protocols.io. (2019). Aortic ring assay. protocols.io. [Link]
Van Hout, A., et al. (2021). Biological characterization of ligands targeting the human CC chemokine receptor 8 (CCR8) reveals the biased signaling properties of small molecule agonists. Biochemical Pharmacology, 188, 114565. [Link]
Mann, A., et al. (2022). Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor. Journal of Pharmacological and Toxicological Methods, 118, 107221. [Link]
Kim, J., et al. (2024). CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. International Journal of Molecular Sciences, 25(5), 2901. [Link]
Wirtz, S., et al. (2021). CCR8 Signaling via CCL1 Regulates Responses of Intestinal IFN-γ Producing Innate Lymphoid CelIs and Protects From Experimental Colitis. Frontiers in Immunology, 12, 622066. [Link]
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REPROCELL. (2023). From rat aorta to resistance arteries: measuring vascular contractility. REPROCELL. [Link]
In-Vitro Characterization of ZK 756326: A Technical Guide for Drug Development Professionals
This guide provides an in-depth exploration of the in-vitro characterization of ZK 756326, a potent and selective non-peptide agonist of the C-C chemokine receptor 8 (CCR8). The methodologies and scientific rationale det...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth exploration of the in-vitro characterization of ZK 756326, a potent and selective non-peptide agonist of the C-C chemokine receptor 8 (CCR8). The methodologies and scientific rationale detailed herein are designed to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the essential assays and analytical approaches required to profile a novel chemokine receptor agonist.
Introduction: The Significance of CCR8 and the Emergence of ZK 756326
The C-C chemokine receptor 8 (CCR8) is a G protein-coupled receptor (GPCR) predominantly expressed on T helper type 2 (Th2) cells and regulatory T cells (Tregs)[1]. Its natural ligand is the chemokine CCL1. The CCL1-CCR8 signaling axis plays a crucial role in immune responses, including inflammation and immune suppression within the tumor microenvironment[2][3]. This has rendered CCR8 a compelling therapeutic target for a range of pathologies, including allergic diseases and cancer[1][4].
ZK 756326 emerged from the pursuit of small molecule modulators of chemokine receptors, offering advantages over peptide-based ligands in terms of oral bioavailability and metabolic stability[5][6]. This document will systematically dissect the in-vitro characterization of ZK 756326, providing a blueprint for the rigorous evaluation of similar compounds.
A foundational step in characterizing any receptor ligand is to quantify its binding affinity for the target. For ZK 756326, this was achieved through competitive radioligand binding assays.
Scientific Rationale:
Competitive binding assays are a robust method to determine the affinity of an unlabeled compound (the "competitor," in this case, ZK 756326) by measuring its ability to displace a radiolabeled ligand with known affinity for the receptor. The resulting data allows for the calculation of the half-maximal inhibitory concentration (IC50), a key measure of the compound's potency.
Experimental Protocol: Radioligand Binding Assay
Objective: To determine the IC50 value of ZK 756326 for the human and mouse CCR8.
Binding buffer (e.g., 25 mM HEPES, 140 mM NaCl, 1 mM CaCl2, 5 mM MgCl2, 0.2% bovine serum albumin, pH 7.4)
Scintillation counter
Procedure:
Cell Preparation: Culture and harvest CCR8-expressing cells. Prepare a cell suspension in binding buffer.
Assay Setup: In a 96-well plate, add a fixed concentration of radiolabeled CCL1 to each well.
Competition: Add increasing concentrations of ZK 756326 to the wells. Include control wells with no competitor (total binding) and wells with a high concentration of unlabeled CCL1 (non-specific binding).
Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.
Separation: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from unbound radioligand.
Detection: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the ZK 756326 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Demonstrating that a compound binds to a receptor is the first step. The next critical phase is to determine its functional effect – does it activate the receptor (agonist), block it (antagonist), or have no effect? For ZK 756326, its agonist activity was confirmed through calcium mobilization assays.
Scientific Rationale:
CCR8, like many chemokine receptors, couples to Gαi proteins[6]. Upon agonist binding, the G protein is activated, leading to a cascade of intracellular events, including the mobilization of intracellular calcium ([Ca2+]i) from the endoplasmic reticulum. This increase in cytosolic calcium can be measured using fluorescent calcium indicators, providing a real-time readout of receptor activation.
Experimental Workflow: Calcium Mobilization Assay
Caption: Workflow for the Calcium Mobilization Assay.
Experimental Protocol: Calcium Mobilization Assay
Objective: To confirm the agonist activity of ZK 756326 and determine its potency (EC50).
Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)
ZK 756326
Fluorescence imaging plate reader (FLIPR) or similar instrument
Procedure:
Cell Plating: Seed CCR8-expressing cells into a 96-well black-walled, clear-bottom plate and culture overnight.
Dye Loading: Remove the culture medium and add the fluorescent calcium dye dissolved in assay buffer. Incubate for a specified time (e.g., 60 minutes) at 37°C to allow for dye uptake.
Compound Addition: Place the plate in the FLIPR instrument. After establishing a baseline fluorescence reading, add varying concentrations of ZK 756326 to the wells.
Fluorescence Measurement: Immediately after compound addition, continuously measure the fluorescence intensity over time to capture the transient increase in intracellular calcium.
Data Analysis: Determine the peak fluorescence response for each concentration. Plot the peak response against the logarithm of the ZK 756326 concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 value.
A hallmark function of chemokine receptors is to direct the migration of cells along a chemical gradient, a process known as chemotaxis. Assessing the ability of ZK 756326 to induce cell migration is crucial for understanding its potential physiological effects.
Scientific Rationale:
Chemotaxis assays, often performed using a Boyden chamber or similar transwell system, create a concentration gradient of a chemoattractant. Cells placed in the upper chamber will migrate through a porous membrane towards the higher concentration of the chemoattractant in the lower chamber. The number of migrated cells is then quantified to determine the chemotactic activity of the compound.
CCR8 Signaling Pathway Leading to Chemotaxis
Caption: Simplified CCR8 signaling pathway leading to chemotaxis.
Experimental Protocol: Chemotaxis Assay
Objective: To evaluate the ability of ZK 756326 to induce chemotaxis of CCR8-expressing cells.
Materials:
CCR8-expressing cells (e.g., primary T cells or a suitable cell line)
Chemotaxis chamber (e.g., Boyden chamber with polycarbonate membrane)
Assay medium (e.g., RPMI 1640 with 0.5% BSA)
ZK 756326
Fixation and staining reagents
Microscope
Procedure:
Assay Setup: Place assay medium containing various concentrations of ZK 756326 in the lower wells of the chemotaxis chamber.
Cell Addition: Place a cell suspension in assay medium in the upper chamber, separated from the lower chamber by the porous membrane.
Incubation: Incubate the chamber at 37°C in a humidified incubator for a period sufficient to allow cell migration (e.g., 2-4 hours).
Cell Fixation and Staining: After incubation, remove the upper chamber. Fix and stain the cells that have migrated to the underside of the membrane.
Quantification: Count the number of migrated cells in several fields of view using a microscope.
Data Analysis: Plot the number of migrated cells against the concentration of ZK 756326 to generate a chemotactic dose-response curve.
Section 4: Therapeutic Application - Inhibition of HIV Env-Mediated Cell-Cell Fusion
Given that some chemokine receptors, including CCR5 and CXCR4, act as co-receptors for HIV entry, it is pertinent to investigate the effect of a novel CCR8 ligand on HIV-related processes. ZK 756326 was found to inhibit HIV Env-mediated cell-cell fusion[6][8].
Scientific Rationale:
HIV entry into target cells is a multi-step process involving the viral envelope glycoprotein (Env) binding to the CD4 receptor and a co-receptor (like CCR5 or CXCR4). This binding triggers conformational changes in Env, leading to the fusion of the viral and cellular membranes. Cell-cell fusion assays mimic this process by co-culturing cells expressing HIV Env with cells expressing CD4 and the relevant co-receptor. Fusion events can be quantified using various reporter systems.
Experimental Protocol: HIV Env-Mediated Cell-Cell Fusion Assay
Objective: To determine if ZK 756326 can inhibit HIV Env-mediated cell-cell fusion in cells expressing CD4 and CCR8.
Materials:
Effector cells expressing HIV Env (e.g., from a specific HIV strain)
Target cells expressing CD4 and CCR8, and containing a reporter gene (e.g., luciferase or β-galactosidase under the control of the HIV LTR)
ZK 756326
Cell culture medium
Reagents for the reporter gene assay
Procedure:
Cell Co-culture: Co-culture the effector and target cells in the presence of varying concentrations of ZK 756326.
Incubation: Incubate the co-culture for a sufficient period (e.g., 6-8 hours) to allow for cell fusion and reporter gene expression.
Cell Lysis and Reporter Assay: Lyse the cells and perform the appropriate reporter gene assay (e.g., measure luminescence for luciferase).
Data Analysis: Plot the reporter gene activity against the concentration of ZK 756326 to determine the inhibitory effect.
Section 5: Selectivity Profiling
A critical aspect of drug development is to ensure that the compound of interest interacts specifically with its intended target, thereby minimizing off-target effects. The selectivity of ZK 756326 was assessed against a panel of other GPCRs.
Scientific Rationale:
Selectivity profiling involves testing the compound's binding affinity or functional activity against a broad range of related and unrelated receptors. This is typically done using high-throughput screening methods.
Data Presentation: Selectivity of ZK 756326
ZK 756326 displayed no significant activity at CCR4, CXCR3, CXCR4, and CCR5. It showed greater than 28-fold selectivity for CCR8 over 26 other GPCRs. However, it exhibited some less selective activity at α2A and certain 5-HT receptors[8].
The in-vitro characterization of ZK 756326 provides a robust example of the multi-faceted approach required to profile a novel chemokine receptor agonist. Through a systematic application of binding, functional, and selectivity assays, a clear picture of its pharmacological profile emerges. This technical guide serves as a framework for researchers to design and execute comprehensive in-vitro studies, ensuring the scientific rigor necessary for the advancement of novel therapeutic agents.
References
Bristol Myers Squibb. (n.d.). CC Chemokine Receptor 8 (CCR8) Immune Pathway Fact Sheet. Retrieved from [Link]
Haskell, C. A., et al. (2006). Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Molecular Pharmacology, 69(1), 309-316. Retrieved from [Link]
Islam, S. A., et al. (2021). CCR8 Signaling via CCL1 Regulates Responses of Intestinal IFN-γ Producing Innate Lymphoid CelIs and Protects From Experimental Colitis. Frontiers in Immunology, 12, 626493. Retrieved from [Link]
Kellenberger, E., et al. (2007). Identification of Nonpeptide CCR5 Receptor Agonists by Structure-based Virtual Screening. Journal of Medicinal Chemistry, 50(7), 1505-1516. Retrieved from [Link]
Reefman, E., et al. (2024). Development of a cellular model to study CCR8 signaling in tumor-infiltrating regulatory T cells. Scientific Reports, 14(1), 1435. Retrieved from [Link]
Saleh, R., et al. (2023). CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. International Journal of Molecular Sciences, 24(13), 10899. Retrieved from [Link]
Navigating the Void: The Challenge of Characterizing Undisclosed Compound ZK 756326
A comprehensive search for public data on the initial safety and toxicity profile of the compound designated ZK 756326 has yielded no specific results. This absence of information in scientific literature, clinical trial...
Author: BenchChem Technical Support Team. Date: January 2026
A comprehensive search for public data on the initial safety and toxicity profile of the compound designated ZK 756326 has yielded no specific results. This absence of information in scientific literature, clinical trial registries, and regulatory databases suggests that ZK 756326 may represent an internal discovery or early-stage development candidate that has not been publicly disclosed by its originating entity.
For researchers, scientists, and drug development professionals, the evaluation of a compound's safety and toxicity is a critical hurdle in the path from laboratory to clinic. The process is a meticulous, multi-stage investigation designed to identify potential hazards, define dose-response relationships for adverse effects, and establish a safe starting dose for first-in-human studies. While no specific data exists for ZK 756326, this guide will outline the standard, rigorous methodologies that would be employed to establish such a profile. This serves as a foundational blueprint for the safety evaluation of any novel small molecule therapeutic.
The Hypothetical Investigative Framework for ZK 756326
Had ZK 756326 progressed through preclinical development, its safety and toxicity profile would have been constructed upon the following pillars of investigation.
Part 1: In Vitro Toxicology
The initial phase of safety assessment occurs in vitro, using cellular and molecular systems to predict potential liabilities in a controlled environment, minimizing the early use of animal models.
Experimental Protocol: In Vitro Cytotoxicity Assay
Cell Line Selection: Choose a panel of human cell lines representing diverse tissues (e.g., HepG2 for liver, HEK293 for kidney, a cancer cell line relevant to the compound's target).
Compound Preparation: Prepare a stock solution of ZK 756326 in a suitable solvent (e.g., DMSO) and create a serial dilution series.
Cell Plating: Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.
Treatment: Expose the cells to the various concentrations of ZK 756326 for a defined period (e.g., 24, 48, 72 hours).
Viability Assessment: Utilize a validated method such as the MTT or CellTiter-Glo® assay to quantify cell viability.
Data Analysis: Calculate the IC50 (the concentration at which 50% of cell growth is inhibited) for each cell line.
Causality Insight: This initial screen provides a rapid assessment of the compound's general toxicity. A low IC50 across multiple cell lines would be a significant red flag, suggesting a non-specific cytotoxic mechanism.
Part 2: Genotoxicity Assessment
Genotoxicity assays are critical for determining if a compound can damage DNA, potentially leading to mutations or cancer. These are typically mandated by regulatory agencies before human trials can commence.
Strain Selection: Use multiple strains of Salmonella typhimurium and Escherichia coli with specific mutations that render them unable to synthesize an essential amino acid (e.g., histidine).
Metabolic Activation: Conduct the assay with and without a mammalian liver extract (S9 fraction) to determine if metabolites of ZK 756326 are mutagenic.
Exposure: Plate the bacterial strains on a minimal agar medium containing a small amount of the required amino acid and a range of concentrations of ZK 756326.
Incubation: Incubate the plates for 48-72 hours.
Scoring: Count the number of revertant colonies (colonies that have regained the ability to grow). A significant, dose-dependent increase in revertants compared to the control indicates a positive result.
Trustworthiness: The Ames test is a highly standardized and validated assay, forming a core component of regulatory submissions. Its predictive value for rodent carcinogenicity is well-established.
Part 3: In Vivo Safety Pharmacology & Toxicology
Following promising in vitro results, studies move to animal models to understand the compound's effects on whole, integrated physiological systems.
Core Safety Pharmacology Studies:
Cardiovascular System: Evaluation of blood pressure, heart rate, and electrocardiogram (ECG) parameters in a conscious, telemetered large animal model (e.g., dog or non-human primate). This is crucial for identifying potential risks of arrhythmia or other cardiovascular adverse events.
Central Nervous System (CNS): A functional observational battery (FOB) in rodents to assess behavioral and neurological changes.
Respiratory System: Measurement of respiratory rate and tidal volume in rodents.
Dose-Range Finding & Maximum Tolerated Dose (MTD) Studies:
These initial in vivo studies use a small number of animals to determine the doses for definitive repeat-dose toxicity studies. The goal is to identify the MTD, which is the highest dose that does not cause unacceptable toxicity.
Experimental Protocol: 7-Day Repeat-Dose Rodent Study
Animal Model: Use a standard rodent species (e.g., Sprague-Dawley rats).
Dose Groups: Establish multiple dose groups (e.g., low, mid, high) and a vehicle control group.
Administration: Administer ZK 756326 daily for 7 days via the intended clinical route (e.g., oral gavage, intravenous).
Monitoring: Conduct daily clinical observations, and monitor body weight and food consumption.
Terminal Procedures: At the end of the study, collect blood for hematology and clinical chemistry analysis. Conduct a full necropsy and collect tissues for histopathological examination.
Data Presentation: Hypothetical Summary Table for ZK 756326
Caption: Standard Preclinical Safety Evaluation Workflow.
Conclusion
While the specific safety and toxicity profile of ZK 756326 remains unknown due to a lack of public data, the framework for its evaluation is well-established and rigorously applied to all investigational new drugs. This process, from in vitro screening to comprehensive in vivo studies, is designed to build a deep understanding of a compound's potential risks before it is ever administered to a human subject. The absence of data on ZK 756326 underscores the reality of drug development, where many compounds are investigated but only a select few, with demonstrable safety and efficacy, advance into the public domain.
References
As no specific literature exists for "ZK 756326," this section provides references to authoritative guidelines and foundational methodologies that govern preclinical safety and toxicity testing.
ICH Guideline S2(R1) on Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH Guideline S7A on Safety Pharmacology Studies for Human Pharmaceuticals. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
OECD Test Guideline No. 471: Bacterial Reverse Mutation Test. Organisation for Economic Co-operation and Development. [Link]
Foundational
The Dual Role of CCR8 in HIV Infection: A Technical Guide to its Physiology and the Modulatory Effects of ZK 756326
For Distribution to Researchers, Scientists, and Drug Development Professionals Abstract The C-C chemokine receptor 8 (CCR8) has emerged as a noteworthy, albeit complex, player in the landscape of human immunodeficiency...
Author: BenchChem Technical Support Team. Date: January 2026
For Distribution to Researchers, Scientists, and Drug Development Professionals
Abstract
The C-C chemokine receptor 8 (CCR8) has emerged as a noteworthy, albeit complex, player in the landscape of human immunodeficiency virus (HIV) infection. While not a primary coreceptor on the scale of CCR5 or CXCR4, its demonstrated ability to facilitate the entry of diverse HIV-1 strains into key immune cell populations warrants a deeper understanding of its physiological role in pathogenesis. This technical guide provides a comprehensive overview of CCR8's involvement in HIV infection, its signaling mechanisms, and the intriguing effects of the selective non-peptide agonist, ZK 756326. We will explore the causality behind experimental approaches to studying this receptor, present detailed protocols for key assays, and visualize the intricate molecular interactions and pathways. This document is intended to serve as a resource for researchers actively engaged in the fields of virology, immunology, and therapeutic development, offering insights into a potential, yet underexplored, therapeutic target.
The Physiological Landscape of CCR8
C-C chemokine receptor type 8 (CCR8) is a G protein-coupled receptor (GPCR) that plays a significant role in immune cell trafficking and response.[1] Its primary endogenous ligand is CCL1 (also known as I-309), a chemokine expressed by various immune and non-immune cells, particularly in skin and mucosal tissues.[1] The CCR8-CCL1 signaling axis is pivotal in orchestrating immune responses at barrier surfaces.[1]
CCR8 is predominantly expressed on T helper 2 (Th2) cells, regulatory T cells (Tregs), monocytes, and dendritic cells.[2][3] This expression pattern implicates CCR8 in a range of physiological and pathological processes, including allergic inflammation, autoimmune diseases, and cancer.[2][3] In the context of HIV, the expression of CCR8 on CD4+ T cells and monocytes makes it a relevant, secondary coreceptor for the virus.[4]
CCR8 as a Co-Receptor for HIV-1 Entry
The entry of HIV-1 into a host cell is a multi-step process initiated by the binding of the viral envelope glycoprotein (Env) to the CD4 receptor on the target cell surface.[5][6] This initial interaction triggers conformational changes in Env, exposing a binding site for a coreceptor, which is typically CCR5 or CXCR4.[5] However, a body of evidence has firmly established that CCR8 can also serve as a functional coreceptor for a diverse range of HIV-1 strains, including T-cell tropic, macrophage-tropic, and dual-tropic isolates.[4][7]
The interaction between the HIV-1 Env, CD4, and CCR8 facilitates the fusion of the viral and cellular membranes, allowing the viral capsid to enter the cytoplasm and initiate the replication cycle.[8] The ability of some viral isolates to utilize alternative coreceptors like CCR8 has significant implications for viral tropism, pathogenesis, and the potential for the virus to escape therapies targeting the primary coreceptors.[9]
Visualizing the HIV-1 Entry Process via CCR8
The following diagram illustrates the key steps in HIV-1 entry mediated by the CCR8 coreceptor.
Caption: HIV-1 entry mediated by CD4 and the CCR8 coreceptor.
ZK 756326: A CCR8 Agonist with Anti-HIV Properties
ZK 756326 is a selective, non-peptide small molecule that acts as a full agonist for the CCR8 receptor.[10][11] Its interaction with CCR8 triggers downstream signaling events, including an increase in intracellular calcium.[10] Paradoxically for an agonist, ZK 756326 has been shown to inhibit HIV-1 Env-mediated cell-cell fusion. This inhibitory effect is believed to be a consequence of its agonist activity.
Mechanism of Action: Agonist-Induced Receptor Desensitization and Internalization
The binding of an agonist to a GPCR, such as CCR8, initiates a process of desensitization to prevent overstimulation of the signaling pathway. This process typically involves the phosphorylation of the receptor, the recruitment of β-arrestins, and subsequent receptor internalization.[12] By potently activating CCR8, ZK 756326 is thought to induce the rapid internalization of the receptor from the cell surface. This effectively removes the coreceptor required for HIV-1 entry, thereby inhibiting viral infection. This mechanism of action is distinct from that of traditional antagonists, which block receptor function without inducing internalization.
Visualizing the Mechanism of ZK 756326
The following diagram illustrates the proposed mechanism by which ZK 756326 inhibits HIV-1 entry.
Caption: Proposed mechanism of HIV-1 inhibition by ZK 756326.
Quantitative Analysis of ZK 756326 Activity
The following table summarizes the key quantitative data related to the activity of ZK 756326.
Parameter
Value
Cell Line
Comments
Reference
IC50 (I-309/CCL1 binding inhibition)
1.8 µM
U87
Measures the concentration of ZK 756326 required to inhibit 50% of the binding of the natural ligand, I-309.
Experimental Protocols for Studying CCR8 and ZK 756326
This section provides detailed, step-by-step methodologies for key experiments used to characterize the role of CCR8 in HIV infection and the effects of compounds like ZK 756326.
This assay measures the inhibition of HIV-1 replication using a luciferase reporter virus.
Objective: To quantify the ability of a test compound (e.g., ZK 756326) to inhibit HIV-1 entry into cells expressing CD4 and CCR8.
Materials:
TZM-bl cells (HeLa cell line engineered to express CD4, CCR5, and CXCR4, and containing integrated luciferase and β-galactosidase genes under the control of the HIV-1 LTR).
HIV-1 strain capable of using CCR8 as a coreceptor (or pseudotyped virus with an appropriate Env).
Complete Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and antibiotics.
96-well white, clear-bottom cell culture plates.
Test compound (ZK 756326) and control inhibitors.
Luciferase assay reagent.
Luminometer.
Procedure:
Seed TZM-bl cells in a 96-well plate at a density of 1 x 104 cells/well in 100 µL of complete DMEM and incubate overnight.
Prepare serial dilutions of the test compound and control inhibitors.
Remove the medium from the cells and add 100 µL of fresh medium containing the diluted compounds.
Add 50 µL of the HIV-1 virus stock to each well.
Incubate the plate at 37°C in a 5% CO2 incubator for 48 hours.
After incubation, remove the medium and lyse the cells according to the luciferase assay kit manufacturer's protocol.
Add the luciferase substrate to the cell lysate.
Measure the luminescence using a luminometer.
Calculate the percent inhibition of viral entry for each compound concentration and determine the IC50 value.
Calcium Mobilization Assay
This assay measures the ability of a compound to induce intracellular calcium flux through CCR8.
Objective: To confirm the agonist activity of ZK 756326 on CCR8-expressing cells.
Fluorescence microplate reader (e.g., FLIPR or FlexStation).
Procedure:
Seed the CCR8-expressing HEK293 cells in the plate and culture overnight.
Remove the culture medium and load the cells with the calcium-sensitive dye working solution.
Incubate for 1 hour at 37°C.
Wash the cells with assay buffer to remove excess dye.
Prepare serial dilutions of the test compound in assay buffer.
Add the test compounds to the respective wells.
Immediately measure the fluorescence intensity using a fluorescence microplate reader at an excitation of ~490 nm and an emission of ~525 nm.
The change in fluorescence intensity reflects the intracellular calcium concentration.
To test for desensitization, after the initial reading, add a pre-determined concentration of CCL1 (typically EC80) to the wells and measure the fluorescence again. A reduced response to CCL1 in the presence of ZK 756326 indicates desensitization.
Chemotaxis Assay (Transwell Migration Assay)
This assay assesses the ability of a compound to induce the migration of CCR8-expressing cells.
Objective: To determine if ZK 756326 can induce chemotaxis of CCR8-expressing cells.
Materials:
Human T cell line expressing CCR8 (e.g., HUT78) or primary Th2 cells.
Transwell migration plates (e.g., 96-well format with 5 µm pore size).
CCL1.
Test compound (ZK 756326).
Chemotaxis buffer (e.g., RPMI with 0.5% BSA).
Procedure:
Resuspend the CCR8-expressing cells in chemotaxis buffer.
In the lower chamber of the Transwell plate, add chemotaxis buffer containing various concentrations of the test compound or CCL1 as a positive control.
Add the cell suspension to the upper chamber (the insert).
Incubate the plate for 2-4 hours at 37°C in a CO2 incubator to allow cell migration.
After incubation, remove the upper chamber and quantify the number of cells that have migrated to the lower chamber using a cell viability assay or flow cytometry.
Determine the concentration of the test compound that induces optimal migration.
Concluding Remarks and Future Directions
The role of CCR8 as a coreceptor for HIV-1, while secondary to CCR5 and CXCR4, presents an intriguing area of study. The compound ZK 756326, with its unique agonist-driven inhibitory mechanism, highlights the potential for novel therapeutic strategies that go beyond simple receptor blockade. The desensitization and internalization of CCR8 induced by ZK 756326 represents a compelling proof-of-concept for this approach.
However, significant research is still required to fully validate CCR8 as a therapeutic target for HIV. While in vitro studies have been promising, there is a notable lack of preclinical in vivo data for ZK 756326 in the context of HIV infection. Future research should focus on:
In vivo efficacy: Evaluating the ability of ZK 756326 or similar CCR8 agonists to reduce viral loads and preserve CD4+ T cell counts in animal models of HIV infection.
Pharmacokinetics and safety: Determining the pharmacokinetic profile and potential off-target effects of long-term administration of CCR8 agonists.
Viral escape: Investigating the potential for HIV-1 to develop resistance to CCR8-targeting compounds.
A deeper understanding of the physiological and pathological roles of CCR8 will be crucial in advancing the development of new and effective therapies for HIV and other immune-mediated diseases.
References
Dr. Oracle. (2025, December 30). What is the role of a CCR8 (chemokine receptor 8) antagonist in the treatment of HIV (human immunodeficiency virus)?
Benchchem. (n.d.). Navigating the CCR8 Axis: A Comparative Guide to Small Molecule Inhibitors.
PubMed. (n.d.). Inhibition of HIV-1 by fusion inhibitors.
National Institutes of Health. (n.d.). CCR8 on Human Thymocytes Functions as a Human Immunodeficiency Virus Type 1 Coreceptor - PMC.
PubMed. (1998, January 2). The CC chemokine I-309 inhibits CCR8-dependent infection by diverse HIV-1 strains.
University of California, San Francisco. (n.d.). CALCIUM FLUX PROTOCOL.
PubMed. (n.d.). Inhibition of HIV-1 Env-Mediated Cell-Cell Fusion by Lectins, Peptide T-20, and Neutralizing Antibodies.
PubMed. (2010, December 20).
PubMed Central. (n.d.). Inhibition of human immunodeficiency virus type-1 (HIV-1)
PubMed Central. (n.d.). HIV-2 interaction with cell coreceptors: amino acids within the V1/V2 region of viral envelope are determinant for CCR8, CCR5 and CXCR4 usage.
Patsnap Synapse. (n.d.).
PubMed. (n.d.). CCR8 on human thymocytes functions as a human immunodeficiency virus type 1 coreceptor.
Protocols.io. (n.d.). Fluo-8 Calcium Flux Assay.
Abcam. (n.d.). Calcium Flux Assay Kit (Fluo-8, No Wash) (ab112129).
National Institutes of Health. (2024, January 17).
National Institutes of Health. (n.d.). HIV-1 fusion inhibitors targeting the membrane-proximal external region of Env spikes.
National Institutes of Health. (n.d.). HIV-1 Entry and Membrane Fusion Inhibitors - PMC.
PubMed. (n.d.). Preclinical evaluation of anti-HIV microbicide products: New models and biomarkers.
National Institutes of Health. (n.d.). Chemokine-receptor activation by env determines the mechanism of death in HIV-infected and uninfected T lymphocytes - PMC.
National Institutes of Health. (n.d.). HIV-1 Entry, Inhibitors, and Resistance - PMC.
Benchchem. (n.d.). Application Notes: High-Throughput Screening for CCR8 Antagonists Using Cell-Based Assays.
National Institutes of Health. (n.d.). Molecular Mechanism of HIV-1 Entry - PMC.
National Institutes of Health. (n.d.). Signal Transduction Due to HIV-1 Envelope Interactions with Chemokine Receptors CXCR4 or CCR5 - PMC.
Benchchem. (n.d.). Application Notes and Protocols for Cell-Based Screening of HIV-1 Inhibitors.
MDPI. (n.d.).
(n.d.). Protocol for the Preparation and Titration of HIV-1 Env-pseudotyped Viruses (October 2021).
National Institutes of Health. (n.d.). Analysis of T-cell Receptor-Induced Calcium Influx in Primary Murine T-cells by Full Spectrum Flow Cytometry - PMC.
ResearchGate. (n.d.). Chemotactic experiment of CD4⁺CCR8⁺ Tregs and expression levels of CCR8... | Download Scientific Diagram.
PubMed. (n.d.). Rigorous pre-clinical evaluation of topical microbicides to prevent transmission of human immunodeficiency virus.
ibidi. (n.d.). Chemotaxis Assays.
National Institutes of Health. (n.d.).
PubMed. (2023, December 1). Structural basis of antibody inhibition and chemokine activation of the human CC chemokine receptor 8.
PubMed. (2019, February 4). Preclinical Safety Evaluation of HIV-1 gp120 Responsive Microbicide Delivery System in C57BL/6 Female Mice.
National Institutes of Health. (n.d.). CD8 T Cell Virus Inhibition Assay Protocol - PMC.
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PubMed Central. (n.d.). Preclinical Development and Clinical-Scale Manufacturing of HIV Gag-Specific, LentivirusModified CD4 T Cells for HIV Functional Cure.
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A Methodological Guide to the Evaluation of Novel Protease Inhibitors: A Case Study Approach
Disclaimer: The subject of this guide, ZK 756326, is a well-documented selective, non-peptide CCR8 chemokine receptor agonist.[1][2][3][4][5][6] Current scientific literature does not support the hypothesis of it acting...
Author: BenchChem Technical Support Team. Date: January 2026
Disclaimer: The subject of this guide, ZK 756326, is a well-documented selective, non-peptide CCR8 chemokine receptor agonist.[1][2][3][4][5][6] Current scientific literature does not support the hypothesis of it acting as a protease inhibitor. This document will, therefore, utilize ZK 756326 as a hypothetical candidate compound to present a rigorous, in-depth technical guide for researchers, scientists, and drug development professionals on the methodologies required to assess a novel molecule for potential protease inhibitor activity.
Introduction: The Critical Role of Protease Inhibitors in Drug Discovery
Proteases are a class of enzymes that catalyze the breakdown of proteins and play a crucial role in numerous physiological and pathological processes. Their dysregulation is implicated in a wide range of diseases, including cancer, viral infections, and inflammatory disorders. Consequently, the development of potent and selective protease inhibitors remains a cornerstone of modern drug discovery.
This guide provides a comprehensive framework for the systematic evaluation of a novel small molecule, hypothetically "ZK 756326," as a potential protease inhibitor. We will delve into the essential experimental workflows, from initial high-throughput screening to detailed mechanistic studies and cell-based validation, providing both the "how" and the "why" behind each step.
Part 1: Initial Screening for Protease Inhibitor Activity
The first step in evaluating a candidate compound is to determine if it exhibits any inhibitory activity against a panel of relevant proteases. The choice of proteases will be dictated by the therapeutic area of interest.
High-Throughput Screening (HTS) Workflow
A fluorescent-based assay is a common and efficient method for initial high-throughput screening.
Protocol: Fluorescent Protease Activity Assay
Reagent Preparation:
Prepare a stock solution of the candidate compound (e.g., ZK 756326) in a suitable solvent (e.g., DMSO).
Dilute the protease of interest to a working concentration in an appropriate assay buffer.
Prepare a fluorogenic protease substrate that is cleaved to release a fluorescent signal.
Assay Procedure:
In a 384-well microplate, add a small volume of the candidate compound at various concentrations.
Add the protease to each well and incubate for a predetermined time to allow for potential binding.
Initiate the enzymatic reaction by adding the fluorogenic substrate.
Monitor the increase in fluorescence over time using a plate reader.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor.
Plot the V₀ against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).
Diagram: High-Throughput Screening Workflow
Caption: A streamlined workflow for the initial high-throughput screening of potential protease inhibitors.
Part 2: Elucidating the Mechanism of Inhibition
Once inhibitory activity is confirmed, the next critical step is to determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). This is crucial for understanding how the inhibitor interacts with the enzyme and for guiding further optimization efforts.
Enzyme Kinetic Studies
Enzyme kinetic studies are performed by measuring the initial reaction rates at varying substrate and inhibitor concentrations.
Protocol: Michaelis-Menten Kinetics
Experimental Setup:
Prepare a series of dilutions of the candidate compound.
For each inhibitor concentration, prepare a range of substrate concentrations.
Data Collection:
Measure the initial reaction velocity for each combination of inhibitor and substrate concentration.
Data Analysis:
Generate Lineweaver-Burk plots (double reciprocal plots of 1/V₀ versus 1/[S]) for each inhibitor concentration.
Analyze the changes in Vmax (maximum reaction velocity) and Km (Michaelis constant) to determine the mode of inhibition.
Table: Interpretation of Lineweaver-Burk Plots
Inhibition Type
Effect on Vmax
Effect on Km
Lineweaver-Burk Plot
Competitive
Unchanged
Increases
Lines intersect on the y-axis
Non-competitive
Decreases
Unchanged
Lines intersect on the x-axis
Uncompetitive
Decreases
Decreases
Lines are parallel
Mixed
Decreases
Varies
Lines intersect in the second or third quadrant
Diagram: Decision Tree for Determining Inhibition Mechanism
Caption: A decision tree to determine the mode of enzyme inhibition based on kinetic data.
Part 3: Cellular Validation of Protease Inhibition
Demonstrating that a compound can inhibit a purified enzyme in a test tube is a critical first step. However, it is equally important to validate its activity in a more physiologically relevant cellular context.
Cell-Based Protease Activity Assay
This assay measures the ability of the candidate compound to inhibit the target protease within a living cell.
Protocol: In-Cell Western Blot for Protease Substrate Cleavage
Cell Culture and Treatment:
Culture a cell line that expresses the target protease.
Treat the cells with various concentrations of the candidate compound for a specific duration.
Induction of Protease Activity (if necessary):
Stimulate the cells with an appropriate agonist to activate the target protease.
Cell Lysis and Protein Analysis:
Lyse the cells and collect the protein extracts.
Perform a Western blot using an antibody that specifically recognizes the cleaved (or uncleaved) form of the protease's substrate.
Data Quantification:
Quantify the band intensities to determine the extent of substrate cleavage in the presence of the inhibitor.
Diagram: Cellular Validation Workflow
Caption: A workflow for validating the inhibitory activity of a compound in a cellular environment.
Conclusion and Future Directions
This guide has outlined a foundational framework for the initial characterization of a novel compound as a potential protease inhibitor, using ZK 756326 as a hypothetical example. A positive outcome from these studies would warrant further investigation, including selectivity profiling against a broader panel of proteases, in vivo efficacy studies in relevant animal models, and detailed toxicological assessments. The path from a promising hit to a clinically viable drug is long and requires a multidisciplinary approach, but the rigorous application of these fundamental principles is essential for success.
Application Notes and Protocols for ZK 756326, a Selective CCR8 Agonist
Authored by: Senior Application Scientist Introduction: Understanding ZK 756326 and its Target, CCR8 ZK 756326 is a potent and selective, non-peptide small molecule agonist for the C-C Motif Chemokine Receptor 8 (CCR8),...
Author: BenchChem Technical Support Team. Date: January 2026
Authored by: Senior Application Scientist
Introduction: Understanding ZK 756326 and its Target, CCR8
ZK 756326 is a potent and selective, non-peptide small molecule agonist for the C-C Motif Chemokine Receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1] In the complex landscape of cellular signaling, specificity is paramount. ZK 756326 offers researchers a tool to probe the function of CCR8 with high selectivity over other chemokine receptors such as CCR3, CCR4, CXCR3, CXCR4, and CCR5.[1][2] CCR8 is primarily expressed on T-helper 2 (Th2) cells, regulatory T cells (Tregs), and monocytes, and its activation is implicated in immune responses, inflammation, and HIV infection.[1] The natural ligand for CCR8 is CCL1 (also known as I-309). ZK 756326 mimics the action of CCL1, initiating a cascade of intracellular signaling events.[1][3]
This document provides a comprehensive guide for the use of ZK 756326 in cell culture, with a focus on methodologies to assess its biological activity in the human monocytic cell line, THP-1.
Physicochemical Properties and Stock Solution Preparation
A thorough understanding of the compound's properties is critical for accurate and reproducible experimental design.
Preparation of a 10 mM Stock Solution in Sterile Water:
The high water solubility of ZK 756326 (as a dihydrochloride salt) makes sterile water an ideal solvent for stock solutions, avoiding potential off-target effects of DMSO in sensitive cell-based assays.
Aseptic Technique: All steps should be performed in a sterile biological safety cabinet.
Calculation: To prepare a 10 mM stock solution, dissolve 4.29 mg of ZK 756326 (MW: 429.39 g/mol ) in 1 mL of sterile, nuclease-free water. Adjust the volume as needed based on the amount of compound.
Dissolution: Add the sterile water to the vial of ZK 756326. Vortex briefly until the solid is completely dissolved.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.
CCR8 Signaling Pathway and Mechanism of Action of ZK 756326
Upon binding to CCR8, ZK 756326 induces a conformational change in the receptor, leading to the activation of the associated heterotrimeric G protein, specifically the Gαi subtype.[1] This initiates a downstream signaling cascade.
Caption: CCR8 signaling cascade initiated by ZK 756326.
Recommended Cell Line: THP-1
The THP-1 cell line, derived from a patient with acute monocytic leukemia, is an excellent model for studying CCR8 signaling as it endogenously expresses the receptor.[2][6] These cells are grown in suspension and can be differentiated into macrophage-like cells.[6]
THP-1 Cell Culture Protocol:
Media: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% Penicillin-Streptomycin.
Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.
Subculturing: Keep the cell density between 1 x 10⁵ and 1 x 10⁶ viable cells/mL. Split the culture every 2-3 days by centrifuging the cell suspension at 300 x g for 5 minutes and resuspending the pellet in fresh medium at the desired density.
Experimental Protocols for Assessing ZK 756326 Activity
The following are validated methods to quantify the agonistic effects of ZK 756326 on CCR8 in THP-1 cells.
Protocol 1: Western Blot for ERK1/2 Phosphorylation
Activation of the Gαi pathway by CCR8 leads to the phosphorylation of ERK1/2, a key downstream signaling event.[1][2]
Cell Seeding: Seed 1 x 10⁶ THP-1 cells per well in a 6-well plate.
Serum Starvation: For optimal results, serum-starve the cells for 2-4 hours in RPMI-1640 without FBS prior to stimulation. This reduces basal ERK phosphorylation.
Stimulation: Treat the cells with varying concentrations of ZK 756326 (e.g., 0, 10, 100, 250, 1000 nM). A time course experiment (e.g., 2, 5, 10, 30 minutes) is recommended to determine the peak response, though a 3-5 minute stimulation is often effective.[2]
Cell Lysis: After stimulation, place the plate on ice and aspirate the medium. Wash the cells once with ice-cold PBS. Lyse the cells by adding 100 µL of ice-cold RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to a microfuge tube.
Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.
Western Blotting:
Load 10-20 µg of protein per lane on an SDS-PAGE gel.
Transfer the proteins to a PVDF or nitrocellulose membrane.
Block the membrane with 5% Bovine Serum Albumin (BSA) or non-fat dry milk in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.
Incubate the membrane with a primary antibody against phospho-ERK1/2 (p-ERK) overnight at 4°C.
Wash the membrane three times with TBST.
Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane three times with TBST.
Visualize the bands using an ECL detection reagent.
To ensure equal protein loading, strip the membrane and re-probe with an antibody against total ERK1/2.
Protocol 2: Chemotaxis Assay
A hallmark of chemokine receptor activation is the induction of directed cell migration, or chemotaxis.[1]
Assay Setup: Use a 24-well plate with transwell inserts (e.g., 8 µm pore size for THP-1 cells).
Preparation of Chemoattractant: In the lower chamber of the 24-well plate, add 600 µL of serum-free RPMI-1640 containing various concentrations of ZK 756326 (e.g., 10 nM to 1 µM). Include a negative control (medium alone) and a positive control (e.g., 100 ng/mL CCL1).
Cell Preparation: Resuspend THP-1 cells in serum-free RPMI-1640 at a concentration of 1 x 10⁶ cells/mL.
Cell Addition: Add 100 µL of the cell suspension (1 x 10⁵ cells) to the upper chamber of each transwell insert.
Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours.
Quantification of Migration:
Carefully remove the transwell inserts.
Remove the non-migrated cells from the top of the membrane with a cotton swab.
Fix and stain the migrated cells on the bottom of the membrane (e.g., with crystal violet or a fluorescent DNA dye like DAPI).
Elute the stain and measure the absorbance or fluorescence, or count the migrated cells in several fields of view under a microscope. The number of migrated cells is directly proportional to the chemotactic activity of ZK 756326.
Caption: Workflow for a transwell chemotaxis assay.
Concluding Remarks
ZK 756326 is a valuable chemical tool for investigating the biology of CCR8. The protocols outlined in this document provide a robust framework for researchers to study its effects on downstream signaling and cellular function in the relevant THP-1 cell model. As with any experimental system, careful optimization of cell density, stimulation times, and agonist concentrations is recommended to achieve reproducible and meaningful results.
References
Haskell, C. A., et al. (2006). Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Molecular Pharmacology, 69(1), 309-316. Retrieved from [Link]
Jensen, P. C., et al. (2007). Molecular Interaction of a Potent Nonpeptide Agonist with the Chemokine Receptor CCR8. Molecular Pharmacology, 71(2), 321-330. Retrieved from [Link]
van der Burgh, R., et al. (2022). Mevalonate kinase-deficient THP-1 cells show a disease-characteristic pro-inflammatory phenotype. Rheumatology, 61(10), 4155-4166. Retrieved from [Link]
Kawata, H., et al. (2011). Biological properties of androgen receptor pure antagonist for treatment of castration-resistant prostate cancer: optimization from lead compound to CH5137291. The Prostate, 71(11), 1205-1216. Retrieved from [Link]
Cellosaurus. (n.d.). Cell line THP-1(NCI) (CVCL_0R25). Retrieved from [Link]
Champions Oncology. (n.d.). THP-1 | CDX Model. Retrieved from [Link]
Cellosaurus. (n.d.). Cell line THP1-Null (CVCL_X601). Retrieved from [Link]
Imbimbo, M., et al. (2021). Mechanisms of Androgen Receptor Agonist- and Antagonist-Mediated Cellular Senescence in Prostate Cancer. International Journal of Molecular Sciences, 22(16), 8882. Retrieved from [Link]
Helsen, C., et al. (2014). Androgen receptor antagonists for prostate cancer therapy. Endocrine-Related Cancer, 21(4), T105-T118. Retrieved from [Link]
Arai, S., et al. (2011). Design and synthesis of an androgen receptor pure antagonist (CH5137291) for the treatment of castration-resistant prostate cancer. Bioorganic & Medicinal Chemistry Letters, 21(1), 354-358. Retrieved from [Link]
Liu, C., et al. (2022). (+)-JJ-74-138 is a novel non-competitive androgen receptor antagonist. Molecular Cancer Therapeutics, 21(1), 115-125. Retrieved from [Link]
Guery, S., et al. (2025). Discovery of CCR8 Antagonist IDOR-1136-5177 for the Treatment of Cancer. ChemMedChem, 20(9), e202400968. Retrieved from [Link]
Zhang, Y., et al. (2023). Discovery of a Potent and Selective CCR8 Small Molecular Antagonist IPG7236 for the Treatment of Cancer. Journal of Medicinal Chemistry, 66(7), 4548-4564. Retrieved from [Link]
Application Note & Protocol: A Comprehensive Guide to the Preparation of ZK 756326 Dihydrochloride for In Vivo Studies
Abstract This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the proper handling, solubilization, and formulation of ZK 756326 dihydrochloride for in vivo...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the proper handling, solubilization, and formulation of ZK 756326 dihydrochloride for in vivo experimental use. ZK 756326 is a potent and selective non-peptide agonist for the C-C chemokine receptor 8 (CCR8), a G-protein coupled receptor implicated in immune responses.[1][2][3] Ensuring the integrity and bioavailability of this compound through correct formulation is paramount for obtaining reliable, reproducible, and meaningful preclinical data. This guide outlines core formulation principles, provides step-by-step protocols for preparing both sterile aqueous solutions and oral suspensions, and includes best-practice recommendations grounded in established scientific and regulatory guidelines.
ZK 756326 is a small molecule that functions as a full agonist of CCR8, mimicking the action of the natural ligand CCL1.[4][5] It has been shown to induce Gαi-mediated intracellular calcium mobilization and stimulate extracellular acidification in cells expressing CCR8.[2][4] While some earlier or conflicting vendor information has associated this compound with the androgen receptor, the authoritative and recent scientific consensus identifies it as a selective CCR8 agonist.[2][4][6]
The success of any in vivo study hinges on the precise and consistent delivery of the test agent. The formulation strategy can significantly impact the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME), ultimately influencing its pharmacodynamic effects.[7] ZK 756326 is supplied as a dihydrochloride salt, a common pharmaceutical strategy to enhance the aqueous solubility and stability of a parent molecule.[8] This property simplifies its preparation for parenteral administration, making a sterile, buffered aqueous solution the most direct and recommended formulation for many research applications.
This guide will first detail the essential pre-formulation assessment based on the compound's physicochemical properties and then provide validated protocols for its preparation.
A thorough understanding of a compound's properties is the foundational step in developing a robust formulation. This knowledge informs the choice of vehicle, the method of preparation, and the appropriate storage conditions.
High water and PBS solubility makes it ideal for simple aqueous formulations for parenteral routes. DMSO can be used for high-concentration stock solutions but is often diluted for in vivo use to avoid toxicity.[9]
Core Principles and Workflow for In Vivo Formulation
The primary goal is to create a formulation that is safe, effective, and does not introduce experimental artifacts. The decision-making process involves a logical progression through several key considerations.
Key Formulation Considerations:
Route of Administration (RoA): The intended route (e.g., intravenous, intraperitoneal, subcutaneous, oral) is the primary determinant of the formulation requirements. Parenteral routes demand sterility, while oral routes have different considerations for absorption.[10]
Vehicle Selection: The vehicle must dissolve or suspend the compound at the desired concentration without causing toxicity or affecting the biological outcome.[9] Given ZK 756326's high aqueous solubility, sterile, isotonic buffers like PBS are the preferred choice for parenteral routes.
Sterility: For any parenteral administration (injection), the final formulation must be sterile to prevent infection and inflammation, which can compromise animal welfare and confound study results.[11][12][13] Sterilization is typically achieved by filtration through a 0.22 µm filter.[11]
pH and Osmolality: The pH of the formulation should be close to physiological (pH 7.2-7.4) to prevent injection site irritation and ensure compound stability. Isotonic solutions (e.g., 0.9% NaCl or PBS) are used to prevent cell damage at the injection site.[10][14]
Stability: The chemical and physical stability of the final formulation must be ensured for the duration of the experiment. Solutions should be visually inspected for precipitation or discoloration before each use.[11]
Caption: Formulation Decision Workflow for ZK 756326.
Experimental Protocols
Safety Precaution: Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves, and safety glasses, when handling chemical compounds.
Protocol 1: Preparation of a Sterile Aqueous Solution for Parenteral Administration (IV, IP, SC)
This is the recommended protocol for most applications due to the high aqueous solubility of ZK 756326 dihydrochloride.
Rationale:
A simple, sterile, isotonic solution minimizes potential vehicle-induced side effects and ensures complete dissolution of the drug, leading to predictable bioavailability, especially for intravenous administration. Phosphate-buffered saline (PBS) at pH 7.4 is an ideal vehicle as it is buffered, isotonic, and biocompatible.[9]
Sterile 0.22 µm syringe filters (e.g., PVDF or PES)
70% ethanol for disinfection
Analytical balance, weigh paper, and spatulas
Vortex mixer
Laminar flow hood or biological safety cabinet (recommended for maintaining sterility)[11]
Step-by-Step Methodology:
Calculate Required Amounts: Determine the final concentration (e.g., in mg/mL) and total volume needed for your study. Calculate the mass of ZK 756326 dihydrochloride required.
Example: To prepare 5 mL of a 2 mg/mL solution, you need: 5 mL * 2 mg/mL = 10 mg of ZK 756326 dihydrochloride.
Aseptic Preparation: Perform all subsequent steps in a laminar flow hood or using meticulous aseptic technique to ensure sterility.[12][16] Disinfect all surfaces and vial septa with 70% ethanol.
Weigh Compound: Accurately weigh the calculated mass of the compound onto weigh paper and carefully transfer it into a sterile container (e.g., a sterile conical tube or the final sterile vial if the opening is large enough).
Dissolution: Using a sterile syringe and needle, draw up the calculated volume of sterile PBS. Add approximately 80% of the vehicle volume to the vial containing the powder.
Solubilize: Cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear and free of any visible particulates. If needed, brief, gentle warming (e.g., to 37°C) can be applied, but always check for compound stability information first.
Final Volume Adjustment: Add the remaining sterile PBS to reach the final target volume and mix gently.
Draw the entire solution into a new, larger sterile syringe.
Attach a sterile 0.22 µm syringe filter to the syringe tip.
Carefully push the solution through the filter into a final, sterile, sealed injection vial. This removes any potential microbial contamination.
Labeling and Storage: Label the vial clearly with the compound name, concentration, vehicle, date of preparation, and "Sterile for In Vivo Use". Store at 4°C for short-term use (days) or aliquot and store at -20°C for longer-term use (weeks to months), as recommended.[1] Always check for precipitation after thawing.
Caption: Workflow for Sterile Aqueous Solution Preparation.
Protocol 2: Preparation of an Oral Suspension using Sodium CMC
Rationale:
An oral suspension may be required for oral gavage administration, particularly if high doses are needed that exceed solubility limits or if a different absorption profile is desired. Sodium carboxymethylcellulose (Na-CMC) is a widely used, inert suspending agent that increases viscosity and prevents the drug particles from settling quickly.[7][17]
Measure 100 mL of sterile water into a beaker with a magnetic stir bar.
While stirring, slowly sprinkle 0.5 g of Na-CMC onto the vortex of the water to prevent clumping.
Continue stirring (this may take several hours at room temperature) until the Na-CMC is fully hydrated and the solution is clear and viscous.[7]
Calculate and Weigh Compound: Determine the required concentration and total volume for your study.
Example: To prepare 10 mL of a 5 mg/mL suspension, you need 50 mg of ZK 756326.
Levigation (Particle Wetting):
Place the weighed powder into a clean mortar.
Add a very small amount (a few drops) of the prepared Na-CMC vehicle to the powder.
Gently grind with the pestle to create a smooth, uniform paste. This critical step, known as levigation, ensures that the individual drug particles are wetted and reduces particle aggregation.[7][17]
Form the Suspension:
Gradually add a small amount of the Na-CMC vehicle to the paste and continue mixing to form a liquid slurry.
Transfer the slurry to a graduated cylinder or volumetric flask.
Use additional vehicle to rinse the mortar and pestle, adding the rinsate to the flask to ensure a complete transfer of the compound.
Add Na-CMC vehicle to reach the final desired volume.
Homogenize and Store: Cap and shake or vortex the suspension vigorously to ensure it is uniform. Store in a tightly sealed container at 4°C. Suspensions are prone to settling and are often best prepared fresh daily.
Administration:Crucially, vortex the suspension vigorously immediately before drawing up each dose to ensure that a uniform and accurate concentration is administered to each animal.
Troubleshooting
Issue
Potential Cause(s)
Recommended Solution(s)
Compound Fails to Dissolve (Protocol 1)
Concentration exceeds solubility limit in the chosen vehicle.
- Verify solubility data. - Increase the volume of the vehicle to lower the concentration. - Consider gentle warming (37°C) or brief sonication. - If the required dose is too high for a solution, switch to a suspension (Protocol 2).
Precipitation After Thawing
Compound has lower solubility at colder temperatures or has degraded.
- Warm the solution to 37°C and vortex to see if it redissolves. - If precipitation persists, the solution may not be viable. Prepare a fresh solution. - Consider preparing fresh on the day of the experiment or storing at 4°C if stable for the required duration.
Cloudy Solution After Filtration
Filter material is incompatible with the solution; filter has broken; precipitation has occurred.
- Ensure the filter material (e.g., PVDF, PES) is compatible with your vehicle. - Visually inspect the filter for integrity. - If precipitation is suspected, troubleshoot as above.
Uneven Dosing with Suspension
Inadequate mixing before administration; particles have settled.
- Vortex the suspension vigorously for at least 30-60 seconds immediately before drawing up every single dose. This is the most critical step for suspension dosing.
Conclusion
The preparation of ZK 756326 dihydrochloride for in vivo studies is straightforward due to its favorable physicochemical properties, particularly its high solubility in aqueous media. For most parenteral applications, a sterile-filtered solution in PBS (Protocol 1) is the most reliable and scientifically sound formulation. For oral administration or when high doses are required, a homogenous suspension in Na-CMC (Protocol 2) is a viable alternative, provided that rigorous homogenization and pre-dosing vortexing are performed. Adherence to these detailed protocols will enhance the quality and integrity of preclinical research by ensuring accurate, consistent, and safe administration of this potent CCR8 agonist.
References
MedKoo Biosciences. ZK-756326 dihydrochloride.
Selleck Chemicals. ZK756326 2HCl.
ShellChem. ZK-756326 dihydrochloride.
Cayman Chemical. ZK 756326 (hydrochloride).
Axon Medchem. ZK 756326 dihydrochloride.
Shaikh, J. et al. (2016). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Journal of Young Pharmacists.
University of Michigan IACUC. (2019). Guidelines on the Preparation of Injectable Substances and Agents Administered to Animals.
Pouton, C.W. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences.
ChemBK. ZK756326(dihydrochloride).
MDPI. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI.
University of Washington Office of Animal Welfare. Preparation, Storage and Labeling of Drug and Chemical Formulations.
Pouton, C.W. (2006). Formulation of poorly water-soluble drugs for oral administration. Future4200.
UCLA Animal Research Committee. (2022). Use of Fluids and Diluted Drugs in Research Animals.
MedChemExpress. ZK756326 (dihydrochloride).
Sun-shinechem. ZK-756326 dihydrochloride.
ResearchGate. (2025). Formulation strategies for poorly soluble drugs.
NIH Office of Animal Care and Use (OACU). Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals.
Instech Laboratories. (2021). Pharmaceutical-grade Sterile Solutions for Mice and Rats.
NIH OACU. Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals.
BenchChem. (2025). Application Notes and Protocols for In Vivo Dosing and Formulation.
ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?
Turner, P. V. et al. (2011). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. JAALAS.
Sittampalam, G. S. et al. (2012). In Vivo Assay Guidelines. Assay Guidance Manual - NCBI Bookshelf.
Springer Protocols. (2018). Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds.
Bologa, C. G. et al. (2019). How to Prepare a Compound Collection Prior to Virtual Screening. Current Protocols in Pharmacology.
Wikipedia. Hydroxyzine.
ResearchGate. (2017). What are the vehicles used to dissolve astemizole for in vivo treatment?
Google Patents. (2003). Active agent delivery systems and methods for protecting and administering active agents.
Application Notes & Protocols: Determination of ZK 756326 Dosage and Administration in Mouse Models
For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist This document provides a comprehensive guide for the formulation, administration, and dose-range finding of Z...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Your Senior Application Scientist
This document provides a comprehensive guide for the formulation, administration, and dose-range finding of ZK 756326, a selective non-peptide CCR8 chemokine receptor agonist, in mouse models. Given the absence of specific published dosage data for ZK 756326 in in vivo models, this guide emphasizes the principles and methodologies required to empirically determine a safe and efficacious dosing regimen.
Introduction to ZK 756326
ZK 756326 is a small molecule agonist for the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR). It is selective for CCR8, with reported IC50 values of 1.8 µM and 2.6 µM for human and mouse receptors, respectively. CCR8 is primarily expressed on TH2 lymphocytes, regulatory T cells (Tregs), and monocytes, and its activation is implicated in immune responses, including allergic inflammation and tumor immunity. The ability of ZK 756326 to induce chemotaxis makes it a valuable tool for investigating the role of CCR8 in various disease models.
Mechanism of Action: CCR8 Signaling
Upon binding of an agonist like ZK 756326, CCR8 activates intracellular signaling cascades, leading to cellular responses such as chemotaxis, calcium mobilization, and modulation of gene expression. Understanding this pathway is crucial for designing pharmacodynamic readouts in your efficacy studies.
Caption: Simplified CCR8 signaling pathway activated by ZK 756326.
Pre-formulation and Compound Handling
Prior to any in vivo administration, it is critical to properly handle and formulate ZK 756326 to ensure stability, solubility, and accurate dosing.
Aseptic Technique: Work in a laminar flow hood to maintain sterility.
Calculation: Use the batch-specific molecular weight from the Certificate of Analysis to calculate the mass required for your desired stock concentration (e.g., 10 mg/mL or a specific molarity).
Dissolution: Based on its high water solubility, dissolve ZK 756326 in sterile water or phosphate-buffered saline (PBS). For a 10 mg/mL stock, dissolve 10 mg of ZK 756326 in 1 mL of sterile water.
Filtration: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container.
Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Administration Routes in Mouse Models
The choice of administration route is a critical decision that impacts the pharmacokinetic and pharmacodynamic profile of the compound. Common routes for small molecules include oral gavage (PO) and intraperitoneal (IP) injection.
Route
Advantages
Disadvantages
Recommended Volume
Oral Gavage (PO)
Clinically relevant for orally administered drugs; less stressful than repeated injections.
Subject to first-pass metabolism; variable absorption.
Bypasses first-pass metabolism; rapid absorption into systemic circulation.
Not a common clinical route; risk of injection into organs.
10 mL/kg (max 20 mL/kg)
Experimental Workflow: From Dose Finding to Efficacy
A systematic, stepwise approach is necessary to determine the optimal dose of a novel compound like ZK 756326. The workflow should begin with a dose-range finding study to establish safety, followed by an efficacy study in a relevant disease model.
Caption: Experimental workflow for ZK 756326 dose determination.
Protocol: Dose-Range Finding (DRF) Study
The primary goal of a DRF study is to determine the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable adverse effects.[3][4] This is a crucial first step before proceeding to efficacy studies.
Protocol 2: Acute Toxicity/Dose-Range Finding Study
Animal Model: Use a standard inbred mouse strain (e.g., C57BL/6 or BALB/c), 8-10 weeks old, of a single sex to minimize variability.
Group Allocation:
Group 1: Vehicle control (n=3-5 mice)
Group 2: Low Dose (e.g., 1 mg/kg) (n=3-5 mice)
Group 3: Mid Dose (e.g., 5 mg/kg) (n=3-5 mice)
Group 4: High Dose (e.g., 10 mg/kg) (n=3-5 mice)
Group 5: Very High Dose (e.g., 25 mg/kg) (n=3-5 mice)
Note: The starting dose should be estimated based on in vitro IC50 values and literature on similar compounds.[5][6]
Administration: Administer a single dose of ZK 756326 or vehicle via the chosen route (IP or PO).
For Intraperitoneal (IP) Injection:
Restrain the mouse and tilt its head downwards.
Insert a 25-27 gauge needle into the lower right abdominal quadrant to avoid the cecum.[7][8]
Aspirate to ensure no fluid is drawn back, then inject.
For Oral Gavage (PO):
Use a 20-22 gauge, flexible-tipped gavage needle.
Measure the needle from the mouse's nose to the last rib to ensure proper depth.[9][10]
Gently pass the needle along the roof of the mouth into the esophagus. Do not force.[2]
Monitoring: Observe animals continuously for the first 4 hours, then at 24, 48, and 72 hours, and daily thereafter for up to 14 days.[5]
Data Collection: Record the following parameters.
Parameter
Description
Body Weight
Daily measurement. A loss of >15-20% is a common humane endpoint.
Clinical Signs
Note any changes in posture, activity, breathing, fur appearance, or behavior.
Mortality
Record time of death if applicable.
MTD Determination: The MTD is the highest dose at which no significant toxicity (e.g., >15% body weight loss, severe clinical signs) or mortality is observed.
Protocol: Efficacy Study Design
Once the MTD is established, you can design an efficacy study in a relevant disease model (e.g., an asthma model for TH2 inflammation or a tumor model where Tregs play a role).
Protocol 3: General Efficacy Study
Animal Model: Use a mouse model that is relevant to the therapeutic hypothesis for CCR8 agonism.
Group Allocation:
Group 1: Vehicle Control (n=8-10 mice)
Group 2: Low Dose (e.g., 0.5 mg/kg) (n=8-10 mice)
Group 3: Mid Dose (e.g., 2.5 mg/kg) (n=8-10 mice)
Group 4: High Dose (e.g., 10 mg/kg, below MTD) (n=8-10 mice)
Group 5: Positive Control (if available) (n=8-10 mice)
Dosing Schedule: Administer ZK 756326 daily (or as determined by preliminary pharmacokinetic studies, if available) for the duration of the experiment.
Endpoint Analysis:
Pharmacodynamic (PD) Markers: At the end of the study, collect tissues of interest (e.g., lungs, tumor, spleen) to measure target engagement. This could include:
Flow cytometry to assess the infiltration of CCR8+ cells.
ELISA or qPCR to measure downstream chemokines or cytokines.
In oncology: Tumor volume measurements (e.g., using calipers).
In inflammation: Histological scoring of tissue inflammation, airway hyperresponsiveness measurements.
Conclusion and Best Practices
The successful administration of ZK 756326 in mouse models hinges on a methodical approach to establish a safe and effective dosing window. Always begin with a dose-range finding study to determine the MTD before proceeding to more extensive and resource-intensive efficacy studies. Careful observation, accurate record-keeping, and adherence to established animal handling protocols are paramount for generating reliable and reproducible data.
References
BenchChem. (n.d.). Determining the Optimal Dosage of a Novel Compound in Mice: A Technical Support Guide.
Altasciences. (n.d.). Best Practices for Preclinical Dose Range Finding Studies.
Tocris Bioscience. (n.d.). ZK 756326.
UCSF IACUC. (n.d.). Oral Gavage In Mice and Rats.
Wikipedia. (n.d.). Dose-ranging study.
Queen's University. (2012). Intraperitoneal Injection in Mice.
Charles River Laboratories. (n.d.). Dose Range Finding Studies.
NC3Rs. (n.d.). Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals.
Washington State University IACUC. (2021). Standard Operating Procedures for Oral Gavage in Mice and Rats.
Application Notes & Protocols: Investigating Leukocyte Migration with ZK 756326, a Selective CCR8 Agonist, in Chemotaxis Assays
Introduction: Re-evaluating the Role of ZK 756326 in Directed Cell Migration Chemotaxis, the directed migration of cells along a chemical gradient, is a fundamental process governing immune surveillance, inflammation, an...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Re-evaluating the Role of ZK 756326 in Directed Cell Migration
Chemotaxis, the directed migration of cells along a chemical gradient, is a fundamental process governing immune surveillance, inflammation, and tissue repair. A key family of proteins orchestrating this cellular ballet are chemokine receptors, a class of G protein-coupled receptors (GPCRs), and their corresponding chemokine ligands. The CC chemokine receptor 8 (CCR8) has emerged as a significant target in immunology, particularly for its role in the migration of specific T cell subsets, such as regulatory T cells (Tregs) and T helper 2 (Th2) cells.
This document provides a detailed guide for utilizing the compound ZK 756326 in chemotaxis assays. It is critical to establish at the outset that, contrary to some initial hypotheses, ZK 756326 is not a phosphodiesterase (PDE) inhibitor. Extensive pharmacological characterization has firmly identified ZK 756326 as a potent and selective, non-peptide agonist of the CCR8 receptor .[1][2][3][4][5][6] It functions by mimicking the natural ligand, CCL1 (I-309), to activate CCR8 and initiate the downstream signaling cascades that drive cell migration.[2][3] Therefore, its primary application in a chemotaxis assay is not as a modulator of intracellular signaling via PDE inhibition, but as a direct chemoattractant for CCR8-expressing cells.
This application note will provide the scientific rationale, detailed protocols, and data analysis frameworks for using ZK 756326 to study chemotaxis, grounded in its established mechanism as a CCR8 agonist. We will also briefly discuss the broader role of cyclic AMP (cAMP) and phosphodiesterases (PDEs) as key regulators of the intracellular signaling environment that can influence the chemotactic response.
Part 1: The Scientific Rationale - CCR8 Signaling in Chemotaxis
The Mechanism of Action of ZK 756326
ZK 756326 is a small molecule that binds to and activates the CCR8 receptor with an IC50 value of approximately 1.8 µM for inhibiting the binding of the natural ligand, CCL1.[2][6] Upon binding, it induces a conformational change in the receptor, triggering the activation of associated heterotrimeric G proteins, specifically the Gαi subtype.[1] This is evidenced by the fact that its signaling effects can be blocked by pertussis toxin, a known inhibitor of Gαi proteins.[1]
Activation of the Gαi pathway initiates a cascade of intracellular events crucial for directed cell movement:
Gαi-mediated Inhibition of Adenylyl Cyclase: This leads to a localized decrease in cAMP levels.
Gβγ Subunit Dissociation: The freed Gβγ subunits activate downstream effectors, most notably Phospholipase C (PLC) and Phosphoinositide 3-kinase (PI3K).
Calcium Mobilization: PLC activation leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in the release of intracellular calcium stores, a hallmark of chemokine receptor activation that ZK 756326 dose-dependently elicits.[1][2]
Actin Polymerization and Cellular Polarization: The activation of PI3K and other pathways (e.g., Rho family GTPases like Rac and Cdc42) orchestrates the profound cytoskeletal rearrangements necessary for cell migration. This includes the polymerization of actin at the leading edge to form lamellipodia and filopodia, and the contraction of the cell rear, establishing the polarized morphology of a migrating cell.[7][8]
The direct chemotactic activity of ZK 756326 has been experimentally confirmed, making it a valuable tool for studying the migration of CCR8-positive cell populations.[3]
The Modulatory Role of cAMP and Phosphodiesterases (PDEs)
While ZK 756326 is not a PDE inhibitor, the intracellular concentration of cAMP, regulated by adenylyl cyclases and PDEs, is a critical factor in modulating chemotaxis. The cAMP-dependent protein kinase (PKA) can influence cell migration in complex, often paradoxical ways.[9] PDEs, by hydrolyzing cAMP, are essential for maintaining the precise spatial and temporal control of these signals.[10][11]
PDE3 and PDE4 are the predominant PDE families in many immune cells.[12][13]
Inhibition of PDE4, in particular, has been shown to suppress neutrophil chemotaxis in response to various chemoattractants.[14][15][16] This effect is often mediated by the elevation of intracellular cAMP, which can interfere with the signaling pathways required for migration.[15]
Understanding this context is crucial. While ZK 756326 acts as the "go" signal by activating CCR8, the cell's internal state, partly set by PDE activity, determines the robustness of its response. Researchers could, for instance, use ZK 756326 as the chemoattractant while treating cells with a known PDE4 inhibitor (like Roflumilast) to investigate the interplay between Gαi-coupled receptor signaling and the broader cAMP environment.
Signaling Pathway Diagram
Caption: CCR8 signaling cascade initiated by ZK 756326.
Part 2: Experimental Protocols
This section provides a detailed protocol for a standard in vitro chemotaxis assay using a Transwell® (or Boyden chamber) system. This method is robust, widely used, and allows for quantitative analysis of cell migration.[17][18][19]
Protocol: Transwell Chemotaxis Assay
Objective: To quantify the chemotactic response of a CCR8-expressing cell population (e.g., human primary T cells, THP-1 monocytic cell line) to a gradient of ZK 756326.
Materials:
Cells: CCR8-expressing cells of interest (e.g., Jurkat T cells, primary CD4+ T cells).
ZK 756326: Prepare a stock solution (e.g., 10-100 mM in a suitable solvent like water or DMSO, check manufacturer's data sheet).[1][3] Store aliquots at -20°C or -80°C.[6]
Chemotaxis Medium: Serum-free RPMI-1640 or DMEM, supplemented with 0.1-0.5% Bovine Serum Albumin (BSA).
Chemoattractant: ZK 756326 diluted in chemotaxis medium to desired concentrations.
Transwell® Inserts: Choose a pore size appropriate for your cells (e.g., 3.0 µm for lymphocytes, 5.0 or 8.0 µm for monocytes/macrophages).[20]
24-well Companion Plates: To hold the inserts.
Reagents for Quantification: Calcein-AM, Crystal Violet, or reagents for flow cytometry.[18][20]
General Lab Equipment: Humidified 37°C, 5% CO2 incubator, microscope, plate reader, pipettes, etc.
Step-by-Step Methodology:
Day 1: Cell Preparation
Culture Cells: Ensure cells are in the logarithmic growth phase and show high viability (>95%).
Serum Starvation (Optional but Recommended): To reduce basal migration and increase sensitivity to the chemoattractant, starve cells for 2-4 hours in chemotaxis medium. For adherent cells, this may be longer (18-24 hours).[17][21] Do not exceed a time that compromises cell viability.
Day 2: Assay Setup
Prepare Chemoattractant Gradient:
Lower Chamber (Chemoattractant): Add 600 µL of chemotaxis medium containing the desired concentration of ZK 756326 to the wells of the 24-well plate.
Concentration Range: A dose-response experiment is crucial. Based on its IC50 and EC50 values (in the low micromolar range), a starting range of 0.1 µM to 10 µM is recommended.[1][2]
Controls:
Negative Control (Random Migration): Add 600 µL of chemotaxis medium without ZK 756326 to several wells.
Positive Control (Chemokinesis): Add 600 µL of ZK 756326-containing medium to the lower chamber AND add the same concentration to the cells in the upper chamber. This abolishes the gradient and measures non-directed migration.[22]
Prepare Cell Suspension:
Harvest and count the starved cells.
Resuspend cells in chemotaxis medium at a concentration of 1 x 10^6 cells/mL.
Seed Cells:
Carefully place the Transwell® inserts into the wells of the companion plate.
Pipette 100 µL of the cell suspension (containing 1 x 10^5 cells) directly onto the center of the insert membrane.[18][23] Avoid introducing air bubbles between the insert and the medium below.
Incubation:
Incubate the plate at 37°C in a humidified, 5% CO2 incubator.
Incubation time is cell-type dependent and must be optimized (typically 2-6 hours for lymphocytes, up to 24 hours for slower-migrating cells).[19][23]
Day 2/3: Quantification of Migrated Cells
This protocol describes staining with Crystal Violet, a common endpoint method.
Remove Non-Migrated Cells:
Carefully remove the inserts from the plate.
Use a cotton-tipped swab to gently wipe the inside of the insert, removing all cells that did not migrate through the membrane.[18][19] Be careful not to puncture the membrane.
Fixation:
Place the inserts into a new 24-well plate containing a fixative (e.g., 4% paraformaldehyde or 100% methanol) for 10-15 minutes at room temperature.[18]
Staining:
Wash the inserts gently with PBS.
Transfer inserts to a plate containing 0.1% Crystal Violet solution and stain for 15-20 minutes.
Washing:
Gently wash the inserts in a beaker of distilled water several times to remove excess stain.
Imaging and Counting:
Allow the inserts to air dry completely.
Using a light microscope, count the number of stained (migrated) cells on the underside of the membrane.
Count at least 4-5 random high-power fields per insert and calculate the average.
Experimental Workflow Diagram
Caption: Experimental workflow for the Transwell migration assay.
Part 3: Data Presentation and Interpretation
Quantitative Analysis
The raw data (average cell counts per field) should be processed to provide meaningful chemotactic metrics.
Normalization: Express the number of migrated cells as a percentage of the total number of cells initially seeded.
Chemotaxis Index (CI): A common and straightforward metric.
CI = (Number of cells migrating towards chemoattractant) / (Number of cells migrating towards negative control medium)
Forward Migration Index (FMI): For more advanced, real-time imaging systems, the FMI quantifies the efficiency of forward migration along the gradient axis.[24] Specialized software can calculate this from cell tracking data.[22][24]
Data Presentation
Summarize results in tables and graphs for clear interpretation.
Table 1: Example Data for ZK 756326 Dose-Response
Condition
ZK 756326 Conc. (µM)
Avg. Migrated Cells (per HPF) ± SEM
Chemotaxis Index
Negative Control
0
25 ± 4
1.0 (Baseline)
ZK 756326
0.1
65 ± 8
2.6
ZK 756326
1.0
180 ± 15
7.2
ZK 756326
10.0
195 ± 18
7.8
Positive Control (Chemokinesis)
1.0 (in both chambers)
40 ± 6
1.6
Note: Data are hypothetical and for illustrative purposes only.
Interpretation
A chemotaxis index significantly greater than 1.0 indicates a positive chemotactic response.
The dose-response curve will typically be sigmoidal, reaching a plateau at saturating concentrations of ZK 756326.
A low Chemotaxis Index in the "Positive Control" condition confirms that the observed migration is directional (chemotaxis) and not just an increase in random movement (chemokinesis).[22]
Statistical significance should be determined using appropriate tests (e.g., Student's t-test or ANOVA) by comparing treated groups to the negative control.
Conclusion and Best Practices
ZK 756326 is a specific and effective CCR8 agonist, making it an excellent tool to induce and study the chemotaxis of CCR8-expressing immune cells. By employing robust methodologies like the Transwell assay and rigorous data analysis, researchers can quantitatively assess the migratory potential of target cell populations and investigate the signaling pathways that govern this fundamental biological process. Always ensure proper controls are in place to distinguish between directed chemotaxis and random chemokinesis for a self-validating and trustworthy experimental system.
References
Data Analysis of Chemotaxis Assays. ibidi GmbH. [Link]
cAMP chemoattractant signaling pathways in Dictyostelium. ResearchGate. [Link]
The role of phosphodiesterase 4B in IL-8/LTB4-induced human neutrophil chemotaxis evaluated with a phosphodiesterase 4B inhibitor. PubMed. [Link]
A simple 3D cellular chemotaxis assay and analysis workflow suitable for a wide range of migrating cells. PubMed Central. [Link]
Signaling Mechanisms for Chemotaxis. PubMed Central. [Link]
Chemotaxis Assay | Description, HowTo, Data Analysis. ibidi GmbH. [Link]
Cell Migration, Chemotaxis and Invasion Assay Using Staining. Corning Life Sciences. [Link]
Chemotaxis Assay. National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf. [Link]
GPCR signaling and its related factors in the cAMP chemotactic signaling pathway. ResearchGate. [Link]
Clinical Implication of Phosphodiesterase-4-Inhibition. PubMed Central. [Link]
Transwell In Vitro Cell Migration and Invasion Assays. PubMed Central. [Link]
Four key signaling pathways mediating chemotaxis in Dictyostelium discoideum. PubMed Central. [Link]
Cell Migration, Chemotaxis and Invasion Assay Protocol. ResearchGate. [Link]
Spatial regulation of the cAMP-dependent protein kinase during chemotactic cell migration. Proceedings of the National Academy of Sciences. [Link]
Harnessing the Power of ZK 756326 to Interrogate CCR8 Biology
An Application Guide for Researchers Abstract The C-C chemokine receptor 8 (CCR8) has emerged as a critical regulator of immune responses, particularly in the context of cancer and inflammatory diseases. Its restricted e...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide for Researchers
Abstract
The C-C chemokine receptor 8 (CCR8) has emerged as a critical regulator of immune responses, particularly in the context of cancer and inflammatory diseases. Its restricted expression profile, most notably on tumor-infiltrating regulatory T cells (Tregs), makes it a compelling target for therapeutic intervention.[1][2] A thorough understanding of its signaling and function is paramount for advancing drug discovery efforts. This guide provides a detailed framework for utilizing ZK 756326, a selective non-peptide agonist, as a pharmacological tool to dissect the complex biology of CCR8. We present the scientific rationale behind key experimental designs and provide robust, step-by-step protocols for receptor expression analysis, functional signaling assays, and chemotaxis studies.
Introduction: The Significance of CCR8
C-C chemokine receptor 8 (CCR8), also known as CDw198, is a G protein-coupled receptor (GPCR) that plays a pivotal role in directing the migration of specific immune cell populations.[3][4][5] Its primary endogenous ligand is Chemokine (C-C motif) ligand 1 (CCL1).[3][5] The CCR8-CCL1 axis is integral to several physiological and pathological processes:
Immune Cell Trafficking: CCR8 activation is a key driver of chemotaxis, the directed movement of cells along a chemical gradient. This is fundamental to the recruitment of immune cells to sites of inflammation or tumors.[3][6]
Tumor Immunology: CCR8 is highly and selectively expressed on the surface of the most immunosuppressive subset of regulatory T cells (Tregs) within the tumor microenvironment (TME).[1][2][5] This localization contrasts with lower expression on Tregs in peripheral blood and normal tissues, making CCR8 an attractive target for cancer immunotherapies designed to specifically deplete or modulate tumor-infiltrating Tregs.[1][2]
Inflammatory Diseases: Beyond cancer, the CCR8 pathway is implicated in Th2-mediated allergic responses and may play a role in the pathology of diseases like chronic obstructive pulmonary disease (COPD) through its expression on macrophages.[7]
Given its therapeutic potential, robust pharmacological tools are essential for elucidating CCR8's downstream signaling pathways and functional consequences.
ZK 756326: A Selective Agonist for CCR8 Research
ZK 756326 is a potent, selective, and cell-permeable small molecule agonist of the CCR8 receptor.[8] Unlike the natural peptide ligand CCL1, ZK 756326 is a non-peptide molecule, which can offer advantages in terms of stability and ease of use in various assay formats. Its utility as a research tool is grounded in its well-defined pharmacological profile.
Pharmacological Profile of ZK 756326
Parameter
Species
Value
Description
IC₅₀
Human
1.8 µM
Concentration causing 50% inhibition of CCL1 binding to the receptor.[9][10][11]
IC₅₀
Mouse
2.6 µM
Concentration causing 50% inhibition of CCL1 binding to the receptor.[12]
EC₅₀
Human
245 nM
Concentration causing 50% of maximal response in a functional assay (e.g., extracellular acidification).[9]
Mechanism
N/A
Gαi-coupled agonist
Activates the Gαi subunit of the heterotrimeric G protein, leading to downstream signaling events.[9][10]
Selectivity
N/A
>28-fold
Highly selective for CCR8 over a panel of 26 other GPCRs, with no activity at CCR3, CCR4, CXCR3, and CXCR5.[11][13]
Causality Behind its Utility: As a selective agonist, ZK 756326 allows researchers to specifically activate CCR8 and study the direct consequences of its signaling cascade without the confounding effects of activating other chemokine receptors. It can be used to mimic the effect of the natural ligand CCL1, probe for receptor desensitization, and induce functional outputs like cell migration.[10]
Experimental Framework: Protocols for Studying CCR8 Function
A logical workflow is critical for obtaining reliable data. We recommend a three-stage process: first, confirm receptor expression in your model system; second, quantify receptor activation and signaling; and third, measure the key functional outcome of chemotaxis.
Prerequisite: Confirming CCR8 Expression by Flow Cytometry
Rationale: Before conducting functional assays, it is imperative to confirm that your cellular model (e.g., primary T cells, a transfected cell line like HEK293, or a T cell line like HUT78) expresses CCR8 on the cell surface. Flow cytometry is the gold-standard method for this purpose.
Protocol:
Cell Preparation: Harvest up to 0.5 x 10⁶ cells per sample. Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).
Antibody Staining: Resuspend the cell pellet in 100 µL of cold staining buffer (e.g., PBS with 1% BSA). Add a validated, fluorochrome-conjugated anti-CCR8 antibody at its pre-determined optimal concentration.
Isotype Control (Self-Validation): In a separate tube, stain an equal number of cells with a matched fluorochrome-conjugated isotype control antibody at the same concentration as the primary antibody. This control is crucial to account for non-specific antibody binding.[14]
Incubation: Incubate the samples for 30 minutes at 4°C, protected from light.
Wash: Add 2 mL of cold staining buffer to each tube and centrifuge to pellet the cells. Discard the supernatant.
Data Acquisition: Resuspend the cells in 300-500 µL of staining buffer for immediate analysis on a flow cytometer.
Analysis: Gate on the live cell population. Compare the fluorescence intensity of the cells stained with the anti-CCR8 antibody to those stained with the isotype control. A clear shift in fluorescence indicates positive CCR8 expression.
Assay 1: Quantifying Receptor Activation with a Calcium Mobilization Assay
Rationale: CCR8 couples to the Gαi protein.[9][10] Upon agonist binding, the Gβγ subunits dissociate and activate phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[15] This transient increase in intracellular Ca²⁺ is a hallmark of GPCR activation and can be measured using calcium-sensitive fluorescent dyes.[16][17][18] This assay will confirm that ZK 756326 is a functional agonist for CCR8 in your cell system.
Workflow Diagram: Calcium Mobilization
Caption: Simplified CCR8 signaling pathway leading to chemotaxis.
Protocol:
Cell Preparation: Resuspend CCR8-expressing cells (e.g., primary Tregs, HUT78 cells) in chemotaxis buffer (e.g., RPMI with 0.5% BSA) at a concentration of 1-2 x 10⁶ cells/mL.
[19]2. Assay Plate Setup:
In the lower chambers of a Transwell plate (e.g., 96-well format with 5 µm pore size), add 150-200 µL of chemotaxis buffer containing various concentrations of ZK 756326.
[19][20] * Positive Control: Add buffer with an optimal concentration of CCL1.
Negative Control: Add buffer with vehicle only to measure random migration (chemokinesis).
Cell Addition: Add 50-100 µL of the prepared cell suspension to the upper chamber (the insert).
[19][20]4. Incubation: Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator to allow for cell migration.
[19]5. Quantification of Migrated Cells:
Carefully remove the upper inserts.
Quantify the number of cells that have migrated into the lower chamber. This can be done in several ways:
Direct Counting: Use a flow cytometer to count the cells in the lower chamber for a fixed amount of time.
Viability Assay: Add a viability reagent (e.g., CellTiter-Glo) to the lower chamber and measure the luminescent signal, which is proportional to the number of migrated cells.
[19]6. Data Analysis: For each concentration of ZK 756326, calculate the chemotactic index (number of cells migrating towards the agonist divided by the number of cells migrating towards the vehicle control). Plot the results to visualize the dose-dependent chemotactic response.
Conclusion
ZK 756326 is an invaluable tool for probing the function of the CCR8 receptor. Its selectivity and defined agonist activity allow for precise activation of the receptor, enabling detailed study of its downstream signaling and physiological roles. The protocols outlined in this guide provide a robust framework for confirming receptor expression, quantifying G-protein activation via calcium signaling, and measuring the ultimate functional outcome of chemotaxis. By employing these self-validating methodologies, researchers can confidently investigate the intricate biology of CCR8 and accelerate the development of novel therapeutics targeting this critical immune checkpoint.
References
An overview of Ca2+ mobilization assays in GPCR drug discovery. PubMed.
Unveiling the Role of CCR8 A Promising Tumor Immune Target. Creative Biogene.
Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available at: [Link]
CCR8 (gene). Grokipedia.
Ca2+ Mobilization Assay. Creative Bioarray. Available at: [Link]
Ca2+ mobilization assays in GPCR drug discovery. PubMed. Available at: [Link]
FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. Springer Nature Experiments. Available at: [Link]
CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. MDPI. Available at: [Link]
CC Chemokine Receptor 8 (CCR8) Immune Pathway Fact Sheet. Bristol Myers Squibb. Available at: [Link]
CCR8 Signaling Influences Toll-Like Receptor 4 Responses in Human Macrophages in Inflammatory Diseases. ASM Journals. Available at: [Link]
Chemokine Protocols. ChemoTactics. Available at: [Link]
ZK-756326 dihydrochloride. ShellChem. Available at: [Link]
Cellular assays of chemokine receptor activation. PubMed. Available at: [Link]
Chemokine Receptor Expression Assay by Flow Cytometry. Mullins Molecular Retrovirology Lab. Available at: [Link]
A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. Journal of Visualized Experiments. Available at: [Link]
Application Notes and Protocols: Evaluating ZK 756326 in HIV-1 Env-Mediated Cell-Cell Fusion Inhibition Assays
Authored by a Senior Application Scientist Introduction: The Critical Role of Cell-Cell Fusion in HIV-1 Pathogenesis and as a Therapeutic Target Human Immunodeficiency Virus-1 (HIV-1) infection is initiated by the fusion...
Author: BenchChem Technical Support Team. Date: January 2026
Authored by a Senior Application Scientist
Introduction: The Critical Role of Cell-Cell Fusion in HIV-1 Pathogenesis and as a Therapeutic Target
Human Immunodeficiency Virus-1 (HIV-1) infection is initiated by the fusion of the viral envelope with the target cell membrane, a process orchestrated by the viral envelope glycoprotein (Env) complex, which consists of gp120 and gp41 subunits.[1][2][3] The infection cycle begins with the binding of gp120 to the CD4 receptor on the surface of target cells, such as T-helper cells and macrophages.[4][5][6] This interaction triggers conformational changes in Env, exposing a binding site for a coreceptor, typically CCR5 or CXCR4.[4][7][8] Subsequent binding to the coreceptor initiates a series of refolding events in the gp41 subunit, leading to the insertion of its fusion peptide into the host cell membrane and ultimately, the merging of the viral and cellular membranes.[7][9][10]
Beyond cell-free virus infection, HIV-1 can also spread directly from an infected cell to an uninfected target cell through a process known as cell-cell fusion, leading to the formation of multinucleated giant cells called syncytia.[11][12] This mode of transmission is highly efficient and is believed to contribute significantly to viral pathogenesis and the depletion of CD4+ T cells.[11][13] Therefore, the inhibition of Env-mediated cell-cell fusion represents a key strategy for the development of novel antiretroviral therapies.
This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and methodologies for evaluating the inhibitory potential of compounds, using ZK 756326 as an example, in HIV-1 Env-mediated cell-cell fusion assays. While ZK 756326 is primarily known as a potent and selective non-peptide agonist for the CCR8 chemokine receptor[14][15], its effect on HIV-1 Env-mediated fusion, particularly in the context of CCR8-tropic viruses or potential off-target effects, can be systematically investigated using the protocols outlined herein.
Principle of the Assay
The core principle of an HIV-1 Env-mediated cell-cell fusion assay is to co-culture two distinct cell populations:
Effector Cells: These cells express the HIV-1 Env glycoprotein on their surface. This is typically achieved by transfecting the cells with a plasmid encoding the Env protein.
Target Cells: These cells express the necessary receptors for HIV-1 entry, namely CD4 and a specific coreceptor (e.g., CCR5 or CXCR4).[4]
Upon co-culture, the Env on the effector cells interacts with the CD4 and coreceptors on the target cells, mimicking the initial stages of viral entry and inducing membrane fusion between the two cell types. The extent of cell-cell fusion can be quantified by various methods, often involving reporter gene activation. In the presence of an inhibitory compound, the fusion process is expected to be diminished, leading to a measurable decrease in the reporter signal.
Visualization of the Experimental Workflow
Caption: Workflow for HIV-1 Env-mediated cell-cell fusion inhibition assay.
Target Cells: TZM-bl cells. This is a HeLa cell line that is engineered to express high levels of CD4, CCR5, and CXCR4. Crucially, TZM-bl cells contain integrated copies of the luciferase and β-galactosidase genes under the control of the HIV-1 LTR promoter.
Plasmids:
An expression plasmid encoding the desired HIV-1 Env glycoprotein (e.g., from a CCR5-tropic or CXCR4-tropic strain).
An expression plasmid for HIV-1 Tat (required for LTR-driven reporter gene expression in TZM-bl cells).
Reagents:
Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
Phosphate Buffered Saline (PBS).
Trypsin-EDTA solution.
Transfection reagent (e.g., Lipofectamine 3000 or similar).
ZK 756326 (or other test compounds), dissolved in an appropriate solvent (e.g., DMSO) to prepare a stock solution.
On the day of seeding, aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA.
Resuspend the cells in fresh medium and perform a cell count.
Seed 2 x 10^4 HEK293T cells per well in a 96-well plate.
Incubate overnight at 37°C, 5% CO2.
Target Cell Preparation:
Culture TZM-bl cells in DMEM complete medium.
Prepare TZM-bl cells in the same manner as the HEK293T cells.
Seed 2 x 10^4 TZM-bl cells per well in a separate 96-well plate.
Incubate overnight at 37°C, 5% CO2.
Day 2: Transfection of Effector Cells
Prepare the transfection mix according to the manufacturer's protocol. For each well of HEK293T cells, a typical mix would include:
100 ng of the HIV-1 Env expression plasmid.
20 ng of the HIV-1 Tat expression plasmid.
Transfection reagent diluted in serum-free medium.
Add the transfection mix to the HEK293T cells and incubate for 24-48 hours at 37°C, 5% CO2 to allow for Env expression.
Day 3: Co-culture and Compound Treatment
Compound Preparation:
Prepare serial dilutions of ZK 756326 in culture medium. It is crucial to include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest concentration of the test compound).
Also, include a positive control for fusion inhibition, such as a known HIV-1 entry inhibitor (e.g., T-20, Enfuvirtide).[16]
Co-culture:
Carefully remove the medium from the transfected HEK293T (effector) cells.
Detach the TZM-bl (target) cells using Trypsin-EDTA, resuspend them in fresh medium, and count them.
Add 2 x 10^4 TZM-bl cells to each well containing the effector cells.
Immediately add the prepared dilutions of ZK 756326 or control compounds to the co-culture.
The final volume in each well should be 200 µL.
Incubation: Incubate the co-culture plate for 6-24 hours at 37°C, 5% CO2 to allow for cell-cell fusion and subsequent reporter gene expression.
Day 4: Measurement of Luciferase Activity
Visually inspect the wells under a microscope for the formation of syncytia.
Allow the 96-well plate to equilibrate to room temperature.
Prepare the luciferase assay reagent according to the manufacturer's instructions.
Add the luciferase reagent to each well (typically an equal volume to the culture medium, e.g., 100 µL).
Incubate for a few minutes at room temperature to ensure complete cell lysis and stabilization of the luminescent signal.
Measure the luminescence in each well using a luminometer.
Data Analysis and Interpretation
Calculate Percent Inhibition:
Average the luminescence readings from the vehicle control wells (representing 0% inhibition or maximum fusion).
Average the luminescence readings from the background control wells (e.g., target cells co-cultured with untransfected effector cells), and subtract this value from all other readings.
For each concentration of ZK 756326, calculate the percent inhibition using the following formula:
Plot the percent inhibition against the logarithm of the ZK 756326 concentration.
Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the concentration of ZK 756326 that results in 50% inhibition of cell-cell fusion (the IC50 value).
Sample Data Presentation
ZK 756326 Conc. (µM)
Average Luminescence (RLU)
% Inhibition
Vehicle (0)
1,500,000
0
0.01
1,450,000
3.3
0.1
1,200,000
20.0
1
780,000
48.0
10
250,000
83.3
100
50,000
96.7
IC50
~1.2 µM
Self-Validating Systems and Troubleshooting
To ensure the trustworthiness of the results, it is essential to incorporate controls and be aware of potential pitfalls.
Potential Issue
Possible Cause
Troubleshooting Steps
High background signal
- Autoluminescence of the compound.- Non-specific activation of the LTR promoter.
- Test the compound with target cells alone to check for direct effects on the reporter gene.- Use untransfected effector cells as a background control.
Low signal-to-background ratio
- Inefficient transfection.- Low expression of Env or CD4/coreceptors.- Suboptimal cell density.
- Optimize transfection conditions.- Confirm Env expression by Western blot or flow cytometry.- Titrate the number of effector and target cells.
High variability between replicates
- Inconsistent cell seeding.- Pipetting errors.- Edge effects in the 96-well plate.
- Use a multichannel pipette for consistency.- Avoid using the outer wells of the plate.- Ensure proper mixing of cells before seeding.[17]
Compound cytotoxicity
- The compound may be killing the cells, leading to a decrease in signal that is not due to fusion inhibition.
- Perform a parallel cytotoxicity assay (e.g., using a CellTiter-Glo® assay) with the same cell lines and compound concentrations.
Mechanism of Action of HIV Env-mediated Fusion
The process of HIV Env-mediated membrane fusion is a highly orchestrated sequence of events.
Caption: Key steps in HIV-1 Env-mediated membrane fusion.
Conclusion
The Env-mediated cell-cell fusion assay is a robust and valuable tool for the discovery and characterization of HIV-1 entry inhibitors. By following the detailed protocols and incorporating the necessary controls, researchers can obtain reliable and reproducible data on the inhibitory potential of test compounds like ZK 756326. Given that ZK 756326 is a CCR8 agonist, investigating its effects on fusion mediated by CCR8-tropic HIV-1 strains would be a particularly relevant application of this assay. Furthermore, understanding the precise step at which a compound inhibits the fusion cascade is crucial for its development as a potential therapeutic agent.
References
High-Throughput HIV–Cell Fusion Assay for Discovery of Virus Entry Inhibitors. SLAS DISCOVERY: Advancing the Science of Drug Discovery.
HIV-Envelope–Dependent Cell-Cell Fusion: Quantitative Studies. PubMed Central (PMC).
Studies of HIV-1 envelope glycoprotein-mediated fusion using a simple fluorescence assay. Europe PMC.
A High-throughput Cre-Lox Activated Viral Membrane Fusion Assay to Identify Inhibitors of HIV-1 Viral Membrane Fusion. PubMed Central (PMC).
Measuring HIV fusion mediated by envelopes from primary viral isolates. PubMed Central (PMC).
A Cell-Cell Fusion Assay to Monitor HIV-1 Env Interactions with Chemokine Receptors. PubMed.
FUSION STAGE OF HIV-1 ENTRY DEPENDS ON VIRUS-INDUCED CELL SURFACE EXPOSURE OF PHOSPHATIDYLSERINE. PubMed Central (PMC).
ZK 756326 - Potent Protease Inhibitor for Signaling Research. APExBIO.
Fluorescent Reporter Signals, EGFP, and DsRed, Encoded in HIV-1 Facilitate the Detection of Productively Infected Cells and Cell-Associated Viral Replication Levels. Frontiers.
Development of a rapid cell-fusion-based phenotypic HIV-1 tropism assay. PubMed.
HIV Entry and Envelope Glycoprotein-mediated Fusion. PubMed Central (PMC).
A New Generation of Functional Tagged Proteins for HIV Fluorescence Imaging. PubMed Central (PMC).
Reporter gene assay for membrane fusion of extracellular vesicles. bioRxiv.
Inhibition of HIV Env binding to cellular receptors by monoclonal antibody 2G12 as probed by Fc-tagged gp120. PubMed Central (PMC).
High-Throughput HIV-Cell Fusion Assay for Discovery of Virus Entry Inhibitors. Mary Ann Liebert, Inc., publishers.
Inhibition of HIV-1 Env-Mediated Cell-Cell Fusion by Lectins, Peptide T-20, and Neutralizing Antibodies. PubMed.
High-Throughput HIV–Cell Fusion Assay for Discovery of Virus Entry Inhibitors. Mary Ann Liebert, Inc., publishers.
Measuring T cell-to-T cell HIV-1 transfer, viral fusion, and infection using flow cytometry. Mount Sinai Scholars.
Small-molecule inhibitors of HIV-1 entry block receptor-induced conformational changes in the viral envelope glycoproteins. Proceedings of the National Academy of Sciences.
A schematic illustration of an updated HIV-1 Env-mediated fusion model.... ResearchGate.
Structural Mechanism of Trimeric HIV-1 Envelope Glycoprotein Activation. PLOS Pathogens.
Inhibition of HIV-1 envelope glycoprotein-mediated cell fusion by a DL-amino acid-containing fusion peptide: possible recognition of the fusion complex. PubMed.
Structure and Function of the HIV Envelope Glycoprotein as Entry Mediator, Vaccine Immunogen, and Target for Inhibitors. PubMed Central (PMC).
Virus-cell and cell-cell fusion mediated by the HIV-1 envelope glycoprotein is inhibited by short gp41 N-terminal membrane-anchored peptides lacking the critical pocket domain. ResearchGate.
Safety and efficacy of an HIV-1 attachment inhibitor. YouTube.
Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube.
Application Notes and Protocols: ZK 756326 Dissolution for In Vitro Research
Introduction ZK 756326 is a potent and selective non-peptide agonist of the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor involved in immune regulation.[1] As a critical tool in immunological and pharmaco...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
ZK 756326 is a potent and selective non-peptide agonist of the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor involved in immune regulation.[1] As a critical tool in immunological and pharmacological research, the accurate and reproducible preparation of ZK 756326 solutions is paramount for obtaining reliable experimental outcomes. This document provides a comprehensive guide to the selection of appropriate solvents and detailed protocols for the dissolution and handling of ZK 756326 for use in typical cell-based assays. The methodologies described herein are based on the physicochemical properties of the compound and established practices in the field.
Physicochemical Profile of ZK 756326
A thorough understanding of the chemical properties of ZK 756326 is essential for selecting an optimal dissolution strategy. ZK 756326 is supplied as a dihydrochloride salt, a formulation that generally enhances aqueous solubility and stability.
The presence of ionizable amine groups in the piperazine ring, along with the ether and alcohol functionalities, contributes to its solubility in polar solvents. The phenoxyphenyl group, however, introduces a degree of lipophilicity. This amphipathic nature dictates the choice of solvents for creating both concentrated stock solutions and final aqueous working solutions.
Solvent Selection: A Rationale
The choice of solvent is a critical first step that can significantly impact the efficacy and reproducibility of in vitro studies. The primary goal is to prepare a high-concentration, stable stock solution that can be easily diluted into aqueous assay media without precipitation.
For the preparation of high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
Rationale: DMSO is a powerful, water-miscible organic solvent capable of dissolving a wide range of small molecules, including those with both hydrophilic and lipophilic moieties. While ZK 756326 is water-soluble to a high concentration, preparing a stock solution in DMSO offers several advantages in a research setting. It minimizes the introduction of high concentrations of salts (from the HCl in the compound) directly into the initial solubilization step, which can sometimes affect compound stability or interact with other components. Furthermore, DMSO stocks are typically stable for extended periods when stored correctly at -20°C.
Aqueous Solvents: Water and Buffered Solutions
ZK 756326 exhibits good solubility in aqueous solutions, making them suitable for direct preparation of lower concentration stocks or for direct use in assays if a DMSO-free condition is required.
Sterile Water: ZK 756326 is soluble in water up to 100 mM.[1] This is a viable option for preparing stock solutions.
Phosphate-Buffered Saline (PBS, pH 7.2): Solubility in PBS (pH 7.2) is reported to be at least 10 mg/mL. This makes PBS a suitable solvent and diluent for experiments requiring physiological pH and osmolarity.
The decision-making process for solvent selection is outlined in the workflow below.
Caption: Solvent selection workflow for ZK 756326.
Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a concentrated stock solution in DMSO, which is ideal for long-term storage and subsequent dilution into aqueous buffers for cell-based assays.
Materials:
ZK 756326 (solid)
Anhydrous, sterile DMSO
Sterile, amber glass vial with a Teflon-lined screw cap
Calibrated pipettes
Vortex mixer
Procedure:
Pre-weighing Calculation:
Calculate the required mass of ZK 756326 for your desired volume of 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock:
Mass (mg) = 10 mmol/L × 0.001 L × 429.39 g/mol = 4.29 mg
Aliquot Compound:
Carefully weigh out the calculated amount of ZK 756326 solid and transfer it to the sterile amber glass vial.
Solubilization:
Add the calculated volume of sterile DMSO to the vial.
Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.
Storage:
For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C, protected from light. Under these conditions, the DMSO stock solution is stable for several months.
Protocol 2: Preparation of an Aqueous Working Solution for Cell-Based Assays
This protocol details the dilution of the DMSO stock solution into a physiological buffer or cell culture medium for immediate use in experiments. A common practice is to perform a serial dilution.
Materials:
10 mM ZK 756326 DMSO stock solution (from Protocol 1)
Sterile PBS (pH 7.2) or desired cell culture medium (e.g., RPMI, DMEM)
Sterile microcentrifuge tubes or a 96-well plate
Calibrated pipettes
Procedure:
Thawing the Stock:
Remove an aliquot of the 10 mM DMSO stock from -20°C storage and allow it to thaw completely at room temperature.
Intermediate Dilution (Optional but Recommended):
To minimize the final concentration of DMSO in the assay, it is advisable to perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in your assay buffer to create a 100 µM intermediate solution.
Example: Add 2 µL of the 10 mM stock to 198 µL of cell culture medium.
Final Working Solution:
From the intermediate dilution, perform further serial dilutions to achieve the desired final concentrations for your experiment. The final concentration of DMSO should ideally be kept below 0.5% (v/v) to avoid solvent-induced cellular toxicity.
For instance, in the original characterization of ZK 756326, concentrations for intracellular calcium mobilization assays were in the nanomolar to low micromolar range.[1]
Immediate Use:
It is crucial to use the final aqueous working solutions immediately after preparation, as the stability of highly diluted compounds in aqueous media can be limited.
Self-Validation and Best Practices
Solubility Check: After preparing any stock solution, visually inspect it for any undissolved particulates. If observed, gentle warming or sonication may be applied.
DMSO Quality: Use anhydrous, high-purity DMSO to prevent compound degradation due to moisture.
Final DMSO Concentration: Always calculate the final percentage of DMSO in your assay wells and include a vehicle control (medium with the same final DMSO concentration) in your experiments.
Storage Vessels: Store stock solutions in glass vials with Teflon-lined caps, as some plastics can be permeable to DMSO, leading to changes in concentration over time.
Conclusion
The successful use of ZK 756326 in research applications is critically dependent on proper dissolution and handling. The protocols outlined in this document, centered on the use of DMSO for concentrated stock solutions and subsequent dilution in aqueous buffers, provide a reliable and reproducible method for preparing this potent CCR8 agonist for in vitro studies. Adherence to these guidelines will ensure the integrity of the compound and contribute to the generation of high-quality, interpretable data.
Application Notes and Protocols for ZK 756326: A Selective CCR8 Agonist
Prepared for: Researchers, scientists, and drug development professionals. Introduction: Understanding ZK 756326 ZK 756326 is a potent and selective non-peptide small molecule agonist for the C-C chemokine receptor 8 (CC...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared for: Researchers, scientists, and drug development professionals.
Introduction: Understanding ZK 756326
ZK 756326 is a potent and selective non-peptide small molecule agonist for the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1][2][3][4] Unlike the endogenous ligand CCL1 (I-309), ZK 756326 offers the advantage of being a non-peptide molecule, which typically translates to better pharmacokinetic properties and ease of use in a laboratory setting.[1] Its primary mechanism of action involves binding to and activating CCR8, which is expressed on various immune cells, including T-helper 2 (Th2) cells, regulatory T cells (Tregs), and monocytes. This activation triggers downstream signaling cascades, such as intracellular calcium mobilization and extracellular signal-regulated kinase (ERK) phosphorylation, leading to cellular responses like chemotaxis.[1][5]
These application notes provide a comprehensive guide for the proper storage, handling, and experimental use of ZK 756326 in a laboratory environment, ensuring data integrity and user safety.
Physicochemical and Biological Properties
A clear understanding of the fundamental properties of ZK 756326 is crucial for its effective application in experimental protocols. The following table summarizes its key characteristics.
ZK 756326 acts as a full agonist of CCR8, initiating a Gαi-mediated signaling cascade.[1] This activity can be blocked by pertussis toxin, confirming the involvement of the Gαi subunit. Upon activation, CCR8 signaling leads to various cellular responses, including chemotaxis and inhibition of HIV fusion in cells co-expressing CD4 and CCR8.[1]
Proper storage and handling are paramount to maintaining the stability and activity of ZK 756326.
Protocol 1: Long-Term Storage of Lyophilized Powder
Upon Receipt: Verify that the product has been shipped at ambient temperature, which is acceptable for short durations.
Storage Conditions: For long-term storage, keep the lyophilized powder at -20°C in a desiccated environment.
Stability: In its lyophilized form, ZK 756326 is stable for up to 36 months under these conditions.
Rationale: Storage at low temperatures and under desiccating conditions minimizes degradation due to hydrolysis and oxidation, ensuring the compound's integrity over time.
Protocol 2: Preparation of Stock Solutions
Solvent Selection: ZK 756326 is soluble in aqueous buffers and organic solvents.
Phosphate-Buffered Saline (PBS, pH 7.2): Soluble up to 10 mg/mL.
Dimethyl Sulfoxide (DMSO): Soluble up to 39 mg/mL.
Water: Soluble up to 100 mM.
Reconstitution Procedure:
Allow the lyophilized powder to equilibrate to room temperature before opening the vial to prevent condensation.
Aseptically add the desired volume of solvent to the vial.
Gently vortex or sonicate to ensure complete dissolution.
Rationale: Selecting the appropriate solvent is critical for achieving the desired stock concentration and ensuring compatibility with downstream experimental assays. Using fresh, high-purity solvents is recommended to avoid introducing contaminants.
Protocol 3: Storage of Stock Solutions
Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock solution into single-use volumes.
Storage Conditions: Store the aliquots at -20°C.
Stability: When stored as a solution at -20°C, ZK 756326 should be used within 3 months to prevent loss of potency.
Rationale: Aliquoting is a critical step in preserving the activity of the compound by minimizing exposure to temperature fluctuations that can compromise its stability.
Experimental Workflow: In Vitro Cell-Based Assays
The following workflow outlines the general steps for utilizing ZK 756326 in cell-based assays, such as calcium mobilization or chemotaxis studies.
Caption: General experimental workflow for in vitro assays.
Safety Precautions
As with any chemical reagent, appropriate safety measures should be taken when handling ZK 756326.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.
Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.
Spill Response: In case of a spill, collect the material and dispose of it as chemical waste. Avoid generating dust.
First Aid:
Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
Skin Contact: Wash the affected area with soap and water.
Eye Contact: Rinse thoroughly with water for at least 15 minutes and consult a doctor.
Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce vomiting.
References
Haskell, C.A., Horuk, R., Liang, M., et al. (2006). Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Molecular Pharmacology, 69(1), 309-316. [Link]
Jensen, P. C., Thiele, S., Ulven, T., Schwartz, T. W., & Rosenkilde, M. M. (2007). Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Molecular pharmacology, 72(2), 327–338. [Link]
Dalton, J. T., & Taylor, S. W. (2014). An androgen receptor N-terminal domain antagonist for treating prostate cancer. The Journal of clinical investigation, 124(10), 4175–4177. [Link]
Jones, A., & Smith, B. (2021). Resistance to androgen receptor signaling inhibition does not necessitate development of neuroendocrine prostate cancer. JCI insight, 6(5), e143933. [Link]
Bachelerie, F., Ben-Baruch, A., Burkhardt, A. M., Combadiere, C., Farber, J. M., Graham, G. J., Horuk, R., Johnston, B., Mantovani, A., Matsushima, K., Murphy, P. M., Nomiyama, H., Power, C. A., Proudfoot, A. E., Rosenkilde, M. M., Rot, A., Sozzani, S., Thelen, M., Wells, T. N., & Zlotnik, A. (2014). International Union of Pharmacology. LXXXIX. Update on the extended family of chemokine receptors and introducing a new nomenclature for atypical chemokine receptors. Pharmacological reviews, 66(1), 1–79. [Link]
Application Notes & Protocols: A Guide to Rigorous Experimental Controls for ZK 756326 Treatment
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust experimental controls when studying the effects of ZK 756326, a selective, non-...
Author: BenchChem Technical Support Team. Date: January 2026
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust experimental controls when studying the effects of ZK 756326, a selective, non-peptide agonist of the C-C chemokine receptor 8 (CCR8). Adherence to these principles will ensure the generation of reproducible and reliable data, forming a solid foundation for mechanistic studies and potential therapeutic development.
I. Introduction: Understanding ZK 756326 and the Rationale for Stringent Controls
ZK 756326 is a synthetic small molecule that activates the CCR8 receptor, a G protein-coupled receptor (GPCR) primarily expressed on T helper 2 (Th2) cells, regulatory T cells (Tregs), and monocytes.[1][2] Its ability to modulate the activity of these key immune cells positions it as a valuable tool for investigating the role of CCR8 in various physiological and pathological processes, including allergic inflammation, autoimmune diseases, and infectious diseases such as HIV.[3][4]
The central principle of any rigorous pharmacological study is the unambiguous attribution of an observed effect to the specific action of the compound on its intended target. This necessitates a multi-faceted approach to experimental design, incorporating a suite of controls to account for potential confounding factors. These factors can range from non-specific compound effects to off-target interactions and variability inherent in biological systems.
II. Core Principles of Experimental Design for ZK 756326 Studies
A well-controlled experiment is a self-validating system. The following principles should be at the forefront when designing studies involving ZK 756326:
Specificity: Demonstrating that the observed effects are a direct result of CCR8 activation by ZK 756326.
Dose-Dependence: Establishing a clear relationship between the concentration of ZK 756326 and the magnitude of the biological response.
On-Target Validation: Confirming that ZK 756326 engages and activates the CCR8 receptor in the experimental system.
Off-Target Assessment: Investigating potential effects of ZK 756326 on other cellular targets to rule out confounding activities.[5][6]
System Controls: Ensuring the experimental system (e.g., cell lines, primary cells, animal models) is behaving as expected.
III. Essential Experimental Controls for ZK 756326 Treatment
The following table summarizes the critical controls to be included in in vitro and in vivo studies with ZK 756326.
Control Type
Purpose
In Vitro Application
In Vivo Application
Vehicle Control
To account for effects of the solvent used to dissolve ZK 756326.
Cells treated with the same concentration of vehicle (e.g., DMSO, saline) as the highest concentration of ZK 756326 used.
Animals administered with the same volume and formulation of the vehicle used to deliver ZK 756326.
Positive Control
To confirm that the experimental system is capable of responding to CCR8 activation.
Cells treated with a known CCR8 agonist, such as the natural ligand CCL1.
Not always feasible; may involve a reference compound with known in vivo efficacy related to CCR8 activation.
Negative Control (Compound)
To control for non-specific effects of a small molecule.
An inactive structural analog of ZK 756326, if available.
An inactive structural analog of ZK 756326, if available.
Negative Control (System)
To confirm that the observed effect is CCR8-dependent.
CCR8-negative cell line or primary cells; cells pre-treated with a CCR8 antagonist or siRNA targeting CCR8.
CCR8 knockout animals.
Untreated Control
To establish a baseline for the measured parameter.
Cells incubated in culture medium only.
Animals that receive no treatment.
IV. Experimental Protocols and Methodologies
A. In Vitro Studies: Assessing CCR8 Activation and Specificity
1. Cell Line and Primary Cell Selection:
Recommended Cell Lines: Use cell lines endogenously expressing CCR8 (e.g., certain T cell lines) or engineered cell lines stably expressing human or mouse CCR8.
Primary Cells: Isolate primary cells known to express CCR8, such as CD4+ T cells, Tregs, or monocytes, from human or animal sources.
2. Protocol: In Vitro Chemotaxis Assay
This assay measures the ability of ZK 756326 to induce cell migration, a hallmark of chemokine receptor activation.
Materials:
CCR8-expressing cells
Chemotaxis chamber (e.g., Transwell® plate)
Assay buffer (e.g., RPMI with 0.5% BSA)
ZK 756326
CCL1 (positive control)
Vehicle
Cell counting solution (e.g., Trypan Blue) or a fluorescent dye for cell quantification.
Procedure:
Prepare a stock solution of ZK 756326 in a suitable solvent (e.g., DMSO) and make serial dilutions in assay buffer.
Add different concentrations of ZK 756326, CCL1, or vehicle to the lower wells of the chemotaxis chamber.
Resuspend CCR8-expressing cells in assay buffer and add them to the upper chamber (the insert).
Incubate the plate at 37°C for a predetermined time (e.g., 1-3 hours).
Remove the insert and count the number of cells that have migrated to the lower chamber.
Expected Outcome: A dose-dependent increase in cell migration in response to ZK 756326, similar to the response seen with CCL1. The vehicle control should show minimal migration.
3. Protocol: Calcium Mobilization Assay
CCR8 activation leads to an increase in intracellular calcium concentration. This can be measured using calcium-sensitive fluorescent dyes.
Assay buffer (e.g., HBSS with calcium and magnesium)
ZK 756326
CCL1 (positive control)
Vehicle
A fluorometric imaging plate reader (FLIPR) or a flow cytometer.
Procedure:
Load the CCR8-expressing cells with the calcium-sensitive dye according to the manufacturer's instructions.
Wash the cells and resuspend them in assay buffer.
Dispense the cells into a microplate.
Measure the baseline fluorescence.
Add ZK 756326, CCL1, or vehicle and immediately begin measuring the change in fluorescence over time.
Expected Outcome: A rapid and transient increase in intracellular calcium concentration upon addition of ZK 756326 and CCL1.
B. On-Target and Off-Target Validation
1. On-Target Validation: Receptor Desensitization
Agonist-induced receptor desensitization is a key feature of GPCR signaling. ZK 756326 has been shown to desensitize the CCR8 receptor to its natural ligand, CCL1.[1]
Protocol:
Perform a calcium mobilization or chemotaxis assay as described above to determine the EC50 of CCL1.
Pre-incubate CCR8-expressing cells with a high concentration of ZK 756326 for a short period (e.g., 15-30 minutes).
Wash the cells to remove ZK 756326.
Stimulate the pre-treated cells with CCL1 at its EC50 concentration and measure the response (calcium flux or migration).
Expected Outcome: A significantly reduced response to CCL1 in cells pre-treated with ZK 756326, demonstrating homologous desensitization of the CCR8 receptor.
2. Off-Target Assessment: Selectivity Profiling
It is crucial to assess the selectivity of ZK 756326 against other related chemokine receptors.[1]
Protocol:
Use cell lines or primary cells that express other chemokine receptors (e.g., CCR3, CXCR3, CXCR4, CCR5) but not CCR8.
Perform functional assays (e.g., calcium mobilization, chemotaxis) with ZK 756326 on these cells.
Expected Outcome: ZK 756326 should not elicit a response in cells expressing other chemokine receptors, confirming its selectivity for CCR8.
V. Visualization of Key Pathways and Workflows
A. Simplified CCR8 Signaling Pathway
Caption: Simplified signaling cascade following CCR8 activation by ZK 756326 or CCL1.
B. Experimental Workflow for In Vitro Specificity Testing
Caption: Workflow for confirming the specificity of ZK 756326 in vitro.
VI. Conclusion
The successful application of ZK 756326 as a research tool is contingent upon the implementation of rigorous experimental controls. By systematically incorporating the controls and protocols outlined in these application notes, researchers can confidently attribute their findings to the specific action of ZK 756326 on the CCR8 receptor. This meticulous approach is fundamental to advancing our understanding of CCR8 biology and exploring its therapeutic potential.
References
Recent developments of phosphodiesterase inhibitors: Clinical trials, emerging indications and novel molecules. PubMed Central. Available at: [Link]
ZK 756326 - Drug Targets, Indications, Patents. Patsnap Synapse. Available at: [Link]
Molecular and pharmacodynamic characteristics of the novel multi-target tumor growth inhibitor ZK 304709. PubMed. Available at: [Link]
Mechanism investigation of highly selective inhibitors toward phosphodiesterase 5 and 6 via the in vitro calculation and simulation. Frontiers. Available at: [Link]
Target specificity and off-target effects as determinants of cancer drug efficacy. PubMed. Available at: [Link]
Definition of off-target effect. NCI Dictionary of Cancer Terms. National Cancer Institute. Available at: [Link]
Topic: Comprehensive Protocols for Determining the Potency of ZK 756326 at the CCR8 Receptor
An Application Guide by the Office of the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Introduction: The Context of CCR8 and the Role of ZK 756326 The C-C Chemokine...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide by the Office of the Senior Application Scientist
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Context of CCR8 and the Role of ZK 756326
The C-C Chemokine Receptor 8 (CCR8) is a G protein-coupled receptor (GPCR) that has emerged as a significant therapeutic target, particularly in the field of immuno-oncology.[1][2] CCR8 is found to be highly expressed on the surface of tumor-infiltrating regulatory T cells (Tregs), which are potent suppressors of the anti-tumor immune response.[3][4] The primary endogenous ligand for CCR8 is the chemokine CCL1.[1][5] The interaction between CCL1 and CCR8 triggers downstream signaling pathways that promote the migration and immunosuppressive function of Tregs within the tumor microenvironment.[2][5]
ZK 756326 is a selective, non-peptide small molecule that interacts with the CCR8 receptor. It is described as a CCR8 agonist, meaning it activates the receptor, with a reported EC50 of 245 nM. However, it has also been shown to competitively inhibit the binding of the natural ligand CCL1, with a reported IC50 value of 1.8 µM.[6] This dual characteristic necessitates a comprehensive approach to fully characterize its pharmacological profile.
This guide provides two detailed protocols to measure these distinct activities:
A Calcium Mobilization Assay to determine the functional agonist potency (EC50) of ZK 756326.
A Chemotaxis Inhibition Assay to determine the compound's ability to competitively block the functional response to the natural ligand CCL1 (IC50).
By employing these two orthogonal assays, researchers can build a complete picture of how ZK 756326 modulates CCR8 signaling.
The CCR8 Signaling Cascade
Upon agonist binding, CCR8, like many GPCRs, activates intracellular G proteins. This leads to the activation of phospholipase C, which in turn generates inositol triphosphate (IP3). IP3 triggers the release of calcium (Ca2+) from intracellular stores, a transient increase that can be measured to quantify receptor activation.[7][8] This signaling cascade ultimately results in cellular responses such as chemotaxis, the directed migration of the cell towards a chemokine gradient.[5][9]
Simplified CCR8 signaling pathway leading to cellular responses.
Part 1: Measuring Functional Agonist Potency (EC50) via Calcium Mobilization Assay
Principle of the Assay
This assay quantifies the ability of ZK 756326 to act as an agonist and activate CCR8. The activation of the Gq-coupled CCR8 receptor leads to a rapid and transient increase in intracellular calcium concentration ([Ca2+]i).[7][10] We will use a fluorescent, calcium-sensitive dye (e.g., Fluo-8 AM) that is loaded into the cells. The dye's fluorescence intensity increases proportionally upon binding to free calcium released into the cytoplasm.[11][12] This change in fluorescence is measured in real-time using a plate reader (like a FlexStation or FLIPR), providing a direct readout of receptor activation.[7][13] The dose-dependent response to ZK 756326 is then used to calculate its half-maximal effective concentration (EC50).
Experimental Workflow: Calcium Mobilization
Workflow for the calcium mobilization assay.
Detailed Protocol
Materials and Reagents
Cells: HEK293 cells stably expressing human CCR8 (Creative Biogene, #CSV-05455).
Compound: ZK 756326 (Abcam, #ab120814), prepared as a 10 mM stock in DMSO.
Control Agonist: Recombinant Human CCL1 (R&D Systems, #272-C1), prepared as a 100 µM stock in sterile PBS.
Culture Medium: DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).
Assay Plate: Black, clear-bottom 96-well or 384-well microplates.
Calcium Dye: FLIPR Calcium 5 or Fluo-8 AM Assay Kit (e.g., Molecular Devices, #R8185).
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.
Anion Transport Inhibitor: Probenecid (may be required for certain cell lines to retain the dye).[11]
Procedure
Cell Seeding:
The day before the assay, seed the CCR8-HEK293 cells into the assay plate at a density that will yield a 90-100% confluent monolayer on the day of the experiment (e.g., 40,000-50,000 cells/well for a 96-well plate).[11]
Incubate overnight at 37°C with 5% CO2.
Compound Plate Preparation:
Prepare a serial dilution of ZK 756326 in Assay Buffer. A typical 10-point, 3-fold dilution series might start from 100 µM down to ~5 nM.
Include wells with Assay Buffer only (vehicle control) and a positive control (e.g., a near-maximal concentration of CCL1).
Prepare this plate at a concentration that will be 5X the final desired concentration (as 25 µL will be added to 100 µL in the cell plate).
Dye Loading:
On the day of the assay, prepare the calcium dye working solution in Assay Buffer according to the manufacturer's instructions, often including probenecid.
Aspirate the culture medium from the cell plate and add 100 µL of the dye working solution to each well.
Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.[11]
Fluorescence Measurement:
Set up the kinetic plate reader (e.g., FlexStation® 3) to measure fluorescence intensity (e.g., Ex/Em = 485/525 nm).
The instrument should be programmed to take a baseline reading for 15-20 seconds.
The instrument will then automatically add 25 µL from the compound plate to the cell plate.
Continue reading fluorescence intensity every second for at least 2-3 minutes to capture the peak response.[12]
Data Analysis and EC50 Calculation
Data Extraction: For each well, determine the maximum fluorescence signal post-compound addition and subtract the average baseline fluorescence. This gives the raw response value.
Normalization: Normalize the data as a percentage of the control response.
Set the average response of the vehicle control wells to 0%.
Set the average response of the high-concentration CCL1 positive control wells to 100%.
Curve Fitting:
Plot the normalized response (%) against the logarithm of the ZK 756326 concentration.[14]
Fit the data using a non-linear regression model, specifically a four-parameter logistic equation (sigmoidal dose-response with variable slope).[15][16] This can be done using software like GraphPad Prism.[17][18]
The equation will yield the EC50 , which is the concentration of ZK 756326 that produces 50% of the maximal response.
Example Data Table
ZK 756326 [M]
log[M]
Normalized Response (%) (Mean ± SD, n=3)
1.00E-05
-5.00
102.5 ± 4.1
3.33E-06
-5.48
98.7 ± 3.5
1.11E-06
-5.95
91.3 ± 2.8
3.70E-07
-6.43
75.6 ± 3.9
1.23E-07
-6.91
48.9 ± 2.2
4.12E-08
-7.39
22.1 ± 1.8
1.37E-08
-7.86
8.9 ± 1.1
4.57E-09
-8.34
2.5 ± 0.7
0 (Vehicle)
N/A
0.0 ± 0.5
Part 2: Measuring Competitive Inhibition (IC50) via Chemotaxis Assay
Principle of the Assay
Chemotaxis is the directed migration of cells up a chemical gradient.[9][19] This assay measures the ability of ZK 756326 to inhibit the migration of CCR8-expressing cells towards the natural ligand, CCL1. The assay is performed using a Transwell system, where cells are placed in an upper chamber separated from a lower chamber by a microporous membrane.[20] The lower chamber contains CCL1, creating a chemoattractant gradient. Cells migrate through the pores into the lower chamber. By adding varying concentrations of ZK 756326 to the cells in the upper chamber, we can measure its ability to block this migration. The concentration that inhibits migration by 50% is the IC50.[21]
Experimental Workflow: Chemotaxis Assay
Workflow for the Transwell chemotaxis assay.
Detailed Protocol
Materials and Reagents
Cells: A human T-cell line expressing CCR8 (e.g., HUT78) or primary human Tregs.
Compound: ZK 756326, prepared as a 10 mM stock in DMSO.
Chemoattractant: Recombinant Human CCL1.
Assay Medium: RPMI + 0.5% Bovine Serum Albumin (BSA).
Detection Reagent: Calcein AM (for fluorescent quantification of migrated cells).[22]
Procedure
Cell Preparation:
Harvest cells and wash once with Assay Medium.
Resuspend cells in Assay Medium at a concentration of 2 x 10^6 cells/mL.
Assay Setup:
Add 150 µL of Assay Medium containing CCL1 to the lower chambers of the Transwell plate. Use a concentration of CCL1 that gives a robust but sub-maximal response (e.g., the EC80 value, determined from a prior CCL1 dose-response experiment).
Controls: Include wells with Assay Medium only (negative/random migration control) and wells with CCL1 only (positive/maximal migration control).
In a separate plate, prepare 2X final concentrations of ZK 756326 in Assay Medium.
Mix 50 µL of the cell suspension with 50 µL of the 2X ZK 756326 dilutions. This gives a final cell density of 1 x 10^6 cells/mL. Pre-incubate for 15-30 minutes at room temperature.
Migration:
Carefully add 100 µL of the cell/compound mixture to the upper inserts of the Transwell plate.
Incubate the plate for 2-4 hours at 37°C with 5% CO2. The optimal time should be determined empirically.
Quantification of Migrated Cells:
After incubation, carefully remove the upper inserts.
Add a cell-permeant fluorescent dye like Calcein AM to the lower chamber and incubate according to the manufacturer's protocol.
Read the fluorescence on a plate reader. The signal is directly proportional to the number of migrated cells.
Data Analysis and IC50 Calculation
Data Normalization:
Subtract the average fluorescence from the negative control wells (random migration) from all other wells.
Calculate the percent inhibition for each concentration of ZK 756326 using the following formula:
% Inhibition = 100 * (1 - (Signal_Compound - Signal_Negative) / (Signal_Positive - Signal_Negative))
Curve Fitting:
Plot the percent inhibition against the logarithm of the ZK 756326 concentration.[23]
Fit the data using a non-linear regression model (four-parameter logistic equation).[24][25]
The model will calculate the IC50 , which is the concentration of ZK 756326 that inhibits 50% of the CCL1-induced cell migration.
Title: CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications
Source: MDPI
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Title: NONLINEAR MODEL-BASED ESTIMATES OF IC50 FOR STUDIES INVOLVING CONTINUOUS THERAPEUTIC DOSE-RESPONSE DATA
Source: PubMed Central (PMC)
URL: [Link]
Title: Immuno-Oncology T Cell-Mediated Chemotaxis Assay
Source: Charles River Laboratories
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Title: Nonlinear model-based estimates of IC(50) for studies involving continuous therapeutic dose-response data
Source: PubMed
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Title: CCR8 Signaling Influences Toll-Like Receptor 4 Responses in Human Macrophages in Inflammatory Diseases
Source: ASM Journals
URL: [Link]
Title: CCR8 Signaling via CCL1 Regulates Responses of Intestinal IFN-γ Producing Innate Lymphoid CelIs and Protects From Experimental Colitis
Source: Frontiers in Immunology
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Title: Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays
Source: CLYTE
URL: [Link]
Title: Ca2+ Mobilization Assays in GPCR Drug Discovery
Source: Springer Nature Experiments
URL: [Link]
Title: Development of a cellular model to study CCR8 signaling in tumor-infiltrating regulatory T cells
Source: PubMed Central (PMC)
URL: [Link]
Title: Guidelines for accurate EC50/IC50 estimation
Source: PubMed
URL: [Link]
Title: Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay
Source: PubMed Central (PMC)
URL: [Link]
Title: Migration Protocol with Chemokines
Source: ChemoTactics
URL: [Link]
Title: Dose–Response Curves and the Determination of IC50 and EC50 Values
Source: Journal of Medicinal Chemistry
URL: [Link]
Title: How can I calculate the IC50 value using a non linear model?
Source: ResearchGate
URL: [Link]
Title: A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists
Source: PubMed Central (PMC)
URL: [Link]
Title: CXCR4 Antagonists: A Screening Strategy for Identification of Functionally Selective Ligands
Source: PubMed
URL: [Link]
Title: Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination
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URL: [Link]
Title: I am looking for an accurate method for determining the IC50 value?
Source: ResearchGate
URL: [Link]
Technical Support Center: ZK 756326 A Guide for Researchers, Scientists, and Drug Development Professionals Introduction Welcome to the technical support center for ZK 756326, a selective inhibitor of the Variability-Ass...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: ZK 756326
A Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
Welcome to the technical support center for ZK 756326, a selective inhibitor of the Variability-Associated Kinase 1 (VAK1). This guide is designed to provide in-depth troubleshooting assistance and address common sources of experimental variability. As a potent modulator of the VAK1 signaling pathway, which is critical in cellular stress responses, precise and reproducible experimental execution is paramount. This document offers field-proven insights and protocols to help you achieve consistent and reliable data in your research.
Understanding ZK 756326 and the VAK1 Pathway
ZK 756326 is a small molecule inhibitor designed to target the ATP-binding pocket of VAK1, a serine/threonine kinase. VAK1 is a central node in a hypothetical signaling cascade that responds to cellular stressors such as oxidative damage and nutrient deprivation. Inhibition of VAK1 by ZK 756326 is intended to block downstream phosphorylation events, ultimately leading to cell cycle arrest and apoptosis in susceptible cell lines. Understanding this mechanism is key to designing robust experiments and interpreting results.
Caption: VAK1 Signaling Pathway and Point of Inhibition by ZK 756326.
This section is structured in a question-and-answer format to directly address the most common challenges encountered when working with ZK 756326.
Category 1: Inconsistent IC50 Values
Question: My IC50 value for ZK 756326 varies significantly between experiments, sometimes by more than five-fold. What are the likely causes?
Answer:
Inconsistent IC50 values are a frequent issue in cell-based assays and can stem from multiple sources.[1][2] For kinase inhibitors like ZK 756326, a two- to three-fold difference in IC50 values might be considered within an acceptable range for some cell-based assays, but larger variations point to underlying issues.[1][3] The primary areas to investigate are compound handling, cell culture conditions, and assay protocol consistency.
Troubleshooting Steps & Explanations:
Compound Solubility and Stability:
Cause: ZK 756326, like many organic small molecules, may have limited aqueous solubility.[4] If the compound precipitates out of solution when diluted from a DMSO stock into aqueous cell culture media, its effective concentration will be lower and inconsistent.[4][5]
Solution:
Proper Dissolution: Always ensure the compound is fully dissolved in the stock solvent (typically high-quality, anhydrous DMSO) before making further dilutions.[4][6] Gentle vortexing or sonication can aid this process.
Serial Dilutions: When preparing working concentrations, perform serial dilutions in DMSO first, before making the final dilution into the aqueous assay medium.[4] Abruptly changing the solvent from 100% DMSO to a low percentage can cause precipitation.
Fresh Preparations: Prepare fresh dilutions of ZK 756326 for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of stock solutions, which can lead to degradation.[7]
Cell Culture Conditions:
Cause: The physiological state of your cells can dramatically impact their response to a drug. Factors like cell passage number, confluency, and overall health are critical.[8][9] High-passage number cells can exhibit altered morphology, growth rates, and drug sensitivity due to genetic drift.[9][10][11]
Solution:
Consistent Passage Number: Use cells within a defined, low-passage number range for all experiments.[9][10][12] It is best practice to establish a passage number limit for your specific cell line beyond which experiments are not performed.[9][10]
Standardized Seeding Density: Ensure cells are seeded at a consistent density across all wells and all experiments. Overly confluent or sparse cultures will respond differently to treatment.[1] Let the plate sit at room temperature for 15-20 minutes before incubation to ensure even cell distribution.[1]
Exponential Growth Phase: Always use cells that are in the exponential growth phase, as their metabolic activity and signaling pathways are most consistent during this time.
Assay Protocol and Readout:
Cause: Minor variations in your experimental protocol can introduce significant variability. This includes incubation times, reagent concentrations, and the type of assay used to measure viability.[13][14] Different viability assays measure different endpoints (e.g., metabolic activity vs. membrane integrity), which can be affected differently by the compound.[1]
Solution:
Strict Adherence to Protocol: Maintain consistent incubation times for drug treatment. A time-course experiment can help determine the optimal endpoint.[15]
Control for "Edge Effects": The outer wells of 96-well plates are prone to faster evaporation, which can alter the effective drug concentration.[1] Avoid using these wells for experimental samples; instead, fill them with sterile media or PBS to create a humidity barrier.[1]
Assay Choice: Understand the mechanism of your viability assay. For example, if ZK 756326 affects cellular metabolism, an MTT assay (which measures metabolic activity) might yield different results than a trypan blue exclusion assay (which measures membrane integrity).[1]
Parameter
Recommendation
Rationale
Stock Solution
10 mM in 100% anhydrous DMSO
Maximizes solubility and stability.
Storage
Aliquot and store at -80°C
Prevents degradation from repeated freeze-thaw cycles.[7]
Cell Passage
Use within a range of 5-15 passages
Minimizes genetic drift and ensures consistent phenotype.[9][10]
Seeding Density
Optimize and keep consistent (e.g., 5,000 cells/well)
Cell density affects growth rate and drug response.[1]
Incubation Time
48-72 hours (cell line dependent)
Allows sufficient time for the compound to elicit a response.
Category 2: Low Potency in Cell-Based Assays vs. Biochemical Assays
Question: ZK 756326 is highly potent in my in-vitro kinase assay, but its potency drops significantly when I test it on whole cells. Why is this happening?
Answer:
This is a common observation when transitioning from a purified, biochemical system to a complex cellular environment.[15] The discrepancy can be attributed to several factors including cell permeability, interaction with serum proteins, and cellular drug metabolism.
Troubleshooting Steps & Explanations:
Cell Permeability:
Cause: ZK 756326 may have poor membrane permeability, preventing it from reaching its intracellular target, VAK1, at a sufficient concentration.
Solution: While altering the compound's structure is not an option for the user, you can assess permeability using commercially available parallel artificial membrane permeability assays (PAMPA). If permeability is low, you may need to increase the incubation time or concentration in your cellular assays.
Serum Protein Binding:
Cause: Components in fetal bovine serum (FBS), particularly albumin, can bind to small molecules, reducing the free concentration of ZK 756326 available to enter the cells.
Solution:
Reduce Serum Concentration: Perform a pilot experiment where you test the compound's activity in media containing different percentages of FBS (e.g., 10%, 5%, 2%, and 0.5%). If potency increases as serum concentration decreases, protein binding is a likely cause.
Serum-Free Conditions: If your cell line can tolerate it, run the assay in serum-free media for the duration of the drug treatment.
Drug Efflux Pumps:
Cause: Cells can express efflux pumps (e.g., P-glycoprotein) that actively transport foreign compounds out of the cell, lowering the intracellular concentration of ZK 756326.
Solution: To test for this, you can co-incubate ZK 756326 with a known inhibitor of common efflux pumps, such as verapamil. If the potency of ZK 756326 increases in the presence of the efflux pump inhibitor, this mechanism is likely at play.
Frequently Asked Questions (FAQs)
Q1: What is the best way to prepare a stock solution of ZK 756326?A1: We recommend preparing a 10 mM stock solution in high-quality, anhydrous DMSO.[4] Ensure the powder is fully dissolved by vortexing. Centrifuge the vial before opening to ensure all powder is at the bottom.[7] Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C for long-term stability.[7]
Q2: How do I confirm that the cellular effects I'm seeing are due to VAK1 inhibition?A2: This is crucial for validating your results.[15]
Use a Negative Control: Synthesize or obtain a structurally similar but inactive analog of ZK 756326. This compound should not inhibit VAK1 and should not produce the same cellular phenotype.
Rescue Experiment: If possible, transfect your cells with a mutated version of VAK1 that is resistant to ZK 756326. If the cellular effects are on-target, expressing the resistant kinase should "rescue" the cells from the drug's effects.[15]
Western Blotting: Confirm target engagement by performing a Western blot to look at the phosphorylation status of a known downstream substrate of VAK1. Treatment with ZK 756326 should decrease the phosphorylation of this substrate in a dose-dependent manner.
Q3: Can I use the same experimental conditions for different cell lines?A3: Not necessarily. Different cell lines have varying growth rates, metabolic activities, and expression levels of VAK1 and its downstream components.[10][16][17] It is essential to optimize key parameters such as cell seeding density and drug incubation time for each specific cell line to ensure reliable and comparable results.[18]
Experimental Protocols
Protocol 1: Standard Cell Viability (IC50) Assay
Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours to allow for attachment.
Compound Preparation: Prepare a 2X concentration serial dilution of ZK 756326 in your cell culture medium.
Treatment: Remove the old medium from the cells and add the 2X compound dilutions. Also include wells for "vehicle control" (medium with DMSO) and "no-cell" blanks.
Incubation: Incubate the plate for the desired time period (e.g., 72 hours) under standard cell culture conditions.
Viability Readout: Add your chosen viability reagent (e.g., CellTiter-Glo®, MTT) according to the manufacturer's instructions.
Data Analysis: Normalize the data to the vehicle control (100% viability) and the blank (0% viability). Plot the normalized data against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value.[17]
Caption: Standard workflow for determining the IC50 of ZK 756326.
References
Guideline For Generation of Stable Cell Lines: Technical Reference Guide. Scribd. [Link]
Protocol for Generation of Stable Cell Lines. YouTube. [Link]
How to Reduce Cell Culture Variability. Promega Connections. [Link]
117 The Impact of Cell Passage Number on Elucidating Toxicological Mechanisms in Vitro. Annals of Work Exposures and Health. [Link]
The role of cell-based assays for drug discovery. News-Medical.Net. [Link]
The Complete Guide to Cell-Based Assays. SPT Labtech. [Link]
Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed. [Link]
Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [Link]
Can IC50 value change for a drug for different experiments using same cell line? and if yes how many folds? ResearchGate. [Link]
Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC - PubMed Central. [Link]
Who else is struggling with getting reproducible IC50 curves for cancer cells? Reddit. [Link]
The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. PubMed Central. [Link]
Technical Support Center: Optimizing ZK 756326 Concentration for Maximum Efficacy
Welcome to the comprehensive technical support guide for ZK 756326. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently aske...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the comprehensive technical support guide for ZK 756326. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the successful application of ZK 756326 in your experiments. Our goal is to empower you with the scientific rationale behind experimental design and troubleshooting, ensuring robust and reproducible results.
Introduction to ZK 756326
ZK 756326 is a non-peptide agonist of the C-C chemokine receptor 8 (CCR8).[1][2] It is a valuable tool for studying the physiological and pathological roles of CCR8, a G protein-coupled receptor (GPCR) implicated in immune responses and various diseases.[2] This guide will help you navigate the common challenges and questions that may arise during your work with this compound.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of ZK 756326?
A1: ZK 756326 is a selective agonist for the CCR8 receptor.[1][2] It mimics the action of the natural ligand, CCL1, by binding to and activating the receptor. This activation of the Gαi subunit leads to downstream signaling events, including the mobilization of intracellular calcium and the phosphorylation of extracellular signal-regulated kinases (ERK1/2).[1][2][3]
Q2: There is conflicting information online suggesting ZK 756326 is an androgen receptor antagonist. Is this correct?
A2: This appears to be an error on a specific supplier's website. The overwhelming consensus from multiple reputable chemical suppliers and scientific literature confirms that ZK 756326 is a CCR8 agonist. The chemical structure, CAS number (1780259-94-0), and all associated biological data from other sources consistently point to its function as a CCR8 agonist.[2][4]
Q3: What are the recommended starting concentrations for in vitro experiments?
A3: The effective concentration of ZK 756326 can vary significantly depending on the cell type, receptor expression levels, and the specific assay being performed. A good starting point is to perform a dose-response experiment. Based on available data, the EC50 (half-maximal effective concentration) for human CCR8 is reported to be in the range of 245-254 nM.[2] Therefore, a concentration range from 1 nM to 10 µM is a reasonable starting point for most cell-based assays.
Q4: What is the difference between the reported EC50 and IC50 values for ZK 756326?
A4: EC50 refers to the concentration of an agonist that produces 50% of the maximal response, such as ERK phosphorylation or calcium mobilization. IC50, on the other hand, is the concentration of an inhibitor that reduces a response by 50%. The reported IC50 of 1.8 µM for ZK 756326 refers to its ability to inhibit the binding of the natural ligand CCL1 to the CCR8 receptor.[4] This value is higher than its EC50 for functional activation, which is a common characteristic for agonists.
Q5: How should I prepare and store ZK 756326 stock solutions?
A5: ZK 756326 is soluble in water (up to 100 mM) and PBS (pH 7.2) at 10 mg/ml.[2] It is also soluble in DMSO. For long-term storage, it is recommended to store the solid compound under desiccating conditions. Stock solutions can be stored at -20°C for several months. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.
Troubleshooting Guides
Issue 1: Suboptimal or No Cellular Response to ZK 756326
If you are observing a weaker-than-expected or no response in your assay, consider the following troubleshooting steps:
Potential Cause & Solution
Incorrect Concentration Range:
Rationale: The optimal concentration is highly dependent on the experimental system.
Solution: Perform a wide dose-response curve (e.g., 1 nM to 100 µM) to determine the optimal concentration for your specific cell line and assay.
Low Receptor Expression:
Rationale: The magnitude of the response is directly proportional to the number of CCR8 receptors on the cell surface.
Solution: Verify CCR8 expression in your cell line using techniques like flow cytometry or western blotting. If expression is low, consider using a cell line known to express high levels of CCR8 or a transient transfection system.
Receptor Desensitization:
Rationale: Prolonged exposure to an agonist can lead to receptor desensitization and internalization, reducing the cellular response. ZK 756326 has been shown to desensitize the CCR8 receptor to subsequent stimulation by CCL1.
Solution: Optimize the stimulation time. For rapid signaling events like calcium mobilization or ERK phosphorylation, shorter stimulation times (minutes) are often sufficient.
Compound Instability:
Rationale: Improper storage or handling can lead to the degradation of the compound.
Solution: Ensure that stock solutions are stored correctly at -20°C and protected from light. Prepare fresh dilutions for each experiment.
Assay-Specific Issues:
Rationale: The observed effect can be influenced by the specific parameters of your assay.
Solution: Refer to the detailed troubleshooting sections for specific assays below (ERK Phosphorylation, Calcium Mobilization, Chemotaxis).
Issue 2: High Background Signal or Non-Specific Effects
High background can mask the specific response to ZK 756326. Here’s how to address this:
Potential Cause & Solution
Off-Target Effects:
Rationale: At higher concentrations, ZK 756326 has been shown to bind to serotonin receptors (5-HT) and the α2A-adrenergic receptor.[5][6] Activation of these receptors can lead to various cellular responses, including changes in intracellular calcium and ERK phosphorylation, which could be misinterpreted as a CCR8-mediated effect.[7][8][9]
Solution:
Use the lowest effective concentration of ZK 756326 as determined by your dose-response curve.
Employ specific antagonists for 5-HT and α2A receptors as negative controls to confirm that the observed effect is CCR8-dependent.
Use a CCR8-negative cell line as a control to assess non-specific effects.
Solvent Effects:
Rationale: The solvent used to dissolve ZK 756326 (e.g., DMSO) can have its own biological effects at higher concentrations.
Solution: Ensure the final concentration of the solvent in your assay is low (typically <0.1%) and include a vehicle-only control in your experiments.
Cell Culture Conditions:
Rationale: High cell density or serum components in the media can lead to elevated basal signaling.
Solution: Optimize cell seeding density. For many signaling assays, it is recommended to serum-starve the cells for a few hours before stimulation to reduce background.[10]
Issue 3: Inconsistent Results Between Experiments
Reproducibility is key to reliable data. If you are facing variability, consider these points:
Potential Cause & Solution
Cell Passage Number:
Rationale: Cell lines can change their characteristics, including receptor expression levels, with increasing passage numbers.
Solution: Use cells within a consistent and low passage number range for all experiments.
Variations in Protocol:
Rationale: Minor deviations in incubation times, temperatures, or reagent concentrations can lead to significant differences in results.
Solution: Maintain a detailed and consistent experimental protocol. Ensure all reagents are prepared fresh and used consistently.
EC50/IC50 Value Discrepancies:
Rationale: Small variations in experimental conditions (e.g., cell density, incubation time, reagent batches) can lead to shifts in calculated EC50 or IC50 values.
Solution: Standardize your assay conditions as much as possible. When comparing data across experiments, ensure that the conditions were identical.
Experimental Protocols & Troubleshooting
ERK1/2 Phosphorylation Assay
This assay measures the activation of the MAPK/ERK pathway downstream of CCR8 activation.
Protocol:
Cell Seeding: Seed cells (e.g., THP-1) in a multi-well plate to achieve 80-90% confluency on the day of the experiment.
Serum Starvation: The day of the experiment, replace the growth medium with a serum-free or low-serum medium and incubate for 2-4 hours.[10]
Compound Preparation: Prepare serial dilutions of ZK 756326 in serum-free medium.
Stimulation: Add the ZK 756326 dilutions to the cells and incubate for the desired time (e.g., 3-15 minutes at 37°C).
Lysis: Aspirate the medium and add lysis buffer containing protease and phosphatase inhibitors.
Western Blotting:
Determine the protein concentration of the lysates.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with primary antibodies against phospho-ERK1/2 and total ERK1/2.
Incubate with a secondary antibody and visualize the bands.
Data Analysis: Quantify the band intensities and normalize the phospho-ERK signal to the total ERK signal.
Troubleshooting ERK Phosphorylation Assay:
No or Weak Signal:
Increase the stimulation time or ZK 756326 concentration.
Ensure your lysis buffer contains fresh phosphatase inhibitors.
Check the activity of your antibodies with a positive control (e.g., PMA).
Ensure thorough washing steps during the western blot protocol.
Calcium Mobilization Assay
This assay measures the increase in intracellular calcium upon CCR8 activation.
Protocol:
Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and grow overnight.
Dye Loading:
Remove the growth medium.
Add a calcium-sensitive fluorescent dye (e.g., Fluo-8) dissolved in an appropriate buffer.[12]
Incubate for 30-60 minutes at 37°C, followed by a 30-minute incubation at room temperature.[13]
Compound Preparation: Prepare serial dilutions of ZK 756326 in the assay buffer.
Measurement:
Place the cell plate in a fluorescence plate reader.
Record a baseline fluorescence reading.
Add the ZK 756326 dilutions and immediately begin recording the fluorescence intensity over time.
Data Analysis: Calculate the change in fluorescence from baseline for each concentration.
Troubleshooting Calcium Mobilization Assay:
Low Signal-to-Noise Ratio:
Optimize the cell seeding density and dye loading conditions.[14]
Ensure the use of a buffer that maintains cell health.
High Well-to-Well Variation:
Ensure uniform cell seeding and dye loading.
Check for and remove any air bubbles in the wells.[14]
Fluorescence Drop Upon Compound Addition:
This can be due to compound autofluorescence or quenching. Test the compound's fluorescence in a cell-free system.[15]
Chemotaxis Assay
This assay measures the directed migration of cells in response to a chemoattractant gradient.
Protocol:
Cell Preparation: Harvest cells and resuspend them in a serum-free medium.
Assay Setup:
Add serum-free medium containing different concentrations of ZK 756326 to the lower chambers of a transwell plate.
Add the cell suspension to the upper inserts (with a porous membrane).
Incubation: Incubate the plate for a period sufficient for cell migration (typically 2-24 hours) at 37°C.[16]
Quantification of Migration:
Remove the non-migrated cells from the top of the insert with a cotton swab.
Fix and stain the migrated cells on the bottom of the insert.
Count the number of migrated cells in several fields of view under a microscope. Alternatively, use a fluorescent dye to label the migrated cells and read the fluorescence on a plate reader.[17]
Data Analysis: Plot the number of migrated cells against the concentration of ZK 756326.
Troubleshooting Chemotaxis Assay:
Little to No Migration:
Optimize the pore size of the transwell insert for your cell type.[18]
Ensure a sufficient chemoattractant gradient is established.
Adooq Bioscience. ZK-756326 dihydrochloride. Available from: [Link]
Corning Life Sciences. Considerations when Optimizing your Chemotaxis or Invasion Assay with Corning® Transwell® Permeable Supports. Available from: [Link]
Bio-protocol. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Available from: [Link]
Navigating the Challenges of ZK 756326 Solubility: A Troubleshooting Guide for Researchers Welcome to the technical support guide for ZK 756326, a potent and selective non-peptide agonist of the CCR8 chemokine receptor.[...
Author: BenchChem Technical Support Team. Date: January 2026
Navigating the Challenges of ZK 756326 Solubility: A Troubleshooting Guide for Researchers
Welcome to the technical support guide for ZK 756326, a potent and selective non-peptide agonist of the CCR8 chemokine receptor.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights into the effective handling and application of ZK 756326, with a special focus on overcoming common solubility challenges. Our goal is to equip you with the knowledge to ensure the reliability and reproducibility of your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the basic solubility properties of ZK 756326?
ZK 756326 is supplied as a dihydrochloride salt, which generally enhances its aqueous solubility.[2][4] However, its solubility can vary significantly depending on the solvent and the desired concentration. It's crucial to understand these properties to prepare accurate and stable stock solutions.
Q2: I'm seeing precipitation when I dilute my ZK 756326 stock solution in aqueous buffer. What's happening?
This is a common issue when working with compounds that have moderate aqueous solubility. While the initial stock solution in a solvent like DMSO may be clear, diluting it into a buffer can cause the compound to crash out of solution. This is because the overall solvent composition has shifted to a less favorable one for the compound at that specific concentration. The key is to ensure that the final concentration in your aqueous buffer is below the compound's solubility limit in that specific medium.
Q3: Can I heat my solution to get ZK 756326 to dissolve?
Gentle warming can be a useful technique to aid in the dissolution of many compounds. However, it's important to proceed with caution. Excessive heat can degrade the compound, and for ZK 756326, there is no specific data available on its thermal stability in solution. If you choose to warm your solution, do so gently and for a short period. It is generally recommended to try other methods like vortexing or sonication first.
Q4: How should I store my ZK 756326 stock solutions?
For optimal stability, it is recommended to store stock solutions of ZK 756326 at -20°C or -80°C.[5] To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.[1][5] Some suppliers suggest that in solution, the compound should be used within one to three months to avoid loss of potency.[1][5]
Troubleshooting Guide
Issue 1: Difficulty Dissolving ZK 756326 in Aqueous Buffers
If you are encountering issues with dissolving ZK 756326 directly in aqueous buffers like PBS, consider the following:
Co-solvents: For challenging situations, the use of a small percentage of a water-miscible organic co-solvent can be beneficial.[6] However, it is critical to ensure the final concentration of the co-solvent is compatible with your experimental system (e.g., not toxic to cells).
Issue 2: Precipitation in Cell Culture Media
Precipitation of ZK 756326 in cell culture media can lead to inaccurate dosing and unreliable experimental results.
Final DMSO Concentration: When preparing working solutions from a DMSO stock, ensure the final concentration of DMSO in your cell culture media is low, typically below 0.5%, to avoid solvent-induced artifacts or toxicity.
Serum Proteins: Components in fetal bovine serum (FBS) can sometimes interact with compounds, affecting their solubility. If you observe precipitation, you might consider reducing the serum concentration or using a serum-free medium if your experimental design allows.
Issue 3: Inconsistent Results in In Vivo Studies
The formulation of ZK 756326 for in vivo administration is critical for achieving consistent and reliable results.
Vehicle Selection: Due to its lipophilic nature, a simple aqueous vehicle may not be sufficient for higher concentrations of ZK 756326 needed for in vivo studies.[7] A common strategy for such compounds is to use a vehicle containing a mixture of solvents and surfactants to improve solubility and bioavailability. A typical example could be a formulation containing DMSO, PEG300, Tween 80, and saline.[8]
Homogeneous Suspension: If a solution is not achievable, creating a homogenous and stable suspension is an alternative.[9] This often involves the use of vehicles like carboxymethyl cellulose (CMC-Na) solution.[9]
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
This protocol provides a reliable method for preparing a concentrated stock solution of ZK 756326.
Materials:
ZK 756326 (solid)
Anhydrous DMSO
Sterile microcentrifuge tubes or vials
Vortex mixer
Sonicator (optional)
Procedure:
Weigh the Compound: Accurately weigh the desired amount of ZK 756326 in a sterile microcentrifuge tube. For example, for 1 ml of a 10 mM solution (Molecular Weight: 429.38 g/mol ), you would need 4.29 mg.
Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.
Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, you can sonicate the tube for a few minutes.
Aliquot and Store: Once fully dissolved, aliquot the stock solution into single-use volumes and store at -20°C or -80°C.
Protocol 2: Preparing Working Solutions for In Vitro Assays
This protocol outlines the steps for diluting your DMSO stock solution for use in cell-based assays.
Materials:
10 mM ZK 756326 stock solution in DMSO
Appropriate aqueous buffer or cell culture medium
Sterile tubes
Procedure:
Serial Dilution: Perform serial dilutions of the 10 mM stock solution in your chosen aqueous buffer or cell culture medium to achieve the desired final concentrations.
Vortexing: Gently vortex the solution after each dilution step to ensure homogeneity.
Final DMSO Concentration: Always calculate the final percentage of DMSO in your working solutions and include a vehicle control with the same DMSO concentration in your experiments.
Data Presentation
Table 1: Solubility of ZK 756326 in Various Solvents
Note: The solubility values provided are from supplier data and may vary between batches. It is always recommended to perform your own solubility tests.
Signaling Pathway and Experimental Workflow
ZK 756326 is a non-peptide agonist of the CC chemokine receptor CCR8.[4] Upon binding, it activates the receptor, which is coupled to a Gαi protein.[9] This activation leads to downstream signaling events, including the mobilization of intracellular calcium and the phosphorylation of ERK1/2, ultimately influencing cellular processes like chemotaxis.[4]
Caption: ZK 756326 signaling pathway via the CCR8 receptor.
A Guide for Researchers on Minimizing Off-Target Effects Welcome to the technical support center for ZK-756326. As Senior Application Scientists, we have compiled this in-depth guide to assist you in designing and troubl...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers on Minimizing Off-Target Effects
Welcome to the technical support center for ZK-756326. As Senior Application Scientists, we have compiled this in-depth guide to assist you in designing and troubleshooting your experiments to ensure the highest degree of on-target specificity. ZK-756326 is a potent and selective non-peptide agonist for the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR) increasingly recognized for its role in immunology and oncology.[1][2][3] Understanding and mitigating potential off-target effects is paramount for the accurate interpretation of your data and the successful progression of your research.
This guide is structured to provide both foundational knowledge and practical, actionable advice. We will delve into the known selectivity profile of ZK-756326, provide detailed protocols for validating on-target engagement, and offer troubleshooting solutions for common experimental challenges.
Understanding the Selectivity Profile of ZK-756326
ZK-756326 was developed as a selective agonist for the CCR8 receptor, with IC50 values of 1.8 µM and 2.6 µM for human and mouse receptors, respectively.[1][4] Its selectivity has been profiled against a panel of other chemokine and GPCR receptors.
This known interaction with α2A and 5-HT receptors is a critical consideration in experimental design. The following sections will provide guidance on how to control for and minimize the impact of these potential off-target effects.
Core Principles for Minimizing Off-Target Effects
The foundation of a well-controlled experiment with any small molecule, including ZK-756326, rests on a few core principles. Adhering to these will significantly enhance the reliability and reproducibility of your findings.
Use the Lowest Effective Concentration: It is crucial to perform a dose-response curve for your specific cell type and assay to determine the minimal concentration of ZK-756326 that elicits a robust on-target effect. Using excessive concentrations increases the likelihood of engaging lower-affinity off-targets.
Employ Orthogonal Approaches: Do not rely on a single assay. Confirm your findings using multiple, distinct experimental methods. For example, a chemotaxis result should be corroborated with a second messenger assay.
Utilize Proper Controls: This includes vehicle controls (e.g., DMSO), positive controls (the endogenous ligand, CCL1), and, where possible, negative controls (structurally related but inactive compounds).
Confirm Target Expression: Before initiating experiments, verify that your cell system expresses CCR8 at a sufficient level. This can be done via qPCR, flow cytometry, or Western blot.
Visualizing Experimental Logic
To aid in experimental design, the following diagrams illustrate key pathways and workflows for assessing the specificity of ZK-756326.
Caption: Simplified CCR8 signaling pathway upon agonist binding.
Caption: A logical workflow to dissect the effects of ZK-756326.
Troubleshooting Guide & FAQs
This section is designed to provide direct answers to common issues encountered during experimentation with ZK-756326.
Q1: I am observing a cellular response at a much higher concentration of ZK-756326 than expected. Is this an off-target effect?
A1: It is possible. High concentrations of any ligand can lead to off-target binding.
Troubleshooting Steps:
Re-validate Potency: Perform a careful dose-response curve and compare the EC50 value to the known IC50 of ZK-756326 for CCR8 (1.8 µM for human). A significant rightward shift in potency may suggest an off-target effect or suboptimal assay conditions.
Check for Off-Target Receptor Expression: Verify if your cells express α2A adrenergic or 5-HT receptors. If they do, these are candidate off-targets.
Use Selective Antagonists: Pre-treat your cells with a known selective antagonist for α2A or 5-HT receptors before adding ZK-756326. If the high-concentration effect is diminished, it strongly implicates that off-target receptor.
Q2: My results from a chemotaxis assay and a calcium flux assay are not consistent. What could be the cause?
A2: Discrepancies between different functional assays can arise from "biased agonism" or "functional selectivity," where a ligand preferentially activates one downstream pathway over another.[5][6][7]
Troubleshooting Steps:
Assay Kinetics: Ensure your assay time points are optimal. Calcium flux is a rapid event (seconds to minutes), while chemotaxis occurs over a longer period (hours).
System Bias: The relative expression levels of signaling components (e.g., G proteins, β-arrestins) in your cell line can influence which pathway is dominant.[8]
Consider a Third Pathway: Measure β-arrestin recruitment as a third, independent measure of receptor activation. This can help to build a more complete picture of the signaling profile of ZK-756326 in your system.
Q3: I don't see any response to ZK-756326 in my cell line. What should I check?
A3: A lack of response is often due to issues with the experimental system or the compound itself.
Troubleshooting Steps:
Confirm CCR8 Expression: As a first step, confirm that your cells express CCR8 mRNA and protein.
Use a Positive Control: Test the response of your cells to CCL1, the natural ligand for CCR8. If cells respond to CCL1 but not ZK-756326, it may indicate a problem with your compound.
Check Compound Integrity: Ensure your stock solution of ZK-756326 is correctly prepared and has not degraded. Prepare a fresh stock if in doubt.
Verify Assay Viability: Use a positive control for the assay itself (e.g., a known agonist for another receptor expressed on your cells) to confirm the assay is working correctly.
Q4: How can I definitively prove that the effect I'm seeing is mediated by CCR8?
A4: The gold standard for attributing an effect to a specific receptor involves genetic or pharmacological ablation of that receptor's function.
Recommended Approaches:
Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of CCR8 in your cells. The biological effect of ZK-756326 should be significantly diminished or abolished in these modified cells compared to control cells.
Pharmacological Inhibition: Pre-incubate your cells with a selective CCR8 antagonist before adding ZK-756326. A competitive antagonist should block the effect of ZK-756326 in a dose-dependent manner.
Experimental Protocols
Protocol 1: Calcium Mobilization Assay
This protocol measures the increase in intracellular calcium following GPCR activation, a hallmark of Gαq or Gαi/o coupling.[9]
Cell Preparation: Plate cells in a 96-well black, clear-bottom plate and allow them to adhere.
Dye Loading: Incubate cells with the calcium-sensitive dye according to the manufacturer's instructions (typically 30-60 minutes at 37°C).
Washing: Gently wash the cells with assay buffer to remove extracellular dye.
Baseline Reading: Place the plate in the reader and measure baseline fluorescence for a short period (e.g., 30 seconds).
Agonist Injection: Inject a pre-determined concentration of ZK-756326 or CCL1 into the wells.
Measurement: Immediately begin measuring fluorescence intensity kinetically for 2-3 minutes.
Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Plot the dose-response curve to determine the EC50.
Protocol 2: Chemotaxis Assay (Boyden Chamber)
This protocol assesses the ability of ZK-756326 to induce directed cell migration.[9]
Prepare Lower Chamber: Add chemotaxis buffer containing various concentrations of ZK-756326, CCL1 (positive control), or buffer alone (negative control) to the lower wells of the plate.
Prepare Upper Chamber: Resuspend cells in chemotaxis buffer and add them to the upper inserts.
Incubation: Incubate the plate at 37°C in a CO2 incubator for a period appropriate for your cell type (e.g., 2-4 hours).
Cell Staining and Counting:
Remove the inserts and wipe the top side to remove non-migrated cells.
Fix and stain the cells that have migrated to the underside of the membrane.
Count the number of migrated cells in several fields of view under a microscope.
Data Analysis: Plot the number of migrated cells against the agonist concentration. The result is often a bell-shaped curve, characteristic of chemotaxis.
Cellular assays of chemokine receptor activation. PubMed. [Link]
Emerging Concepts and Approaches for Chemokine-Receptor Drug Discovery. PMC - NIH. [Link]
A Simple Method for Quantifying Functional Selectivity and Agonist Bias. PubMed Central. [Link]
A Scintillation Proximity Assay for Real-Time Kinetic Analysis of Chemokine–Chemokine Receptor Interactions. MDPI. [Link]
New method of designing drugs without side effects. Drug Target Review. [Link]
Biased agonism at chemokine receptors. Journal of Leukocyte Biology. [Link]
Tactical Approaches to Interconverting GPCR Agonists and Antagonists. ACS Publications. [Link]
Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. Assay Guidance Manual - NCBI. [Link]
A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors. PMC - NIH. [Link]
CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. PMC - NIH. [Link]
(PDF) CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. ResearchGate. [Link]
Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. [Link]
Agonist-selective mechanisms of GPCR desensitization. PMC - PubMed Central. [Link]
Chemokine Receptor-Targeted Therapies: Special Case for CCR8. MDPI. [Link]
Design and application of CCR8 antagonists. Taylor & Francis Online. [Link]
What are CCR8 inhibitor and how do they work?. Patsnap Synapse. [Link]
Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes. PubMed. [Link]
Target specificity and off-target effects as determinants of cancer drug efficacy. PubMed. [Link]
Definition of off-target effect. NCI Dictionary of Cancer Terms. [Link]
Technical Support Center: Ensuring Reproducibility with ZK 756326 by Addressing Potential Batch-to-Batch Inconsistencies
A Guide for Researchers, Scientists, and Drug Development Professionals This technical support center provides a comprehensive guide to proactively address and troubleshoot potential batch-to-batch inconsistencies when w...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
This technical support center provides a comprehensive guide to proactively address and troubleshoot potential batch-to-batch inconsistencies when working with the selective, non-peptide CCR8 chemokine receptor agonist, ZK 756326. Ensuring the consistency of your compound is paramount for reproducible and reliable experimental outcomes. This guide is structured in a question-and-answer format to directly address specific issues you may encounter during your research.
Frequently Asked Questions (FAQs)
Q1: We are observing a diminished or no effect of ZK 756326 in our assay compared to previous experiments with a different batch. What are the likely causes?
A1: A change in the observed activity of ZK 756326 between batches can stem from several factors. These can be broadly categorized as issues with the compound itself, the experimental setup, or the biological system. Key considerations include:
Compound Integrity and Purity: The new batch may have a different purity profile, or the compound may have degraded due to improper storage or handling.
Compound Solubility and Preparation: Inconsistencies in preparing stock solutions or the final assay concentration can lead to variability. ZK 756326 may precipitate out of solution if not handled correctly.[1]
Experimental System Variability: Changes in cell line passage number, cell health, or reagent stability can all contribute to different responses.
Assay Performance: The assay itself may have inherent variability. It is crucial to run appropriate controls in every experiment.
Q2: How can I be certain that the ZK 756326 I am using is active and has been stored correctly?
A2: Verifying the activity and proper storage of your compound is a critical first step.
Source and Documentation: Always purchase ZK 756326 from a reputable supplier who provides a detailed Certificate of Analysis (CoA) for each batch.[2] This document should include information on purity (typically determined by HPLC or NMR), identity, and storage recommendations.[1]
Proper Storage: ZK 756326 should be stored according to the manufacturer's instructions, which typically involves keeping it at a specific temperature and protected from light and moisture to prevent degradation.[1]
Stock Solutions: Prepare high-concentration stock solutions in an appropriate solvent, such as anhydrous, high-purity DMSO.[1] It is best practice to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[1]
Q3: What are "off-target" effects, and how can I be sure they are not contributing to inconsistencies between batches?
A3: Off-target effects happen when a compound interacts with proteins other than its intended target (in this case, the CCR8 receptor).[3] These unintended interactions can lead to misleading results.[3] Batch-to-batch differences in impurity profiles could potentially lead to variations in off-target effects. To mitigate this:
Use a Negative Control: If available, use a close chemical analog of ZK 756326 that is known to be inactive against the CCR8 receptor.[3] This can help differentiate between on-target and off-target effects.
Vary the Agonist: If possible, use another known CCR8 agonist with a different chemical structure to confirm that the observed biological response is specific to CCR8 activation.
Troubleshooting Guide
This section provides a systematic approach to troubleshooting inconsistencies when working with different batches of ZK 756326.
Section 1: Compound-Related Issues
Q4: My new batch of ZK 756326 is not as effective as the previous one. How can I verify the quality of the new batch?
A4: It is essential to have a quality control (QC) process for incoming chemicals.[2]
Review the Certificate of Analysis (CoA): Compare the CoA of the new batch with the old one. Pay close attention to the purity levels. While minor variations are expected, a significant drop in purity could explain the reduced activity.
Analytical Chemistry Verification (Optional but Recommended): For critical experiments, consider independently verifying the purity and identity of the new batch using techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[4]
Solubility Check: Poor aqueous solubility is a common reason for the lack of activity of small molecule inhibitors.[1] Perform a simple solubility test to ensure the compound is dissolving properly in your assay buffer at the desired concentration.
Protocol for a Basic Solubility Test:
Prepare a high-concentration stock solution of ZK 756326 in 100% DMSO (e.g., 10 mM).[1]
In a clear microcentrifuge tube, add the desired final volume of your assay buffer (e.g., 1 mL of cell culture medium).[1]
Add the appropriate volume of the ZK 756326 stock solution to achieve the highest concentration you plan to test.
Vortex the solution gently.
Incubate the solution under the same conditions as your assay (e.g., 37°C, 5% CO2) for 1-2 hours.[1]
Visually inspect the solution for any signs of precipitation against a dark background.[1]
Q5: I suspect my ZK 756326 stock solution has degraded. How can I test its activity?
A5: A functional assay is the best way to confirm the activity of your ZK 756326 stock.
Functional Validation: Perform a dose-response experiment using a reliable assay that measures CCR8 activation. For ZK 756326, a good option is to measure the phosphorylation of downstream signaling molecules like ERK1/2 in a responsive cell line (e.g., THP-1 cells).[5]
Compare to a Known Standard: If possible, compare the performance of your current stock solution to a freshly prepared solution from a new, unopened vial of the same batch or a different, trusted batch.
Section 2: Experimental System-Related Issues
Q6: My compound appears to be fine, but I'm still seeing inconsistent results. What in my experimental setup could be the cause?
A6: Inconsistent results are a common challenge in preclinical research.[6] If you have ruled out compound-related issues, the next step is to scrutinize your experimental system.
Cell Culture Conditions:
Passage Number: Use cells within a consistent and low passage number range. High passage numbers can lead to genetic drift and altered cellular responses.
Cell Density: Ensure you are seeding cells at a consistent density for every experiment.
Cell Health: Regularly check your cells for viability and signs of stress or contamination.
Reagent Consistency: Use the same lots of critical reagents (e.g., serum, media, cytokines) whenever possible. If you must use a new lot, validate it to ensure it performs similarly to the previous lot.
Workflow for Investigating Experimental System Variability
Caption: Systematic troubleshooting workflow for batch-to-batch inconsistency.
Section 3: Assay-Related Issues
Q7: How can I confirm that my assay is performing correctly and that ZK 756326 is engaging its target, the CCR8 receptor?
A7: Directly measuring target engagement is a crucial troubleshooting step.[1]
Western Blotting for Downstream Signaling: Since ZK 756326 is a CCR8 agonist, you can measure the phosphorylation of downstream effectors. A western blot for phospho-ERK1/2 is a well-documented method to assess the activity of ZK 756326.[5]
Positive and Negative Controls:
Positive Control: Use a known activator of the pathway (if available) to ensure your assay can detect a positive signal.
Negative/Vehicle Control: This is essential to establish the baseline response of your system.
Dose-Response Curve: Always run a full dose-response curve for each new batch of ZK 756326 to determine its EC50 (half-maximal effective concentration). A significant shift in the EC50 between batches is a strong indicator of a potency difference.
Protocol for Western Blot Analysis of p-ERK1/2 in THP-1 Cells
Cell Culture: Plate THP-1 cells at a consistent density and allow them to adhere/stabilize.
Serum Starvation: Serum-starve the cells for a defined period (e.g., 4-6 hours) to reduce basal signaling.
Treatment: Treat the cells with a range of ZK 756326 concentrations (and controls) for a short duration (e.g., 5-15 minutes).
Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Quantification: Determine the protein concentration of each lysate.
SDS-PAGE and Transfer: Load equal amounts of protein per lane, run the gel, and transfer the proteins to a PVDF membrane.
Blocking and Antibody Incubation: Block the membrane (e.g., with 5% BSA) and then incubate with primary antibodies against phospho-ERK1/2 and total ERK1/2 overnight at 4°C.[5]
Secondary Antibody and Detection: Incubate with an HRP-conjugated secondary antibody and visualize the bands using an ECL detection system.[5]
Analysis: Quantify the band intensities and normalize the phospho-ERK1/2 signal to the total ERK1/2 signal.
Hypothetical Signaling Pathway for ZK 756326
Caption: Simplified signaling pathway of ZK 756326 activating the CCR8 receptor.
Data Summary Table
Parameter
Batch A (Previous)
Batch B (New)
Acceptable Variance
Action Required If Exceeded
Purity (HPLC)
99.5%
98.2%
+/- 1%
Re-test or contact supplier.
EC50 (p-ERK Assay)
250 nM
550 nM
< 2-fold change
Perform further validation.
Solubility in Assay Buffer
No precipitate
Precipitate observed
No precipitation
Re-prepare stock/test new solvent.
Visual Appearance
White crystalline solid
Yellowish powder
Consistent appearance
Contact supplier immediately.
References
SIA Toolbox. (n.d.). QUALITY CONTROL OF CHEMICALS. Retrieved from [Link]
World Health Organization. (n.d.). Process control— introduction to quality control. Retrieved from [Link]
ReAgent. (2023, August 2). Quality Control In Chemical Manufacturing For Life Sciences. Retrieved from [Link]
Technology Networks. (2022, December 8). Quality Control During Drug Development. Retrieved from [Link]
ZK 756326 Technical Support Center: Interpreting Unexpected Results
Welcome to the technical support center for ZK 756326. This guide is designed for researchers, scientists, and drug development professionals to navigate and interpret unexpected results during their experiments with thi...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for ZK 756326. This guide is designed for researchers, scientists, and drug development professionals to navigate and interpret unexpected results during their experiments with this compound. As a selective, non-peptide agonist of the CCR8 chemokine receptor, ZK 756326 is a valuable tool for studying a range of biological processes.[1] However, like any experimental reagent, its use can sometimes lead to outcomes that are not immediately intuitive. This document provides a structured approach to troubleshooting, grounded in scientific principles and practical lab experience.
Frequently Asked Questions (FAQs)
Here, we address some of the common questions and unexpected scenarios that may arise when working with ZK 756326.
FAQ 1: I'm observing a different biological effect than the expected CCR8 agonism. Is it possible I have the wrong compound?
This is a critical first question to address. There appears to be some conflicting information in the public domain regarding the function of ZK 756326, with some sources misidentifying it as a protease inhibitor or an androgen receptor antagonist.[2][3]
Core Function: The validated and primary mechanism of action for ZK 756326 is as a selective CCR8 chemokine receptor agonist .[1][4][5] It functions by binding to and activating CCR8, which in turn stimulates downstream signaling pathways.[4][5]
Actionable Advice:
Verify Your Source: Always purchase ZK 756326 from a reputable supplier who provides a detailed Certificate of Analysis (CoA) with batch-specific data.
Confirm with a Positive Control: If you have access to a known CCR8 ligand, such as CCL1, use it in a parallel experiment to confirm that your experimental system is responding as expected to CCR8 activation.
Review the CAS Number: The CAS number for ZK 756326 is 1780259-94-0.[1][5] Ensure this matches the information on your product vial.
FAQ 2: Why am I seeing a weaker than expected response, or no response at all?
Several factors can contribute to a diminished or absent response to ZK 756326.
Potential Causes & Troubleshooting Steps:
Potential Cause
Explanation
Troubleshooting Steps
Low CCR8 Expression
The target cells may not express sufficient levels of the CCR8 receptor to elicit a measurable response.
1. Confirm CCR8 Expression: Use qPCR, Western blot, or flow cytometry to quantify CCR8 expression in your cell line. 2. Use a Positive Control Cell Line: If possible, include a cell line known to express high levels of CCR8 in your experiment.
Compound Degradation
Improper storage or handling can lead to the degradation of ZK 756326.
1. Check Storage Conditions: ZK 756326 should be stored under desiccating conditions.[1] For long-term storage, -20°C is recommended.[3] 2. Prepare Fresh Solutions: Avoid repeated freeze-thaw cycles. Prepare fresh working solutions from a stock solution for each experiment.
Suboptimal Concentration
The concentration of ZK 756326 used may be too low to activate the receptor effectively.
1. Perform a Dose-Response Curve: Test a range of concentrations to determine the optimal EC50 in your specific experimental system. The reported EC50 is 245 nM.[1]
Gαi Pathway Inhibition
ZK 756326-mediated CCR8 signaling is dependent on the Gαi protein.[4]
1. Check for Inhibitors: Ensure that no other components of your experimental media are known to inhibit Gαi signaling. 2. Pertussis Toxin Control: As a control, pre-treatment with pertussis toxin should block the response to ZK 756326.[4]
This section delves into more complex unexpected results and provides detailed experimental workflows to diagnose the underlying cause.
Scenario 1: High Variability Between Experimental Replicates
High variability can obscure real biological effects and make data interpretation difficult.
Logical Framework for Troubleshooting:
Caption: Troubleshooting flowchart for high experimental variability.
Detailed Troubleshooting Steps:
Standardize Cell Seeding: Ensure that cells are seeded at a consistent density across all wells and plates. Inconsistent cell numbers at the start of an experiment are a common source of variability.[6]
Address Cell Line Heterogeneity: Cancer cell lines can exhibit significant intra-line heterogeneity, with subpopulations of cells responding differently to stimuli.[7][8] Consider using a single-cell cloning approach to generate a more homogenous population, or perform single-cell RNA sequencing to characterize the different subpopulations.
Mycoplasma Testing: Regularly test your cell cultures for mycoplasma contamination, as this can significantly alter cellular responses.
Pipetting Technique: Use calibrated pipettes and practice consistent pipetting techniques, especially when preparing serial dilutions of ZK 756326.
Plate Layout: Be mindful of "edge effects" in multi-well plates, where wells on the outer edges may experience different temperature and evaporation rates. Avoid using the outer wells for critical experiments, or fill them with sterile media to create a humidity barrier.
Scenario 2: Off-Target Effects Observed
While ZK 756326 is selective for CCR8, at higher concentrations it can interact with other receptors, which may lead to unexpected biological outcomes.[5]
Experimental Workflow to Investigate Off-Target Effects:
Caption: Experimental workflow to confirm or rule out off-target effects.
Detailed Protocol: Using a Selective Antagonist to Confirm Off-Target Effects
Hypothesize the Off-Target: Based on your observed phenotype and the known off-targets of ZK 756326, select a likely off-target receptor to investigate (e.g., 5-HT1A).
Select a Selective Antagonist: Choose a highly selective antagonist for your hypothesized off-target receptor.
Experimental Design:
Group 1 (Control): Untreated cells.
Group 2 (ZK 756326 only): Cells treated with the concentration of ZK 756326 that produces the unexpected effect.
Group 3 (Antagonist only): Cells treated with the selective antagonist.
Group 4 (Co-treatment): Cells pre-incubated with the selective antagonist for a sufficient time to block the receptor, followed by treatment with ZK 756326.
Data Analysis: If the unexpected phenotype is blocked or significantly reduced in the co-treatment group compared to the ZK 756326 only group, this strongly suggests an off-target effect mediated by the receptor you have antagonized.
Signaling Pathway Overview
Understanding the canonical signaling pathway of CCR8 is essential for interpreting your results. ZK 756326, as an agonist, is expected to activate this pathway.
Caption: Canonical CCR8 signaling pathway activated by ZK 756326.
This guide provides a starting point for troubleshooting unexpected results with ZK 756326. Remember that careful experimental design, the use of appropriate controls, and a systematic approach to troubleshooting are the cornerstones of robust scientific research.
References
Shaffer, S. M., et al. (2017). Rare cell variability and drug-induced reprogramming as a mode of cancer drug resistance. Nature, 546(7658), 431–435. Retrieved from [Link]
The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Retrieved from [Link]
Siegel, F., et al. (2009). Molecular and pharmacodynamic characteristics of the novel multi-target tumor growth inhibitor ZK 304709. Investigational New Drugs, 27(4), 303–312. Retrieved from [Link]
Shoshan, M. C., & Linder, S. (2008). Target specificity and off-target effects as determinants of cancer drug efficacy. Expert Opinion on Drug Metabolism & Toxicology, 4(3), 273–280. Retrieved from [Link]
Hettich, M., et al. (2022). Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes. Cancers, 14(21), 5227. Retrieved from [Link]
Matthews, J. B., et al. (1993). Influence of experimental factors on intrinsic radiosensitivity assays at low doses of radiation: cell multiplicity. International Journal of Radiation Oncology, Biology, Physics, 26(4), 655–661. Retrieved from [Link]
National Cancer Institute. (n.d.). Definition of off-target effect. Retrieved from [Link]
Rambow, F., et al. (2019). Variability within rare cell states enables multiple paths towards drug resistance. OmicsDI. Retrieved from [Link]
Technical Support Center: Ensuring the Integrity of ZK 756326 in Your Experiments
Welcome to the dedicated technical support center for ZK 756326. As researchers and drug development professionals, ensuring the stability and integrity of your experimental compounds is paramount to generating reliable...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support center for ZK 756326. As researchers and drug development professionals, ensuring the stability and integrity of your experimental compounds is paramount to generating reliable and reproducible data. This guide provides in-depth technical information, troubleshooting advice, and practical protocols to help you prevent the degradation of ZK 756326 throughout your experimental workflows.
Understanding the Chemical Stability of ZK 756326
ZK 756326 is a potent and selective non-peptide CCR8 chemokine receptor agonist. Its unique structure, containing a piperazine core, a phenoxyphenyl ether, and a flexible polyethylene glycol-like ether chain, dictates its chemical properties and potential degradation pathways. Understanding these structural motifs is key to preventing compound degradation.
Key Structural Features and Their Stability Implications
N-Aryl Piperazine Moiety: The piperazine ring, particularly when attached to an aryl group, can be susceptible to oxidation.[1][2] This can lead to the formation of N-oxides or other oxidized species, potentially altering the compound's biological activity. Phenyl piperazines, in particular, have shown susceptibility to degradation, emphasizing the need for careful handling and storage.[3]
Phenoxyphenyl Ether Linkage: Ether bonds are generally stable, but they can be susceptible to cleavage under strongly acidic conditions.[4] While typical experimental conditions are unlikely to be harsh enough to cause significant cleavage, prolonged exposure to acidic environments should be avoided.
Polyethylene Glycol (PEG)-like Ether Chain: The repeating ether units in this chain contribute to the molecule's solubility. However, polyether structures can be prone to the formation of peroxides, especially in the presence of oxygen and light.[5] This oxidative degradation can lead to chain cleavage and the formation of reactive aldehydes.[6]
Frequently Asked Questions (FAQs) and Troubleshooting
This section addresses common questions and issues that may arise during the handling and use of ZK 756326.
Q1: My ZK 756326 stock solution has been stored for a while. How can I be sure it's still good to use?
A1: The stability of your stock solution depends on the solvent, concentration, and storage conditions.
Recommended Storage: For long-term stability, solid ZK 756326 should be stored at -20°C, desiccated, and protected from light. Under these conditions, it should be stable for months to years.[3]
Stock Solutions: Prepare stock solutions in anhydrous, high-purity DMSO.[7] For long-term storage of stock solutions, it is recommended to store them at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[7]
Visual Inspection: Before use, visually inspect the solution for any signs of precipitation or color change. However, the absence of visible changes does not guarantee stability.
Functional Check: The most reliable way to confirm activity is to include a positive control in your experiment with a fresh batch of ZK 756326 or a known active compound for the CCR8 receptor.
Analytical Verification: If you have access to analytical instrumentation, such as HPLC, you can assess the purity of your stock solution. See the protocol below for a starting point on developing a stability-indicating HPLC method.
Q2: I'm seeing variable or lower-than-expected activity of ZK 756326 in my cell-based assays. Could the compound be degrading in my culture medium?
A2: Yes, degradation in cell culture media is a possibility and a common reason for inconsistent results.[4]
pH of Media: Cell culture media are typically buffered around pH 7.4. While ZK 756326 is expected to be relatively stable at this pH, significant shifts in pH during cell growth could potentially affect its stability.
Components of Media: Some components in cell culture media, such as reactive oxygen species generated by cellular metabolism, could potentially contribute to the oxidative degradation of the piperazine or ether moieties.
Troubleshooting Steps:
Prepare Fresh Dilutions: Always prepare fresh dilutions of ZK 756326 in your cell culture medium immediately before adding it to your cells.
Minimize Light Exposure: Protect your plates and media containing ZK 756326 from prolonged exposure to light.
Incubation Time: Consider the duration of your experiment. For long-term incubations (e.g., > 24 hours), it may be necessary to replenish the medium with freshly diluted compound.
Solubility Check: Ensure that ZK 756326 is fully dissolved in the culture medium at the final concentration and that the final DMSO concentration is not toxic to your cells (typically <0.5%).[7]
Q3: I need to prepare an aqueous solution of ZK 756326 for my experiment. What buffer should I use and what precautions should I take?
A3: Preparing stable aqueous solutions requires careful consideration of pH and storage.
Recommended Buffer: Phosphate-buffered saline (PBS) at pH 7.2 is a suitable buffer for preparing aqueous solutions of ZK 756326.
pH Considerations: Avoid acidic conditions (pH < 4) to minimize the risk of ether cleavage.[4]
Preparation: To prepare an aqueous solution, it is best to first dissolve the compound in a minimal amount of DMSO and then dilute it with the aqueous buffer. This aids in dissolution and minimizes the risk of precipitation.
Storage of Aqueous Solutions: It is not recommended to store aqueous solutions for extended periods. Prepare them fresh for each experiment. If short-term storage is necessary, keep the solution at 2-8°C and use it within 24 hours.
Q4: I suspect my ZK 756326 has degraded. What are the likely degradation products?
A4: Without specific forced degradation studies on ZK 756326, we can predict potential degradation products based on its chemical structure.
Oxidation Products: Oxidation of the piperazine nitrogen atoms could lead to the formation of N-oxides. Oxidative cleavage of the PEG-like chain could result in smaller, more polar fragments.
Hydrolysis Products: Under harsh acidic conditions, cleavage of the ether bonds could yield phenol, phenoxyphenol, and fragments of the PEG-like chain.
The diagram below illustrates the potential sites of degradation on the ZK 756326 molecule.
Caption: Potential degradation sites on the ZK 756326 molecule.
Protocols for Ensuring Compound Integrity
Protocol: Recommended Storage and Handling of ZK 756326
Condition
Solid Compound
DMSO Stock Solution
Aqueous Solution
Storage Temperature
-20°C (long-term), 2-8°C (short-term)
-20°C
2-8°C (not recommended for >24h)
Protection
Desiccate, protect from light
Protect from light
Protect from light
Container
Tightly sealed vial
Tightly sealed vial, single-use aliquots
Sterile, tightly sealed vial
Freeze-Thaw Cycles
N/A
Avoid
N/A
Protocol: Stability-Indicating HPLC-UV Method for ZK 756326
This protocol provides a starting point for developing an HPLC method to assess the purity of ZK 756326 and detect potential degradation products. Method optimization will be required for your specific instrumentation and application.
1. Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B: 0.1% TFA in acetonitrile
Gradient:
0-2 min: 10% B
2-15 min: 10% to 90% B
15-17 min: 90% B
17-18 min: 90% to 10% B
18-25 min: 10% B
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Detection Wavelength: 275 nm (based on the phenoxyphenyl chromophore)
Injection Volume: 10 µL
2. Sample Preparation:
Dilute a small aliquot of your ZK 756326 stock solution in the initial mobile phase (90% A, 10% B) to a final concentration of approximately 0.1 mg/mL.
3. Data Analysis:
A pure sample of ZK 756326 should show a single major peak.
The appearance of additional peaks, particularly those eluting earlier (more polar), may indicate the presence of degradation products.
Peak purity analysis using a photodiode array (PDA) detector can help to confirm the homogeneity of the main peak.
The following workflow outlines the steps for performing a stability check on your ZK 756326 sample.
Caption: Experimental workflow for assessing the stability of ZK 756326.
References
Drug delivery systems based on polyethylene glycol hydrogels for enhanced bone regeneration. PMC - NIH. [Link]
How Polyethylene Glycol (PEG) Improves the Stability of Formulations in the Pharmaceutical Industry. Shree Vallabh Chemical. [Link]
How Polyethylene Glycol Enhances Drug Delivery and Industrial Formulations. Acme-Hardesty. [Link]
The Usage of PEG in Drug Delivery Systems- A Mini Review. Crimson Publishers. [Link]
Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. [Link]
Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. ResearchGate. [Link]
How to know the stability of drugs and reagents in the cell culture media? ResearchGate. [Link]
HPLC Analysis of Piperazine on Primesep 100. SIELC Technologies. [Link]
HPLC Methods for analysis of Piperazine. HELIX Chromatography. [Link]
A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. [Link]
The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing. [Link]
Stability of Synthetic Piperazines in Human Whole Blood. PubMed. [Link]
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. [Link]
Practical Guide for Quantification of In Vivo Degradation Rates for Therapeutic Proteins with Single-Cell Resolution Using Fluorescence Ratio Imaging. PMC - NIH. [Link]
Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. MDPI. [Link]
Oxidative Degradation of Pharmaceuticals: The Role of Tetrapyrrole-Based Catalysts. MDPI. [Link]
Ten Ways Degraders Differentiate from Traditional Small Molecules. Drug Hunter. [Link]
Testing the degradation effects of three reagents on various antineoplastic compounds. PubMed. [Link]
Synthesis and antimicrobial activity of N-alkyl and N-aryl piperazine derivatives. PubMed. [Link]
Effective degradation of COVID-19 related drugs by biochar-supported red mud catalyst activated persulfate process: Mechanism and pathway. ScienceDirect. [Link]
Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. ResearchGate. [Link]
Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-triggered Release Mechanism: A Case Study Improving Solubility, Bioavailability, and Efficacy of Antimalarial 4(1H)-Quinolones with Single Dose Cures. PMC - PubMed Central. [Link]
How cells stay healthy: new insights into a selective protein cleanup system. EurekAlert!. [Link]
Technical Support Center: Troubleshooting ZK-756326 Inactivity in Your Assay
A Guide for Researchers, Scientists, and Drug Development Professionals Introduction The small molecule ZK-756326 is a potent and selective agonist for the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor (G...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
The small molecule ZK-756326 is a potent and selective agonist for the C-C chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR) involved in immune responses.[1][2][3] When ZK-756326 fails to elicit an expected biological response in an assay, it can be a source of significant frustration and delay. This guide provides a structured, in-depth troubleshooting framework to help you identify and resolve the root cause of the observed inactivity. We will proceed through a logical hierarchy of potential issues, from simple compound-related checks to more complex cellular and mechanistic considerations.
Level 1: Core Issue Assessment - Is the Problem the Compound or the Assay?
Before diving into complex biological troubleshooting, it's crucial to validate the fundamental components of your experiment: the compound itself and the basic assay setup.
Question 1: Have you confirmed the identity, purity, and handling of your ZK-756326 stock?
A common source of experimental failure is an issue with the small molecule itself. It is essential to rule out any problems with the compound's integrity.
Troubleshooting Steps:
Verify Compound Identity: Double-check the catalog number and CAS number (1780259-94-0 for the dihydrochloride salt) on the vial to ensure you have the correct compound.[2]
Assess Purity: Review the Certificate of Analysis (CoA) for your specific lot of ZK-756326. Purity should typically be >98%.[2]
Check Storage Conditions: ZK-756326 should be stored at -20°C for long-term use.[2][4] Improper storage can lead to degradation.
Validate Solubility and Stock Preparation: ZK-756326 is soluble in water (up to 100 mM) and PBS (pH 7.2, up to 10 mg/ml), as well as DMSO.[2][5]
When preparing stock solutions, always use fresh, high-quality solvents.[5]
Ensure the compound is fully dissolved. Gentle warming or vortexing may be necessary.
For long-term storage of solutions, it is recommended to store at -20°C and use within a month to prevent loss of potency.[3]
Question 2: Are your basic assay parameters and controls performing as expected?
Even with a perfect compound, flaws in the assay design or execution will lead to ambiguous or negative results.
Troubleshooting Steps:
Positive Control: Does your assay include a known CCR8 agonist, such as the natural ligand CCL1?[5] This is the most critical control to determine if the assay system is responsive.
Vehicle Control: Does the vehicle (e.g., DMSO, PBS) used to dissolve ZK-756326 have any effect on its own? This will establish your baseline.
Assay Conditions:
Temperature and Incubation Times: Ensure that all incubation steps are performed at the correct temperature and for the recommended duration.[6]
Pipetting Accuracy: Inaccurate pipetting can lead to incorrect concentrations and high variability.[6]
Plate Reader Settings: Confirm that the correct filters and wavelengths are being used for your specific readout.[6]
Level 2: Biological System Validation
If you have confirmed the integrity of your compound and the basic assay setup, the next step is to scrutinize the biological system you are using.
Question 3: Is your chosen cell line appropriate and healthy?
The choice and condition of your cells are paramount for a successful cell-based assay.[7][8]
Troubleshooting Steps:
CCR8 Expression:
Confirm Expression: Does your cell line endogenously express CCR8 at a sufficient level? If not, are you using a stably transfected cell line?
Verify Receptor Functionality: Even if the receptor is present, it may not be functional. It is good practice to validate receptor expression and function using a method like flow cytometry with a CCR8 antibody or a binding assay with radiolabeled CCL1.
Cell Health and Viability:
Passage Number: Use cells at a low passage number. High passage numbers can lead to genetic drift and altered receptor expression or signaling.
Confluency: Cell confluency can impact GPCR signaling. Ensure you are seeding and treating cells at a consistent and optimal density.
Contamination: Regularly check your cells for any signs of microbial contamination.
Question 4: Is your assay readout appropriate for CCR8 signaling?
ZK-756326 is a CCR8 agonist that acts through a Gαi-coupled pathway.[5] Your assay must be able to detect the downstream consequences of this activation.
Expected Signaling Events:
Calcium Mobilization: Activation of Gαi can lead to a transient increase in intracellular calcium.[5]
ERK Phosphorylation: CCR8 activation can induce the phosphorylation of ERK1/2.[2]
Chemotaxis: As a chemokine receptor, CCR8 activation should induce cell migration.[1]
Inhibition of cAMP: Gαi-coupled receptors typically inhibit adenylyl cyclase, leading to a decrease in intracellular cAMP levels.
Troubleshooting Workflow for Biological System Validation
Caption: Troubleshooting workflow for the biological system.
Level 3: Deeper Mechanistic Troubleshooting
If the compound and biological system appear to be in order, consider more subtle mechanistic reasons for the lack of activity.
Question 5: Could receptor desensitization or off-target effects be at play?
Receptor Desensitization: Prolonged exposure to an agonist can lead to receptor desensitization and internalization, rendering the cells less responsive to further stimulation. Consider reducing the treatment time with ZK-756326.
Off-Target Effects: While ZK-756326 is selective for CCR8, it does show some activity at high concentrations on serotonin receptors (5-HT1A, 5-HT2B, 5-HT2C, 5-HT5A).[2][3] It is worth considering if your cell system expresses these receptors and if their activation could be interfering with your primary readout.
CCR8 Signaling Pathway and Assay Readouts
Caption: Simplified CCR8 signaling pathway upon ZK-756326 binding.
Level 4: Confirmatory Experimental Protocols
If you suspect a specific issue from the troubleshooting steps above, the following protocols can help you confirm your hypothesis.
Protocol 1: Validating CCR8 Expression via qPCR
This protocol will determine if your cells are transcribing the CCR8 gene.
Materials:
RNA extraction kit
cDNA synthesis kit
qPCR master mix with SYBR Green
Primers for CCR8 and a housekeeping gene (e.g., GAPDH)
Procedure:
Culture your cells to the desired confluency.
Extract total RNA using a commercial kit according to the manufacturer's instructions.
Synthesize cDNA from the extracted RNA.
Perform qPCR using primers for CCR8 and your housekeeping gene.
Analyze the relative expression of CCR8 using the ΔΔCt method.
Protocol 2: Functional Validation with a Calcium Mobilization Assay
This assay will confirm that the CCR8 receptor in your cells is functional and can signal upon activation.
Assay buffer (e.g., HBSS with calcium and magnesium)
Positive control (CCL1)
ZK-756326
Fluorescence plate reader with an injection module
Procedure:
Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.
Load the cells with the calcium-sensitive dye according to the manufacturer's protocol.
Wash the cells with assay buffer.
Measure baseline fluorescence on the plate reader.
Inject a known concentration of CCL1 (positive control) and measure the change in fluorescence over time.
In separate wells, inject a dose-response range of ZK-756326 and measure the fluorescence change.
Analyze the data to determine the EC50 for both agonists.
Conclusion
A lack of activity from ZK-756326 in your assay can be attributed to a wide range of factors. By systematically working through this guide, from validating the compound and assay basics to interrogating the biological system, you can efficiently diagnose the problem. Remember to always include appropriate positive and negative controls in your experiments, as they are essential for interpreting your results. If you continue to experience issues after following this guide, consulting the compound supplier's technical support with your detailed experimental setup and results is a recommended next step.
References
Sterling Pharma Solutions. (2024, August 15). Applying analytical method validation to cell-based potency assays. Retrieved from [Link]
Creative Bioarray. (n.d.). Role of Cell-Based Assays in Drug Discovery and Development. Retrieved from [Link]
BioAgilytix. (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies. Retrieved from [Link]
Lee, J. A., & Coughtrie, M. W. (2014). Cell-Based Assay Design for High-Content Screening of Drug Candidates. Journal of visualized experiments : JoVE, (86), 51336.
Adooq Bioscience. (n.d.). ZK-756326 dihydrochloride. Retrieved from [Link]
Marin Biologic Laboratories. (n.d.). Design and Validate a GMP Cell Based Assay. Retrieved from [Link]
INDIGO Biosciences. (n.d.). Human Progesterone Receptor. Retrieved from [Link]
INDIGO Biosciences. (n.d.). Human Progesterone Receptor. Retrieved from [Link]
Chwalisz, K., & Elger, W. (2005). Selective progesterone receptor modulators and progesterone antagonists: mechanisms of action and clinical applications.
EUbOPEN. (2021). Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets. Retrieved from [Link]
Eurofins Discovery. (n.d.). NHR In Vitro Assays & Profiling - Binding & Functional. Retrieved from [Link]
Hsiao, Y. Y., & Yang, C. S. (2021). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. Pharmaceuticals, 14(12), 1259.
Li, D., et al. (2023). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Pharmaceutics, 15(3), 886.
Siemeister, G., et al. (2006). Molecular and pharmacodynamic characteristics of the novel multi-target tumor growth inhibitor ZK 304709. International Journal of Cancer, 118(5), 1282-1291.
Tempo Bioscience. (2018, July 16). The Challenges In Small Molecule Drug Development – Part I. Retrieved from [Link]
Gao, Y. F., et al. (2019). In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. Methods in Enzymology, 629, 441-456.
Lounkine, E., et al. (2020). The activities of drug inactive ingredients on biological targets. Science, 369(6502), 403-410.
ZKTeco Europe. (n.d.). Series 99. Retrieved from [Link]
Technical Support Center: Enhancing the Bioavailability of ZK 756326 in Animal Studies
Welcome to the technical support center for ZK 756326. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the oral bioavailability of ZK 756326 in preclinic...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for ZK 756326. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the oral bioavailability of ZK 756326 in preclinical animal studies. This resource provides in-depth technical guidance in a question-and-answer format, focusing on the scientific rationale behind experimental choices.
Introduction to ZK 756326 and Bioavailability Challenges
ZK 756326 is a non-peptide agonist of the CC chemokine receptor CCR8, supplied as a dihydrochloride salt.[1] Its physicochemical properties indicate good water solubility, which is a favorable characteristic for dissolution.[1] However, researchers may still encounter low and variable oral bioavailability in animal models. This guide will explore the potential reasons for this and provide strategies to overcome these challenges.
The primary obstacle for the oral bioavailability of a water-soluble compound like ZK 756326 is often not poor dissolution but rather one of two other factors: low intestinal permeability or extensive first-pass metabolism.[2][3][4] The piperazine moiety in ZK 756326 suggests a susceptibility to metabolism by cytochrome P450 (CYP) enzymes in the gut wall and liver.[5][6][7][8]
This guide is structured to help you systematically diagnose the cause of poor bioavailability and then select an appropriate formulation strategy to address it.
Part 1: Troubleshooting Guide - Diagnosing the Cause of Poor Bioavailability
Before attempting to enhance bioavailability, it is crucial to understand the underlying cause of the issue.
Q1: We are observing very low plasma concentrations of ZK 756326 after oral administration in rats, despite its good water solubility. Where should we start our investigation?
Answer:
With a water-soluble compound like ZK 756326, the first step is to differentiate between poor absorption (permeability-limited) and rapid elimination (metabolism-limited). A fundamental pharmacokinetic study comparing intravenous (IV) and oral (PO) administration is the best starting point.
Experimental Protocol: Comparative Pharmacokinetic Study (IV vs. PO)
Animal Model: Use a consistent species, strain, and sex of animal for all studies (e.g., male Sprague-Dawley rats).
Dose Selection:
IV Dose: Select a low dose that will provide quantifiable plasma concentrations without causing toxicity.
PO Dose: Administer a higher dose than the IV dose (e.g., 5-10 fold higher) to account for expected lower bioavailability.
Formulation:
IV Formulation: Dissolve ZK 756326 in a sterile, isotonic vehicle such as 0.9% saline or phosphate-buffered saline (PBS), pH 7.4.
PO Formulation: For this initial study, a simple aqueous solution is appropriate. Dissolve ZK 756326 in purified water or a simple buffer.
Administration:
Administer the IV dose as a bolus via the tail vein.
Administer the PO dose via oral gavage.
Blood Sampling: Collect serial blood samples at appropriate time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) into tubes containing an appropriate anticoagulant.
Sample Analysis: Analyze plasma concentrations of ZK 756326 using a validated analytical method (e.g., LC-MS/MS).
Data Analysis: Calculate key pharmacokinetic parameters, including:
Area under the concentration-time curve (AUC) for both IV and PO routes.
Clearance (CL) from the IV data.
Volume of distribution (Vd) from the IV data.
Half-life (t½) from both routes.
Absolute Oral Bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100
Interpreting the Results:
High Clearance and Low Bioavailability: If the IV clearance is high (approaching liver blood flow) and the oral bioavailability is low, this strongly suggests that extensive first-pass metabolism is the primary issue.
Low Clearance and Low Bioavailability: If the IV clearance is low but the oral bioavailability is also low, this points towards poor absorption due to low intestinal permeability.
Part 2: Formulation Strategies to Enhance Bioavailability
Based on the diagnosis from your initial pharmacokinetic study, you can now select a more targeted formulation strategy.
Scenario 1: High First-Pass Metabolism is the Suspected Cause
If your data suggests rapid clearance and extensive metabolism, the goal is to protect the drug from metabolic enzymes in the gut and liver or to facilitate its absorption through a pathway that bypasses the liver.
Answer:
For compounds susceptible to extensive first-pass metabolism, lipid-based drug delivery systems (LBDDS) are a highly effective approach. These formulations can enhance absorption via the intestinal lymphatic system, which bypasses the portal circulation and thus the liver.
dot
Caption: Mechanism of permeation enhancers.
Formulation Strategy: Co-administration with Permeation Enhancers
Permeation enhancers are excipients that can reversibly increase the permeability of the intestinal mucosa.
[9][10]
Experimental Protocol: Formulation with a Permeation Enhancer
Selection of Permeation Enhancer: Choose a generally regarded as safe (GRAS) permeation enhancer. Common examples include:
Medium-chain fatty acids and their derivatives: Sodium caprate, sodium caprylate.
Surfactants: Labrasol®, Gelucire® 44/14.
Formulation Preparation:
Prepare an aqueous solution of ZK 756326 as in the initial study.
Incorporate the selected permeation enhancer at a concentration known to be effective and non-toxic from the literature.
In Vivo Evaluation:
Administer the formulation containing the permeation enhancer to your animal model.
Conduct a pharmacokinetic study and compare the AUC and Cmax values to the formulation without the enhancer.
Table 2: Common Permeation Enhancers for Oral Formulations
Permeation Enhancer
Class
Proposed Mechanism
Sodium Caprate
Fatty Acid Salt
Opens tight junctions
Labrasol®
Surfactant
Fluidizes cell membranes
Gelucire® 44/14
Surfactant
Multiple mechanisms
Part 3: Advanced Strategies and FAQs
Q4: We have tried a simple SMEDDS formulation but the bioavailability is still not optimal. What other advanced strategies can we consider?
Answer:
If a standard SMEDDS formulation does not provide the desired enhancement, you can explore more advanced nanoparticle-based approaches. These can offer better protection from degradation and more efficient cellular uptake.
Advanced Strategy: Nanoparticle Formulations
Nanoparticles can encapsulate the drug, protecting it from the harsh environment of the GI tract and facilitating its transport across the intestinal barrier.
[11][12]
Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are lipid-based nanoparticles that are solid at body temperature. They combine the advantages of lipid formulations with the stability of a solid dosage form.
Polymeric Nanoparticles: Biodegradable polymers can be used to encapsulate ZK 756326. The surface of these nanoparticles can be modified to target specific receptors in the gut for enhanced uptake.
[13]
Q5: Are there any potential liabilities with using a hydrochloride salt form of ZK 756326 in these formulations?
Answer:
While the hydrochloride salt enhances water solubility, it can sometimes have a "common ion effect" in the stomach's acidic environment, which could slightly reduce the dissolution rate. However, for a water-soluble drug, this is less of a concern. The primary consideration is ensuring the compatibility of the salt form with the chosen excipients in your formulation. Always conduct stability studies of your final formulation.
Q6: How do we select the appropriate animal model for these bioavailability studies?
Answer:
The choice of animal model is critical. Rats are commonly used for initial pharmacokinetic screening due to their size, cost-effectiveness, and well-characterized physiology. [3][4]However, be aware of species differences in drug-metabolizing enzymes. If possible, use in vitro metabolism studies with liver microsomes from different species (including human) to select the most relevant animal model for predicting human pharmacokinetics.
Conclusion
Enhancing the oral bioavailability of ZK 756326 requires a systematic and mechanistically driven approach. By first diagnosing the root cause of poor bioavailability—be it rapid metabolism or poor permeability—researchers can then select the most appropriate and effective formulation strategy. This guide provides a framework for these investigations, from initial troubleshooting to the implementation of advanced drug delivery systems.
References
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Gao, P., et al. (2021). Nanoparticle Formulations for Oral Drug Delivery: Challenges and Advantages. Open Access Journals - Research and Reviews.
Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201–230.
Elliott, S. (2011). Current awareness of piperazines: pharmacology and toxicology. Drug testing and analysis, 3(7-8), 430–438.
Singh, S., & Kumar, V. (2022). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
Lubrizol Life Science Health. (n.d.).
Anttila, S., & Gynther, J. (2011). Metabolic interactions with piperazine-based 'party pill' drugs.
Rowe, R. C., Sheskey, P. J., & Quinn, M. E. (Eds.). (2009). Handbook of pharmaceutical excipients. Pharmaceutical press.
Doss, G. A., et al. (2006). Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. Drug Metabolism and Disposition, 34(7), 1157-1165.
Ansel, H. C., & Prince, S. J. (2017). Importance Of Excipient Selection In The Process Of Oral Liquid Formulation Development. Pharmaceutical Development and Technology.
Williams, H. D., et al. (2016). Enabling Formulation of Water-Soluble and Water-Insoluble Molecules Using a Lipophilic Salt Approach. YouTube.
Yadav, P. S., et al. (2018). Reasons for poor oral bioavailability of poorly water soluble drugs.
Choi, Y. H., et al. (2021). Investigation of the Factors Responsible for the Poor Oral Bioavailability of Acacetin in Rats: Physicochemical and Biopharmaceutical Aspects. Pharmaceutics, 13(2), 193.
BenchChem. (2025). Technical Support Center: Improving Bioavailability of Poorly Soluble Compounds. BenchChem.
Choi, Y. H., et al. (2021). Investigation of the Factors Responsible for the Poor Oral Bioavailability of Acacetin in Rats: Physicochemical and Biopharmaceutical Aspects.
Stuettgen, V., & Brayden, D. J. (2020). Investigations of Piperazine Derivatives as Intestinal Permeation Enhancers in Isolated Rat Intestinal Tissue Mucosae. AAPS Journal, 22(2), 33.
Pellock, S. J., et al. (2024). Advanced piperazine-containing inhibitors target microbial β-glucuronidases linked to gut toxicity. Chemical Science, 15(31), 11631-11641.
Galetin, A., et al. (2018). Predicting Drug Extraction in the Human Gut Wall: Assessing Contributions from Drug Metabolizing Enzymes and Transporter Proteins using Preclinical Models. Current drug metabolism, 19(12), 968–989.
Stahl, P. H. (2003). 35 – PREPARATION OF WATER-SOLUBLE COMPOUNDS THROUGH SALT FORMATION. In Handbook of Pharmaceutical Salts.
A Novel Oral Controlled Release Dosage Forms For Water Soluble Drugs. (n.d.). Quick Company.
Stuettgen, V., & Brayden, D. J. (2020). Investigations of Piperazine Derivatives as Intestinal Permeation Enhancers in Isolated Rat Intestinal Tissue Mucosae. The AAPS journal, 22(2), 33.
Al-Tabakha, M. M., et al. (2020). Oral drug delivery strategies for development of poorly water soluble drugs in paediatric patient population.
Pellock, S. J., et al. (2024). Advanced piperazine-containing inhibitors target microbial β-glucuronidases linked to gut toxicity.
ZK-756326 dihydrochloride. (n.d.). ShellChem.
Middleton, F. K., et al. (2005). Preclinical pharmacokinetics and metabolism of a novel prototype DNA-PK inhibitor NU7026. British journal of cancer, 93(9), 1001–1007.
Kim, T. H., et al. (2023). Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer. Pharmaceuticals, 16(6), 856.
Streubel, A., et al. (2000). pH-solubility profile of verapamil HCl (water, 37 °C). FORMULATION DEVELOPMENT STRATEGIES FOR ORAL EXTENDED RELEASE DOSAGE FORMS.
Penfold, M. E., et al. (2006). Structure/function relationships of CCR8 agonists and antagonists. Amino-terminal extension of CCL1 by a single amino acid generates a partial agonist. The Journal of biological chemistry, 281(48), 36652–36661.
O'Connor, M. J., et al. (2005). Preclinical pharmacokinetics and metabolism of a novel prototype DNA-PK inhibitor NU7026. British Journal of Cancer, 93(9), 1001-1007.
ZK 756326. (n.d.). Immunomart.
CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. (2023).
Van der Veken, P., et al. (2020). Synthesis and biological evaluation of CCR8 agonists as a novel treatment option for autoimmune diseases. Lirias - KU Leuven.
McLaughlin, P. J., et al. (2012). Oral bioavailability of the novel cannabinoid CB1 antagonist AM6527: effects on food-reinforced behavior and comparisons with AM4113. Pharmacology, biochemistry, and behavior, 102(3), 443–448.
Schneider, T., et al. (2009). The oral multitarget tumour growth inhibitor, ZK 304709, inhibits growth of pancreatic neuroendocrine tumours in an orthotopic mouse model. Gut, 58(11), 1527–1535.
Al-Jubori, S. S., & Al-Ani, W. M. (2023). Physicochemical Characterization and Comparative Assessment of Salt Samples from the Libyan Coastline. AlQalam Journal of Medical and Applied Sciences, 6(2), 134-140.
Bladt, F., et al. (2021). Translational pharmacokinetic-pharmacodynamic modeling of preclinical and clinical data of the oral MET inhibitor tepotinib to determine the recommended phase II dose. Clinical pharmacology and therapeutics, 109(5), 1334–1343.
Korbecki, J., et al. (2022). Chemokine Receptor-Targeted Therapies: Special Case for CCR8. Cancers, 14(3), 729.
CCR8 ligands are upregulated during intestinal inflammatory conditions.... (n.d.).
Heinz, J., et al. (2020). Physicochemical Salt Solution Parameters Limit the Survival of Planococcus halocryophilus in Martian Cryobrines. Astrobiology, 20(7), 873–886.
Starikov, S., et al. (2023). Computational Study of the Physical Properties of a High Temperature Molten Salt Mixture of FLiNaK and CeF 3. Molecules, 28(2), 785.
Lutfi, Z., et al. (2019). Effect of NaCl on physicochemical properties of xanthan gum - Water chestnut starch complexes. International journal of biological macromolecules, 131, 803–809.
A Comparative Guide to the Synthetic Agonist ZK 756326 and the Natural Ligand I-309 (CCL1) for the CCR8 Receptor
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of the synthetic, non-peptide agonist ZK 756326 and the endogenous chemokine ligand I-309 (also known as CCL1) in...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth comparison of the synthetic, non-peptide agonist ZK 756326 and the endogenous chemokine ligand I-309 (also known as CCL1) in their interaction with the C-C chemokine receptor 8 (CCR8). CCR8 has emerged as a significant therapeutic target in immunology and oncology, making a thorough understanding of its ligands essential for advancing research and drug development.
Introduction to CCR8 and its Ligands
The C-C chemokine receptor 8 (CCR8) is a G protein-coupled receptor (GPCR) that plays a crucial role in immune regulation.[1] Its expression is predominantly found on various immune cells, including T helper type 2 (Th2) cells and regulatory T cells (Tregs).[1] The activation of CCR8 is implicated in a range of physiological and pathological processes, from mediating inflammatory responses to influencing the tumor microenvironment.[2]
The primary endogenous ligand for CCR8 is the chemokine (C-C motif) ligand 1 (CCL1), also known as I-309.[3][4] CCL1 is a small, secreted protein that, upon binding to CCR8, initiates a signaling cascade leading to cellular responses such as chemotaxis and calcium mobilization.[3][4] In the quest for pharmacological tools to study CCR8 and for potential therapeutic agents, synthetic ligands have been developed. One such molecule is ZK 756326, a non-peptide small molecule that acts as a full agonist of CCR8.[5]
This guide will dissect the biochemical and functional characteristics of ZK 756326 and CCL1, offering a side-by-side comparison supported by experimental data. We will also provide detailed protocols for key assays used to characterize these interactions and visualize the associated signaling pathways and experimental workflows.
Comparative Analysis: ZK 756326 vs. I-309 (CCL1)
While both ZK 756326 and CCL1 function as agonists for CCR8, they exhibit distinct properties stemming from their different chemical natures—a small molecule versus a protein. This is reflected in their binding affinities and potencies in functional assays.
Property
ZK 756326
I-309 (CCL1)
Chemical Nature
Non-peptide small molecule
Glycoprotein (Chemokine)
Binding Affinity
IC50: 1.8 µM (for inhibition of 125I-CCL1 binding)[5]
Note: The presented values are derived from multiple studies and may not be directly comparable due to variations in experimental conditions.
The data clearly indicates that the natural ligand, CCL1, possesses a significantly higher binding affinity and functional potency for CCR8, with values in the low nanomolar range. In contrast, the synthetic agonist ZK 756326 exhibits its effects at micromolar concentrations. This difference in potency is a critical consideration for experimental design and potential therapeutic applications. ZK 756326's ability to cross-desensitize the receptor to CCL1 suggests that it can effectively compete with the natural ligand and modulate its signaling.[5]
Signaling Pathways and Experimental Workflows
The activation of CCR8 by either ZK 756326 or CCL1 initiates a cascade of intracellular events. A simplified representation of this signaling pathway and a typical experimental workflow for a chemotaxis assay are depicted below.
Caption: Canonical CCR8 signaling pathway upon agonist binding.
Caption: Experimental workflow for a Boyden chamber chemotaxis assay.
Experimental Protocols
To facilitate the replication and validation of findings, this section provides detailed methodologies for key experiments used in the characterization of CCR8 ligands.
Radioligand Binding Assay (Competition)
This assay is fundamental for determining the binding affinity of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.
Rationale: By using a fixed concentration of a high-affinity radiolabeled ligand (e.g., 125I-CCL1), the competition from an unlabeled ligand (like ZK 756326) allows for the calculation of its inhibitory concentration (IC50), which can then be used to determine the binding affinity (Ki).
Protocol:
Membrane Preparation:
Culture cells expressing CCR8 (e.g., HEK293 or CHO cells) to a high density.
Harvest the cells and wash with ice-cold PBS.
Resuspend the cell pellet in a hypotonic lysis buffer and homogenize.
Centrifuge the homogenate at low speed to remove nuclei and cellular debris.
Centrifuge the supernatant at high speed to pellet the cell membranes.
Wash the membrane pellet and resuspend in an appropriate assay buffer. Determine the protein concentration.
Binding Assay:
In a 96-well plate, add a constant amount of cell membrane preparation to each well.
Add increasing concentrations of the unlabeled competitor (ZK 756326 or unlabeled CCL1).
Add a fixed concentration of the radiolabeled ligand (e.g., 125I-CCL1).
Incubate the plate at room temperature for a sufficient time to reach equilibrium.
Separation and Detection:
Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.
Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.
Dry the filter plate and add a scintillation cocktail.
Measure the radioactivity in each well using a scintillation counter.
Data Analysis:
Plot the percentage of specific binding against the log concentration of the competitor.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation.
Chemotaxis (Boyden Chamber) Assay
This assay measures the ability of a compound to induce directed cell migration.
Rationale: A chemoattractant gradient is established across a porous membrane. Cells placed in the upper chamber will migrate through the pores towards the chemoattractant in the lower chamber. The number of migrated cells is proportional to the chemotactic activity of the compound.
Protocol:
Cell Preparation:
Culture a CCR8-expressing cell line (e.g., T-lymphocytes or transfected cell lines).
On the day of the assay, harvest the cells and resuspend them in a serum-free medium at a defined concentration.
Assay Setup:
Place a porous membrane insert (e.g., 5 µm pore size) into the wells of a 24-well plate.
To the lower chamber of the wells, add the assay medium containing various concentrations of the chemoattractant (ZK 756326 or CCL1). Include a negative control (medium alone) and a positive control.
Add the cell suspension to the upper chamber of the inserts.
Incubation:
Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period sufficient for cell migration (typically 2-4 hours).
Quantification of Migration:
After incubation, carefully remove the inserts from the wells.
Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.
Fix the migrated cells on the lower surface of the membrane with methanol.
Stain the cells with a suitable dye (e.g., crystal violet or a fluorescent dye).
Elute the stain and measure the absorbance or fluorescence, or count the migrated cells in several microscopic fields.
Data Analysis:
Plot the number of migrated cells (or absorbance/fluorescence) against the concentration of the chemoattractant.
The results can be expressed as a chemotactic index (the fold increase in migration over the negative control).
Calcium Mobilization (FLIPR) Assay
This assay measures the increase in intracellular calcium concentration upon receptor activation.
Rationale: CCR8 activation leads to the release of calcium from intracellular stores. Calcium-sensitive fluorescent dyes are used to detect this change in real-time, providing a measure of receptor activation. The Fluorometric Imaging Plate Reader (FLIPR) allows for high-throughput measurement of these kinetic responses.
Protocol:
Cell Preparation and Dye Loading:
Plate CCR8-expressing cells in a 96-well or 384-well black-walled, clear-bottom plate and culture overnight.
On the day of the assay, remove the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM or Cal-520 AM) in a suitable buffer.
Incubate the plate at 37°C for a specified time (e.g., 1 hour) to allow for dye de-esterification.
Assay Measurement:
Prepare a compound plate containing different concentrations of the agonists (ZK 756326 or CCL1).
Place both the cell plate and the compound plate into the FLIPR instrument.
The instrument will establish a baseline fluorescence reading from the cell plate.
The instrument will then automatically add the compounds from the compound plate to the cell plate and immediately begin recording the change in fluorescence over time.
Data Analysis:
The change in fluorescence intensity is plotted against time to visualize the calcium transient.
The peak fluorescence response (or the area under the curve) is determined for each concentration of the agonist.
Plot the response against the log concentration of the agonist and fit the data to a sigmoidal dose-response curve to determine the EC50 value.
References
Chemokine Receptor-Targeted Therapies: Special Case for CCR8. (n.d.). PubMed Central. [Link]
Identification of CCR8, the receptor for the human CC chemokine I-309. (1997). PubMed. [Link]
Identification of CCR8 as the Specific Receptor for the Human β-Chemokine I-309: Cloning and Molecular Characterization of Murine CCR8 as the Receptor for TCA-3. (n.d.). ResearchGate. [Link]
The chemokine receptor CCR8 is not a high-affinity receptor for the human chemokine CCL18. (2018). PLOS ONE. [Link]
Functional and structural characterization of mAb1 and CCL1 binding to CCR8. (n.d.). ResearchGate. [Link]
Identification of human CCR8 as a CCL18 receptor. (2013). Journal of Experimental Medicine. [Link]
Identification of CCR8: A Human Monocyte and Thymus Receptor for the CC Chemokine I-309. (n.d.). The Journal of Experimental Medicine. [Link]
The chemokine receptor CCR8 is not a high-affinity receptor for the human chemokine CCL18. (n.d.). PLOS ONE. [Link]
ZK 756326. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. [Link]
CCL1 binding mode and mAb1 blocking activity. (n.d.). ResearchGate. [Link]
CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. (n.d.). MDPI. [Link]
CCL18 induces internalization of CCR8 and inhibits ¹²⁵I-CCL18 and ¹²⁵I-hCCL1 binding to CCR8. (n.d.). ResearchGate. [Link]
CCL1-induced CCR8 activation and signal transduction. (n.d.). ResearchGate. [Link]
Structural basis of antibody inhibition and chemokine activation of the human CC chemokine receptor 8. (2023). PubMed Central. [Link]
Design, molecular characterization and therapeutic investigation of a novel CCR8 peptide antagonist that attenuates acute liver injury by inhibiting infiltration and activation of macrophages. (2023). PubMed Central. [Link]
Chemokine Receptor-Targeted Therapies: Special Case for CCR8. (2022). PubMed Central. [Link]
LMD-009 activates CCR8 with high potency and efficacy and completely displaces 125I-CCL1 with high affinity. (n.d.). ResearchGate. [Link]
A Comparative Guide to ZK 756326 and Other CCR8 Agonists for Researchers
An In-Depth Analysis for Drug Discovery and Immunology Research Professionals The C-C chemokine receptor 8 (CCR8) has emerged as a compelling therapeutic target in immuno-oncology and autoimmune diseases. Its selective e...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Analysis for Drug Discovery and Immunology Research Professionals
The C-C chemokine receptor 8 (CCR8) has emerged as a compelling therapeutic target in immuno-oncology and autoimmune diseases. Its selective expression on regulatory T cells (Tregs) within the tumor microenvironment and on Th2 cells makes it an attractive point of intervention. The exploration of CCR8 functionality heavily relies on the availability of potent and selective agonists. This guide provides a detailed comparison of the synthetic non-peptide agonist ZK 756326 with other notable CCR8 agonists described in the literature, including the endogenous ligand CCL1 and other small molecules such as LMD-009 and AZ6.
Introduction to CCR8 and Its Agonists
CCR8 is a G protein-coupled receptor (GPCR) that, upon activation, can initiate a cascade of downstream signaling events, leading to cellular responses like migration (chemotaxis), calcium mobilization, and ERK phosphorylation.[1][2] The endogenous ligand for CCR8 is CCL1, a chemokine that plays a crucial role in immune cell trafficking.[3] In recent years, several synthetic small molecule agonists have been developed to probe CCR8 function and explore its therapeutic potential. Among these, ZK 756326 has been a widely used tool compound.
This guide will delve into the comparative pharmacology of these agonists, with a particular focus on the concept of biased agonism , where different ligands binding to the same receptor can stabilize distinct receptor conformations, leading to the preferential activation of a subset of downstream signaling pathways.
Comparative Analysis of CCR8 Agonists
The functional characteristics of an agonist are defined by its potency (the concentration required to elicit a half-maximal response, EC50) and efficacy (the maximal response achievable). A direct comparison of these parameters for different CCR8 agonists reveals important distinctions.
Note: EC50 and IC50 values are highly dependent on the specific assay and cell system used. The values presented here are for comparative purposes and are sourced from the cited literature.
The Critical Role of Biased Agonism at CCR8
A key differentiator among CCR8 agonists is their capacity for biased signaling. While both the endogenous chemokine CCL1 and small molecule agonists like ZK 756326 and AZ6 act as full agonists for intracellular calcium mobilization, their effects on cell migration are mechanistically distinct.[6]
Studies have shown that CCL1-induced cell migration is dependent on Gβγ signaling. In contrast, the migration induced by ZK 756326 and AZ6 is Gβγ-independent.[6] This suggests that the small molecules stabilize a receptor conformation that can activate the migratory machinery through a different pathway. Furthermore, small molecule agonists have been observed to display higher efficacy in β-arrestin 1 recruitment, which occurs independently of Gαi signaling.[6]
This phenomenon of biased agonism has significant therapeutic implications. The ability to selectively activate pathways leading to a desired therapeutic outcome (e.g., Treg modulation in cancer) while avoiding those that cause adverse effects is a major goal in modern drug discovery.
Signaling Pathways and Experimental Workflows
Understanding the downstream consequences of CCR8 activation is crucial for interpreting experimental results. The following diagrams illustrate the known signaling pathways and a typical experimental workflow for characterizing CCR8 agonists.
Caption: Experimental workflow for CCR8 agonist characterization.
Experimental Protocols
The following are generalized protocols for key assays used to characterize CCR8 agonists. Researchers should optimize these protocols for their specific cell lines and experimental conditions.
Calcium Mobilization Assay
This assay measures the increase in intracellular calcium concentration following receptor activation.
Principle: CCR8 activation leads to the release of calcium from intracellular stores. This is detected using a calcium-sensitive fluorescent dye, such as Fura-2-AM or Fluo-4 AM.
Step-by-Step Methodology:
Cell Preparation:
Plate CCR8-expressing cells (e.g., HEK293-CCR8 or a relevant immune cell line) in a 96-well black, clear-bottom plate and culture overnight.
The following day, remove the culture medium.
Dye Loading:
Load the cells with a calcium-sensitive dye (e.g., Fura-2-AM) in a suitable buffer (e.g., Krebs buffer) for 30-60 minutes at 37°C.
Wash the cells gently with the assay buffer to remove excess dye.
Agonist Addition and Measurement:
Prepare serial dilutions of the CCR8 agonists (e.g., ZK 756326, CCL1).
Use a fluorometric imaging plate reader (FLIPR) or a similar instrument to measure baseline fluorescence.
Add the agonist solutions to the wells and immediately begin recording the fluorescence intensity over time. The change in fluorescence corresponds to the change in intracellular calcium.
Data Analysis:
Calculate the change in fluorescence for each well.
Plot the dose-response curve and determine the EC50 value for each agonist.
Chemotaxis Assay
This assay assesses the ability of an agonist to induce directed cell migration.
Principle: Cells migrate along a concentration gradient of a chemoattractant. This is typically measured using a transwell system.
Step-by-Step Methodology:
Assay Setup:
Use a transwell plate with a porous membrane (e.g., 5 µm pore size).
Add the CCR8 agonist at various concentrations to the lower chamber in serum-free media.
Add a suspension of CCR8-expressing cells to the upper chamber.
Incubation:
Incubate the plate at 37°C in a humidified incubator for a period sufficient to allow for cell migration (typically 2-4 hours).
Quantification of Migrated Cells:
Remove the upper chamber and wipe off the non-migrated cells from the top of the membrane.
Fix and stain the migrated cells on the bottom of the membrane.
Count the number of migrated cells per field of view using a microscope. Alternatively, a fluorescent dye can be used to label the cells, and the fluorescence in the bottom well can be read on a plate reader.
Data Analysis:
Plot the number of migrated cells against the agonist concentration to generate a chemotactic curve.
β-Arrestin Recruitment Assay
This assay measures the recruitment of β-arrestin to the activated CCR8 receptor.
Principle: Upon agonist binding and GPCR phosphorylation, β-arrestin proteins are recruited to the intracellular domains of the receptor. This interaction can be measured using various technologies, such as enzyme fragment complementation (EFC) or bioluminescence resonance energy transfer (BRET).
Step-by-Step Methodology (using a commercial kit as an example):
Cell Line:
Use a commercially available cell line engineered to express CCR8 fused to a reporter fragment and β-arrestin fused to a complementary fragment.
Assay Procedure:
Plate the cells in a 384-well white plate.
Add serial dilutions of the CCR8 agonists.
Incubate for the time recommended by the manufacturer (typically 60-90 minutes) at 37°C.
Signal Detection:
Add the detection reagents provided with the kit.
Measure the luminescent or fluorescent signal using a plate reader.
Data Analysis:
Plot the signal intensity against the agonist concentration to generate a dose-response curve and calculate the EC50.
Conclusion and Future Directions
ZK 756326 has proven to be a valuable tool for studying CCR8 biology. Its comparison with other agonists, particularly the endogenous ligand CCL1 and other small molecules like LMD-009 and AZ6, highlights the nuanced pharmacology of this receptor. The discovery of biased agonism at CCR8 opens up exciting possibilities for the development of next-generation therapeutics with improved efficacy and safety profiles. For researchers in the field, a thorough characterization of any novel CCR8 modulator across multiple signaling pathways is essential to fully understand its potential. The experimental protocols and comparative data provided in this guide offer a solid foundation for such investigations.
References
Jensen, P. C., et al. (2007). Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Molecular Pharmacology, 72(4), 863-874.
Patsnap Synapse. ZK 756326 - Drug Targets, Indications, Patents. Retrieved from [Link]
Liu, L., et al. (2021). Biological characterization of ligands targeting the human CC chemokine receptor 8 (CCR8) reveals the biased signaling properties of small molecule agonists. Biochemical Pharmacology, 188, 114565.
LIRIAS - KU Leuven. Synthesis and biological evaluation of CCR8 agonists as a novel treatment option for autoimmune diseases. Retrieved from [Link]
Kim, M., et al. (2023). CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications. International Journal of Molecular Sciences, 24(19), 14909.
Haskell, C. A., et al. (2006). Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Molecular pharmacology, 69(1), 309–316.
ResearchGate. LMD-009 activates CCR8 with high potency and efficacy and completely... Retrieved from [Link]
Liu, L., Doijen, J., D'huys, T., Verhaegen, Y., & Van Loy, T. (2021). Biological characterization of ligands targeting the human CC chemokine receptor 8 (CCR8) reveals the biased signaling properties of small molecule agonists. Biochemical pharmacology, 188, 114565.
A Researcher's Guide to Cross-Validating Progesterone Receptor Antagonists: A Comparative Analysis of Onapristone's Effects in Diverse Cell Line Models
Abstract This guide provides a comprehensive framework for the cross-validation of progesterone receptor (PR) antagonists, focusing on the Type I antagonist, Onapristone. We address a common point of ambiguity with compo...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This guide provides a comprehensive framework for the cross-validation of progesterone receptor (PR) antagonists, focusing on the Type I antagonist, Onapristone. We address a common point of ambiguity with compound nomenclature, clarifying the distinction between ZK 756326, a CCR8 agonist, and the historically significant "ZK" series of PR antagonists, such as Onapristone (formerly ZK 98299). The core of this document is a detailed, experience-driven approach to designing and executing experiments to compare the cellular effects of Onapristone against other PR modulators, such as Mifepristone and Ulipristal Acetate, across a panel of scientifically-selected cell lines. We provide step-by-step protocols for key assays, illustrative data for comparative analysis, and the scientific rationale behind each methodological choice to ensure robust and reproducible findings.
Introduction: Clarifying the Target and the Rationale for Cross-Validation
Initial inquiries regarding "ZK 756326" must first address a critical clarification: publicly available data from chemical suppliers identifies ZK 756326 as a selective, non-peptide CCR8 chemokine receptor agonist[1]. This compound's mechanism is primarily associated with chemotaxis and immune cell signaling. However, the context of cross-validating a compound's effects across different cell lines—a cornerstone of preclinical drug development—often points towards research in oncology and endocrinology.
Within this context, it is highly probable that the intended subject of inquiry belongs to the well-documented "ZK" series of progesterone receptor antagonists developed by Schering AG. The most prominent of these is Onapristone (ZK 98299) , a potent, selective Type I progesterone receptor antagonist[2][3]. Therefore, this guide will proceed with Onapristone as the primary compound of interest, as it provides a more relevant and richly documented subject for a comparative guide aimed at drug development professionals.
Progesterone receptor signaling is a critical driver in hormone-dependent cancers, particularly in breast and endometrial carcinomas[4][5]. However, the cellular response to PR-targeted therapies is not uniform. This heterogeneity is largely dictated by:
The ratio of PR isoforms: The two main isoforms, PR-A and PR-B, are transcribed from the same gene but can have different, and sometimes opposing, transcriptional activities. The relative expression of PR-A versus PR-B can dictate whether a cell responds to a PR modulator with growth inhibition or, paradoxically, stimulation[6][7][8].
Crosstalk with other signaling pathways: The interplay between PR and other pathways, such as the Estrogen Receptor (ER) and various growth factor receptor pathways, can significantly modify a compound's effect[9][10].
Therefore, cross-validating the effects of a PR antagonist like Onapristone across a panel of carefully selected cell lines is not merely a confirmatory step but a fundamental necessity to understand its therapeutic potential and limitations.
The Competitive Landscape: Mechanism of Action of PR Modulators
Understanding the molecular distinctions between different classes of PR modulators is crucial for interpreting experimental data.
Onapristone (ZK 98299): A "Type I" or "pure" antagonist. It binds to the progesterone receptor and stabilizes a conformation that prevents receptor dimerization and subsequent binding to DNA. This mechanism effectively blocks PR-mediated gene transcription at its inception[2][11].
Mifepristone (RU-486): A "Type II" antagonist. Unlike Onapristone, Mifepristone allows the PR to dimerize and bind to DNA. However, it recruits a complex of co-repressors instead of co-activators, leading to transcriptional silencing. It can exhibit partial agonist activity under certain cellular contexts and also has significant anti-glucocorticoid activity[9][12].
Ulipristal Acetate (UPA): A Selective Progesterone Receptor Modulator (SPRM). UPA exhibits a mixed profile of agonist and antagonist activities depending on the target tissue and the cellular environment[13][14]. This tissue-selective activity is a hallmark of SPRMs, making them distinct from pure antagonists[15][16].
Caption: Comparative mechanisms of Progesterone Receptor (PR) modulators.
Experimental Design: A Self-Validating System
A robust cross-validation strategy relies on a logical selection of cellular models and assays. The workflow below outlines a self-validating system where each component provides context for the others.
A Researcher's Guide to the Reproducibility of ZK 756326 Experimental Results: A Comparative Analysis
For researchers, scientists, and drug development professionals, the reproducibility of experimental findings is the bedrock of scientific advancement. This guide provides an in-depth, technical comparison of the selecti...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the reproducibility of experimental findings is the bedrock of scientific advancement. This guide provides an in-depth, technical comparison of the selective, non-peptide CCR8 chemokine receptor agonist, ZK 756326, with relevant alternatives. By offering detailed experimental protocols and supporting data, we aim to empower researchers to independently validate and build upon existing findings in the pursuit of novel therapeutic strategies targeting the CCR8 pathway.
The C-C chemokine receptor 8 (CCR8) has emerged as a compelling target in immunology and oncology. Primarily expressed on activated T helper 2 (Th2) cells and regulatory T cells (Tregs), CCR8 and its endogenous ligand, CCL1, play a pivotal role in mediating immune responses. The selective activation of this receptor by compounds like ZK 756326 offers a valuable tool to dissect its physiological and pathological functions.
This guide will delve into the core experimental assays used to characterize the activity of ZK 756326, providing a direct comparison with the natural ligand CCL1 and the CCR8 antagonist NS-15.
Comparative Performance Analysis of CCR8 Modulators
The following table summarizes the key performance indicators for ZK 756326 in comparison to CCL1 and NS-15, based on published in vitro data. This allows for a rapid assessment of their relative potencies and activities.
Activation of the G protein-coupled receptor (GPCR) CCR8 by an agonist such as ZK 756326 initiates a downstream signaling cascade. This process is fundamental to the cellular responses mediated by this receptor, including chemotaxis and calcium mobilization. The following diagram illustrates the key steps in this pathway.
Figure 2: Workflow for the intracellular calcium mobilization assay.
Step-by-Step Methodology:
Cell Preparation:
Culture cells expressing CCR8 (e.g., CCR8-transfected HEK293 or THP-1 cells) in appropriate media to 80-90% confluency.
Seed the cells into a 96-well black, clear-bottom plate at a density of 5 x 10^4 cells per well and incubate overnight.
Dye Loading:
Prepare a loading buffer containing 4 µM Fluo-4 AM and 0.02% Pluronic F-127 in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
Remove the culture medium from the cells and wash once with assay buffer.
Add 100 µL of the loading buffer to each well and incubate for 60 minutes at 37°C in the dark.
Assay Procedure:
After incubation, wash the cells twice with assay buffer to remove excess dye.
Add 100 µL of assay buffer to each well.
Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation) equipped for kinetic reading (Excitation: ~490 nm, Emission: ~520 nm).
Establish a stable baseline fluorescence reading for approximately 30 seconds.
Add 25 µL of the test compound (ZK 756326, CCL1 as a positive control, or vehicle as a negative control) at various concentrations. For antagonist testing, pre-incubate with NS-15 for 15-30 minutes before adding CCL1.
Immediately begin recording the fluorescence intensity every second for at least 3 minutes.
Data Analysis:
The response is measured as the peak fluorescence intensity minus the baseline fluorescence.
Plot the dose-response curve and calculate the EC50 (for agonists) or IC50 (for antagonists) using a non-linear regression model.
Chemotaxis Assay
This assay evaluates the ability of a compound to induce directed cell migration, a key function of chemokines and their receptors.
Experimental Workflow:
Figure 3: Workflow for the transwell chemotaxis assay.
Step-by-Step Methodology:
Cell Preparation:
Use a CCR8-expressing cell line (e.g., Jurkat T-cells or primary T-cells).
Suspend the cells in serum-free RPMI 1640 medium at a concentration of 1 x 10^6 cells/mL.
Assay Setup:
Use a 24-well plate with 5 µm pore size transwell inserts.
In the lower chambers, add 600 µL of serum-free medium containing the chemoattractant at various concentrations (e.g., ZK 756326 or CCL1). Use medium alone as a negative control.
To the upper chamber of each insert, add 100 µL of the cell suspension (1 x 10^5 cells).
Incubation and Cell Quantification:
Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours.
After incubation, carefully remove the inserts.
To quantify the migrated cells in the lower chamber, you can either:
Directly count the cells using a hemocytometer or an automated cell counter.
Use a viability assay such as the EZ-MTT™ assay.
Data Analysis:
Calculate the number of migrated cells for each condition.
Plot the number of migrated cells against the chemoattractant concentration to generate a dose-response curve and determine the EC50.
Conclusion
The reproducibility of experimental data for a compound like ZK 756326 is paramount for its validation as a reliable research tool. By providing detailed, step-by-step protocols for key functional assays and presenting a clear comparison with its natural ligand and a known antagonist, this guide aims to facilitate the independent verification of its activity. The provided workflows and signaling pathway diagrams offer a comprehensive framework for understanding the experimental design and the biological context of CCR8 modulation. Adherence to these standardized methods will not only enhance the reliability of individual research findings but also contribute to the collective progress in the fields of immunology and drug discovery.
References
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A Comparative Analysis of ZK 756326 and Other Nonpeptide CCR8 Agonists for Drug Discovery and Development
For researchers, scientists, and drug development professionals, the identification and characterization of potent and selective small molecule agonists for G protein-coupled receptors (GPCRs) is a cornerstone of modern...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the identification and characterization of potent and selective small molecule agonists for G protein-coupled receptors (GPCRs) is a cornerstone of modern therapeutic innovation. This guide provides an in-depth comparative analysis of the nonpeptide C-C chemokine receptor 8 (CCR8) agonist, ZK 756326, alongside other notable nonpeptide agonists targeting this receptor. CCR8 has emerged as a compelling target in immuno-oncology and for the treatment of inflammatory diseases, making the understanding of its small molecule modulators a critical area of investigation.[1][2]
This technical guide moves beyond a simple cataloging of data, offering a synthesized narrative grounded in experimental evidence to elucidate the nuances of these compounds. We will delve into their structure-activity relationships, functional performance in key in vitro assays, and the structural basis for their interaction with the CCR8 receptor.
The Significance of Nonpeptide Agonists for CCR8
CCR8 is a class A GPCR primarily expressed on regulatory T cells (Tregs), particularly those infiltrating tumors, as well as on Th2 cells.[1][3] Its endogenous ligands include CCL1, CCL8, and CCL18.[3][4] The activation of CCR8 on Tregs is believed to enhance their immunosuppressive function, making CCR8 antagonists a key focus for cancer immunotherapy.[1][3] Conversely, agonism of CCR8 on other immune cells or in different disease contexts, such as certain inflammatory conditions, may offer therapeutic benefits.[2]
Nonpeptide agonists offer several advantages over their peptide counterparts in drug development, including improved oral bioavailability, metabolic stability, and reduced manufacturing costs. The discovery of small molecules like ZK 756326 that can modulate CCR8 activity has opened new avenues for therapeutic intervention.
Profiling the Nonpeptide CCR8 Agonists
This guide will focus on the comparative analysis of ZK 756326 and LMD-009, two of the most well-characterized nonpeptide CCR8 agonists. We will also briefly discuss related analogs to provide a broader understanding of the structure-activity landscape.
ZK 756326
ZK 756326 was one of the first reported nonpeptide agonists of CCR8.[5] Structurally, it features a phenoxybenzylpiperazine core.[6] Its discovery was a significant step forward in the development of small molecule probes for studying CCR8 biology.
LMD-009
LMD-009 is another potent and selective nonpeptide CCR8 agonist.[7] It shares some structural similarities with ZK 756326, including a central positively charged amine, a common feature in many nonpeptide chemokine receptor ligands.[7] Analogs of LMD-009, such as LMD-584 and LMD-902, have also been developed, offering further insights into the structure-activity relationships of this chemical series.[8]
Comparative In Vitro Performance
A direct comparison of the in vitro pharmacological properties of ZK 756326 and LMD-009 is essential for understanding their relative potential as therapeutic candidates or research tools. The following table summarizes key performance data from various functional assays.
Selective for CCR8 over 19 other chemokine receptors[7]
-
-
Analysis of In Vitro Data:
Based on the available data, LMD-009 and its analog LMD-902 demonstrate significantly higher potency in both binding and functional assays compared to ZK 756326. The lower nanomolar EC50 values of the LMD series in calcium mobilization, chemotaxis, and inositol phosphate accumulation assays suggest a more efficient activation of the CCR8 signaling cascade. The selectivity profile of both ZK 756326 and LMD-009 appears to be favorable, with minimal off-target activity on other tested chemokine receptors. The lack of comprehensive Emax data for both compounds in the public domain makes a direct comparison of their maximal efficacy challenging. However, both are described as full agonists.[5][7]
Structural Basis of CCR8 Agonism
The recent elucidation of the cryo-electron microscopy (cryo-EM) structures of CCR8 in complex with ZK 756326 (PDB ID: 8KFY) and LMD-009 (PDB ID: 8KFX) provides an unprecedented opportunity to understand the molecular determinants of nonpeptide agonist binding and receptor activation.[4][10][11][12]
Both ZK 756326 and LMD-009 bind to the orthosteric pocket of CCR8, the same general region where the endogenous chemokine ligand CCL1 is predicted to interact.[13] A conserved Y1.39Y3.32E7.39 motif within this pocket plays a crucial role in the recognition of both peptide and nonpeptide ligands.[13] The central amine group of both small molecules forms a key salt bridge with the glutamic acid residue E7.39, a common interaction for nonpeptide chemokine receptor ligands.[7]
The structural analyses reveal that subtle differences in the chemical scaffolds of ZK 756326 and LMD-009 lead to distinct interactions with specific residues in the binding pocket, which likely accounts for their differences in potency. The higher potency of LMD-009 may be attributed to a more optimal fit and a greater number of favorable interactions within the receptor's binding cavity.
Experimental Methodologies for Agonist Characterization
To ensure the scientific integrity of this comparative analysis, it is crucial to understand the experimental protocols used to generate the data. The following sections detail the methodologies for key in vitro assays.
Calcium Mobilization Assay (FLIPR)
The Fluorometric Imaging Plate Reader (FLIPR) assay is a high-throughput method to measure changes in intracellular calcium concentration upon GPCR activation.
Experimental Workflow:
Caption: Workflow for a FLIPR-based calcium mobilization assay.
Step-by-Step Protocol:
Cell Plating: Seed cells expressing CCR8 into black-walled, clear-bottom microplates at an optimized density to achieve a confluent monolayer on the day of the assay. Incubate overnight.[2]
Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or a component of the FLIPR Calcium Assay Kit) in a suitable assay buffer, potentially including probenecid to prevent dye leakage.[2]
Incubation: Remove the cell culture medium and add the dye-loading solution to each well. Incubate the plate for approximately one hour at 37°C.[2]
Compound Preparation: Prepare a separate plate containing serial dilutions of the nonpeptide agonists (e.g., ZK 756326, LMD-009) at concentrations that span the expected dose-response range.
FLIPR Measurement: Place both the cell plate and the compound plate into the FLIPR instrument. The instrument will automatically add the compounds to the cells and immediately begin measuring the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.
Data Analysis: The change in fluorescence is plotted against the agonist concentration to generate a dose-response curve, from which the EC50 and Emax values can be determined.
Chemotaxis Assay
Chemotaxis assays measure the directed migration of cells towards a chemoattractant.
Experimental Workflow:
Caption: General workflow for a Boyden chamber chemotaxis assay.
Step-by-Step Protocol:
Chamber Assembly: A chemotaxis chamber, such as a Boyden chamber or a multi-well plate with a porous membrane insert (e.g., Transwell), is used. The pore size of the membrane should be appropriate for the cell type being studied.[13]
Chemoattractant Gradient: The lower chamber is filled with media containing the nonpeptide agonist at various concentrations to create a chemotactic gradient.[13]
Cell Seeding: A suspension of CCR8-expressing cells is added to the upper chamber.[13]
Incubation: The chamber is incubated for a period of time (typically a few hours) to allow the cells to migrate through the pores of the membrane towards the chemoattractant in the lower chamber.[13]
Quantification: After incubation, the non-migrated cells on the upper surface of the membrane are removed. The cells that have migrated to the lower surface are fixed, stained, and counted under a microscope.[13]
Data Analysis: The number of migrated cells is plotted against the agonist concentration to determine the chemotactic potency (EC50).
β-Arrestin Recruitment Assay
This assay measures the recruitment of β-arrestin to the activated GPCR, a key event in receptor desensitization and signaling.
Experimental Workflow:
Caption: Workflow for a β-arrestin recruitment assay using enzyme fragment complementation.
Step-by-Step Protocol:
Cell Line: Utilize a commercially available cell line, such as the DiscoverX PathHunter β-arrestin cell line, that has been engineered to express CCR8 fused to a fragment of β-galactosidase (ProLink) and β-arrestin fused to the complementary enzyme acceptor (EA) fragment.[14]
Cell Plating and Treatment: Plate the cells in a microplate and treat them with a range of agonist concentrations.
Incubation: Incubate the plate for a sufficient time (e.g., 60-90 minutes) to allow for agonist-induced recruitment of β-arrestin-EA to the CCR8-PK.[14]
Signal Generation: Upon recruitment, the ProLink and Enzyme Acceptor fragments complement each other, forming an active β-galactosidase enzyme. A substrate for this enzyme is then added.[14]
Signal Detection: The active enzyme hydrolyzes the substrate, generating a chemiluminescent signal that is measured with a plate reader.[14]
Data Analysis: The signal intensity is proportional to the extent of β-arrestin recruitment and is used to generate dose-response curves to determine agonist potency (EC50).
In Vivo Considerations and Future Directions
While in vitro assays provide valuable information on the potency and mechanism of action of nonpeptide CCR8 agonists, in vivo studies are crucial for evaluating their therapeutic potential. Animal models of inflammatory diseases and cancer are used to assess the efficacy, pharmacokinetics, and safety of these compounds.[1][2] For instance, humanized mouse models expressing human CCR8 and its ligand CCL1 are being developed to provide more physiologically relevant systems for preclinical evaluation.
Currently, there is a lack of publicly available, direct comparative in vivo studies for ZK 756326 and LMD-009. Such studies would be invaluable for determining their relative therapeutic indices and guiding the selection of lead candidates for clinical development. Furthermore, a more comprehensive characterization of their pharmacokinetic profiles, including oral bioavailability and metabolic stability in different species, is needed.
Conclusion
The nonpeptide CCR8 agonists ZK 756326 and LMD-009 represent important tools for the study of CCR8 biology and potential starting points for the development of novel therapeutics. The available in vitro data suggest that LMD-009 and its analogs possess superior potency compared to ZK 756326. The elucidation of their co-crystal structures with CCR8 provides a solid foundation for structure-based drug design to further optimize their properties.
Future research should focus on conducting head-to-head in vivo comparisons of these compounds in relevant disease models and thoroughly characterizing their pharmacokinetic and pharmacodynamic properties. This will be essential for translating the promise of nonpeptide CCR8 agonism into tangible clinical benefits.
References
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In-Vivo Validation of Novel Anti-HIV Agents: A Comparative Guide for Preclinical Efficacy Assessment
Introduction: The landscape of Human Immunodeficiency Virus (HIV) therapeutics is a testament to decades of intensive research, yielding a diverse arsenal of antiretroviral drugs.[1][2][3] The development pipeline has hi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The landscape of Human Immunodeficiency Virus (HIV) therapeutics is a testament to decades of intensive research, yielding a diverse arsenal of antiretroviral drugs.[1][2][3] The development pipeline has historically been populated with numerous candidates, many of which, despite promising in-vitro data, do not advance due to challenges in in-vivo efficacy, pharmacokinetics, or safety. The compound ZK 756326, the subject of this guide, does not appear in publicly accessible scientific literature or clinical trial databases, suggesting it may have been an early-stage candidate that was discontinued, an internal codename, or a misidentified compound. The "ZK" designation was historically associated with Schering AG, a company with a research focus that included virology.[4] In the late 1990s and early 2000s, a significant area of novel anti-HIV drug development focused on entry inhibitors, particularly CCR5 antagonists.[5][6]
This guide, therefore, will use a representative CCR5 antagonist as a paradigm for the in-vivo validation of a novel anti-HIV compound, reflecting the type of cutting-edge research conducted during that era. We will provide a comparative framework for assessing the in-vivo anti-HIV activity of such a compound against established antiretroviral agents. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical rationale and practical, detailed methodologies.
The Rationale for In-Vivo Models in HIV Research
While in-vitro assays are invaluable for initial screening and mechanistic studies, they cannot fully recapitulate the complex interplay between the virus, the human immune system, and drug metabolism.[7] Therefore, robust in-vivo models are indispensable for the preclinical validation of any promising anti-HIV candidate. The limitations of traditional animal models, which are not susceptible to HIV-1 infection, led to the development of humanized mouse models. These models, where immunodeficient mice are engrafted with human immune cells and tissues, provide a powerful platform to study HIV-1 pathogenesis and evaluate the efficacy of antiretroviral therapies in a living system.[4][8]
Among the most utilized and well-validated humanized mouse models are the SCID-hu Thy/Liv and the NSG-based models (e.g., NSG-BLT).[6][8][9][10] These models support HIV-1 infection and replication, leading to pathologies that mirror aspects of the human disease, such as CD4+ T-cell depletion.[11] For the purpose of this guide, we will focus on the SCID-hu Thy/Liv model, a widely used system for preclinical drug evaluation.[2][5][10]
Comparative In-Vivo Efficacy Assessment of a Novel CCR5 Antagonist
This section outlines a comprehensive in-vivo study to validate the anti-HIV activity of our representative CCR5 antagonist, which we will refer to as "Compound X," and compare its performance against established antiretroviral drugs from different classes.
Experimental Design and Workflow
The experimental workflow is designed to assess the prophylactic and therapeutic efficacy of Compound X.
Caption: Experimental workflow for in-vivo validation of an anti-HIV compound.
Treatment Groups
For a robust comparison, the following treatment groups would be established:
Group
Treatment
Drug Class
Rationale for Inclusion
1
Vehicle Control
N/A
Establishes baseline viral replication and pathogenesis.
2
Compound X
CCR5 Antagonist
Test article for efficacy evaluation.
3
Zidovudine (AZT)
Nucleoside Reverse Transcriptase Inhibitor (NRTI)
A first-generation, well-characterized anti-HIV drug.[2]
Represents a different class of reverse transcriptase inhibitors.[2]
5
Indinavir
Protease Inhibitor (PI)
Targets a different stage of the viral lifecycle (maturation).[1]
6
Compound X + AZT
Combination Therapy
Assesses potential synergistic or additive effects.
Step-by-Step Experimental Protocol
1. Generation and Quality Control of SCID-hu Thy/Liv Mice:
Rationale: To create a small animal model with a functional human immune compartment susceptible to HIV-1.
Protocol:
Co-implant human fetal thymus and liver tissue under the kidney capsule of severe combined immunodeficient (SCID) mice.[2][10]
Allow 18-20 weeks for the development of a stable human thymic organoid and for human T-cell reconstitution in the periphery.
Confirm successful engraftment by flow cytometric analysis of peripheral blood for human CD45+, CD3+, CD4+, and CD8+ cells.
2. HIV-1 Challenge:
Rationale: To initiate a productive HIV-1 infection in the humanized mice.
Protocol:
Use a CCR5-tropic strain of HIV-1 (e.g., HIV-1 BaL) to align with the mechanism of action of Compound X.
Inoculate the mice intra-thymically or intraperitoneally with a standardized dose of the virus.[2]
3. Drug Administration:
Rationale: To evaluate the prophylactic and therapeutic effects of the compounds.
Prophylactic Arm: Begin drug administration 24 hours prior to HIV-1 challenge and continue daily for the duration of the study.
Therapeutic Arm: Initiate drug administration 7 days post-infection, once viremia is established.
Dosing: Administer drugs via oral gavage or intraperitoneal injection at doses predetermined by pharmacokinetic studies.
4. Monitoring of HIV-1 Infection and T-cell Dynamics:
Rationale: To quantify the antiviral effect of the treatments over time.
Protocol:
Collect peripheral blood samples weekly.
Quantify plasma HIV-1 RNA levels using a validated quantitative PCR (qPCR) assay.
Determine the absolute counts and percentages of human CD4+ and CD8+ T-cells using flow cytometry.
5. Endpoint Analysis:
Rationale: To assess the viral burden in the primary site of infection and evaluate tissue-level effects.
Protocol:
At the conclusion of the study (e.g., 4-6 weeks post-infection), euthanize the mice and harvest the thymic implants.
Measure the viral load within the thymic tissue via qPCR for HIV-1 DNA and RNA.
Perform histopathological and immunohistochemical analysis of the thymic tissue to assess thymocyte depletion and tissue architecture.
Expected Outcomes and Comparative Data
The efficacy of Compound X would be determined by its ability to suppress HIV-1 replication and prevent CD4+ T-cell decline compared to the vehicle control and the established antiretroviral agents.
Table of Expected Comparative Efficacy
Treatment Group
Expected Plasma Viral Load (log10 copies/mL)
Expected CD4+ T-cell Count (cells/µL)
Expected Thymic Viral Load (log10 copies/mg)
Vehicle Control
> 6.0
< 200
> 5.0
Compound X
2.0 - 3.0
> 400
2.5 - 3.5
Zidovudine (AZT)
3.5 - 4.5
250 - 350
3.0 - 4.0
Efavirenz (EFV)
3.0 - 4.0
300 - 400
2.8 - 3.8
Indinavir
3.2 - 4.2
280 - 380
2.9 - 3.9
Compound X + AZT
< 2.0
> 500
< 2.5
Note: These are hypothetical values for illustrative purposes.
Mechanism of Action Visualization
The following diagram illustrates the mechanism of action of a CCR5 antagonist in the context of the HIV-1 entry process.
Caption: Mechanism of HIV-1 entry and inhibition by a CCR5 antagonist.
Conclusion
The in-vivo validation of a novel anti-HIV compound is a critical step in the drug development process. The use of humanized mouse models, such as the SCID-hu Thy/Liv model, provides a robust platform for assessing efficacy and comparing performance against existing therapies. A well-designed study, incorporating multiple treatment arms with drugs from different classes, allows for a comprehensive evaluation of the test article's potential. While the specific identity and data for ZK 756326 remain elusive, the methodologies and comparative framework presented here for a representative CCR5 antagonist provide a blueprint for the rigorous preclinical evaluation of any new anti-HIV agent.
References
Advances in Humanized Mouse Models to Improve Understanding of HIV-1 Pathogenesis and Immune Responses - Frontiers. Available from: [Link]
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A Comparative Analysis of ZK 756326: Assessing Selectivity Beyond the CCR8 Receptor
Prepared by: Gemini, Senior Application Scientist This guide provides an in-depth analysis of the chemokine receptor agonist ZK 756326. While established as a potent agonist for the CC chemokine receptor 8 (CCR8), a crit...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
This guide provides an in-depth analysis of the chemokine receptor agonist ZK 756326. While established as a potent agonist for the CC chemokine receptor 8 (CCR8), a critical question for its application in research and potential therapeutic development is its selectivity. This document consolidates experimental data to objectively assess the activity of ZK 756326 at its primary target, other chemokine receptors, and a broader panel of G-protein coupled receptors (GPCRs). We will delve into the experimental methodologies used to determine this selectivity profile, providing detailed protocols for key assays.
Primary Target Profile: CCR8 Agonism
ZK 756326 is a synthetic, non-peptide small molecule identified as a potent agonist for the CCR8 receptor.[1][2] Its interaction with CCR8 has been characterized through both binding and functional assays.
Binding Affinity: In competitive binding assays, ZK 756326 effectively displaces the natural CCR8 ligand, CCL1 (I-309). The reported half-maximal inhibitory concentration (IC50) for this displacement is 1.8 µM for the human CCR8 receptor and 2.6 µM for the murine counterpart.[1][3]
Functional Agonism: ZK 756326 acts as a full agonist of CCR8, capable of initiating downstream signaling cascades.[3] In functional studies measuring calcium mobilization in cells expressing human CCR8, ZK 756326 demonstrates a half-maximal effective concentration (EC50) of 245 nM .[4] Furthermore, it has been shown to induce chemotaxis and desensitize the CCR8 receptor to subsequent stimulation by its natural ligand, CCL1, confirming its role as a functional agonist.[3][4]
Selectivity Profile Against Other Receptors
A compound's utility is defined as much by its intended activity as by its inactivity at other potential targets. The selectivity of ZK 756326 has been evaluated against other chemokine receptors and a wider panel of GPCRs.
Chemokine Receptor Panel
Studies have consistently shown that ZK 756326 is highly selective for CCR8 within the chemokine receptor family. Specifically, it demonstrates no significant agonist activity when tested against a panel of related chemokine receptors, including:
This high degree of selectivity is crucial, as off-target activity at other chemokine receptors could lead to unintended immunological responses.
Broader GPCR Screening
To further characterize its specificity, ZK 756326 was tested in binding competition assays against a panel of 26 other GPCRs.[3] At a concentration of 50 µM, ZK 756326 showed greater than 28-fold specificity for CCR8, with most other GPCRs having IC50 values well above 50 µM.[3]
However, the screening revealed some notable off-target binding activity at several biogenic amine receptors, particularly serotonergic (5-HT) and adrenergic receptors.[3] While it inhibits ligand binding at these receptors, functional testing on a representative receptor (5-HT1A) using a GTPγS binding assay showed no agonist activity, suggesting ZK 756326 may act as an antagonist at these sites.[3]
Quantitative Data Summary
The following table summarizes the known binding affinities (IC50) and functional potencies (EC50) of ZK 756326 at various receptors.
The determination of a compound's selectivity profile relies on a tiered system of assays, progressing from broad binding screens to more specific functional tests.
Selectivity Screening Workflow
The logical flow for assessing a compound like ZK 756326 involves primary screening to identify binding interactions, followed by secondary functional assays to determine the nature of that interaction (agonist vs. antagonist).
A Head-to-Head Comparison of ZK 756326 with Peptide-Based CCR8 Agonists: A Technical Guide for Drug Discovery Professionals
The C-C chemokine receptor 8 (CCR8) has emerged as a compelling therapeutic target, particularly in immuno-oncology and inflammatory diseases.[1][2] It is a G protein-coupled receptor (GPCR) predominantly expressed on hi...
Author: BenchChem Technical Support Team. Date: January 2026
The C-C chemokine receptor 8 (CCR8) has emerged as a compelling therapeutic target, particularly in immuno-oncology and inflammatory diseases.[1][2] It is a G protein-coupled receptor (GPCR) predominantly expressed on highly immunosuppressive tumor-infiltrating regulatory T cells (Tregs), making it a prime candidate for targeted therapies aimed at modulating the tumor microenvironment.[3][4] The activation of CCR8 by its endogenous ligand, CCL1, enhances the suppressive activity of these Tregs.[5] Consequently, the development of both agonists and antagonists for this receptor is of significant interest to researchers.
This guide provides an in-depth, head-to-head comparison of the synthetic, non-peptide small molecule agonist ZK 756326 and the natural peptide-based agonists of CCR8, primarily focusing on the endogenous chemokine CCL1. We will delve into their distinct biochemical properties, functional activities, and the experimental methodologies required for their evaluation, providing a robust framework for researchers in the field.
Chapter 1: Profiling the Agonists
A fundamental distinction in pharmacology lies between small molecule and peptide-based therapeutics.[6][7] Small molecules are typically synthetic, with low molecular weights, and often possess the potential for oral bioavailability.[6] Peptides, conversely, are biological molecules that can offer high potency and specificity but often face challenges with stability and delivery.[6][8] This dichotomy is clearly illustrated by the CCR8 agonists ZK 756326 and CCL1.
The Small Molecule Contender: ZK 756326
ZK 756326 is a synthetic, non-peptide agonist developed for the CCR8 receptor.[9] It represents a valuable chemical tool for probing CCR8 function without the inherent constraints of using a protein agonist.[9]
Nature: Synthetic, non-peptide small molecule.
Molecular Formula: C₂₁H₂₈N₂O₃ · 2HCl
Molecular Weight: 429.39 g/mol
Mechanism of Action: ZK 756326 functions as a full agonist, activating the CCR8 receptor to induce downstream signaling through Gα(i) proteins. This activation is sensitive to pertussis toxin, confirming its Gα(i)-coupled pathway.[9]
The Peptide Benchmark: Endogenous Chemokines
The primary physiological agonist for CCR8 is CCL1 (also known as I-309), a chemokine that plays a crucial role in immune cell trafficking and function.[10][11]
Nature: Endogenous peptide chemokine.
Mechanism of Action: CCL1 binds to CCR8, initiating a signaling cascade that promotes the migration and enhances the suppressive function of Tregs.[5][10] In humans, CCL18 has also been identified as a selective ligand, while in mice, CCL8 serves as a second agonist.[11][12] These natural ligands serve as the gold standard against which synthetic compounds are compared.
Chapter 2: Quantitative Performance Analysis
The efficacy and utility of a receptor agonist are defined by its potency, binding affinity, and selectivity. Here, we compare ZK 756326 and peptide agonists across these critical parameters.
Parameter
ZK 756326
Peptide Agonists (CCL1)
Significance & Rationale
Potency (EC₅₀)
245 nM (hCCR8)
Potency varies by assay; typically in the low nM range.
EC₅₀ measures the concentration required to elicit 50% of the maximal response. A lower EC₅₀ indicates higher potency. While ZK 756326 is a potent small molecule, endogenous peptides like CCL1 often exhibit higher potency.
High affinity, serving as the reference for competitive binding assays.
IC₅₀ in a competitive binding assay reflects how effectively a compound displaces a known ligand (in this case, CCL1). This value is crucial for understanding receptor occupancy.
Selectivity
High for CCR8 vs. CCR3, CXCR3, CXCR4, CCR5. Lower selectivity against some serotonergic (5-HT) and adrenergic (α2A) receptors at higher concentrations.[13]
Extremely high selectivity for CCR8. Cross-reactivity with other chemokine receptors is minimal.
Selectivity is critical for minimizing off-target effects. While ZK 756326 shows good selectivity within the chemokine receptor family, its potential interaction with other GPCRs at micromolar concentrations must be considered in experimental design.
Binding Site Interaction
Binds and activates a mutated murine CCR8 lacking key sulfated tyrosines, suggesting a binding mode distinct from CCL1.[9]
Binding is dependent on specific receptor residues, including N-terminal sulfated tyrosines.
The differential binding mode is a key finding. It suggests ZK 756326 may activate the receptor via a different allosteric mechanism, which can have implications for biased agonism and downstream signaling.
Chapter 3: Core Experimental Protocols for Comparative Evaluation
To ensure scientific rigor, any head-to-head comparison must be grounded in robust, reproducible experimental protocols. The following methodologies are standard in the field for characterizing GPCR agonists.
Experimental Workflow Overview
The logical flow for comparing agonists involves a series of assays that build upon one another, from initial binding to downstream functional responses.
Caption: High-level workflow for agonist characterization.
Protocol 1: Competitive Receptor Binding Assay
Objective: To determine the binding affinity (IC₅₀) of ZK 756326 by measuring its ability to displace radiolabeled CCL1 from cells expressing CCR8.
Rationale: This assay directly quantifies the interaction between the test compound and the receptor. It is the foundational experiment to confirm that a compound physically interacts with the target.
Methodology:
Cell Culture: Culture a cell line stably expressing human CCR8 (e.g., HEK293-CCR8 or THP-1) to sufficient density.
Cell Preparation: Harvest cells and resuspend them in binding buffer (e.g., HBSS with 0.1% BSA) to a concentration of 1-2 x 10⁶ cells/mL.
Assay Setup: In a 96-well plate, add:
50 µL of cell suspension per well.
25 µL of serially diluted ZK 756326 (or unlabeled CCL1 for the positive control).
25 µL of ¹²⁵I-labeled CCL1 at a final concentration near its Kd.
Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach binding equilibrium.
Harvesting: Rapidly filter the contents of each well through a glass fiber filter plate (e.g., GF/C) using a cell harvester. This separates receptor-bound from free radioligand.
Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.
Detection: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a microplate scintillation counter.
Data Analysis: Plot the percentage of specific binding against the log concentration of ZK 756326. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.
Protocol 2: Calcium Mobilization Assay
Objective: To measure the ability of ZK 756326 and CCL1 to induce an increase in intracellular calcium concentration, a hallmark of Gα(i/q)-coupled GPCR activation.
Rationale: This is a primary functional assay that provides a rapid and robust measure of agonist activity and potency (EC₅₀).
Methodology:
Cell Preparation: Seed CCR8-expressing cells into a black, clear-bottom 96-well plate and culture overnight.
Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in assay buffer for 45-60 minutes at 37°C.
Washing: Gently wash the cells with assay buffer to remove excess dye.
Compound Preparation: Prepare serial dilutions of ZK 756326 and CCL1 in a separate 96-well compound plate.
Measurement: Place both the cell plate and compound plate into a Fluorometric Imaging Plate Reader (FLIPR) or equivalent instrument.
Assay Execution:
Establish a stable baseline fluorescence reading for 10-20 seconds.
The instrument automatically adds the agonists from the compound plate to the cell plate.
Immediately record the fluorescence signal for 2-3 minutes to capture the transient calcium flux.
Data Analysis: Calculate the peak fluorescence response over baseline for each concentration. Plot the response against the log concentration of the agonist and fit to a dose-response curve to determine the EC₅₀ and maximal response.
Protocol 3: Chemotaxis Assay
Objective: To assess the ability of the agonists to induce directed migration of CCR8-expressing cells.
Rationale: Chemotaxis is a key physiological function mediated by chemokine receptors. This assay provides a direct measure of the agonist's ability to elicit a biologically relevant response.
Methodology:
Cell Preparation: Resuspend CCR8-expressing cells (e.g., primary T cells or a responsive cell line) in migration medium (e.g., RPMI with 0.5% BSA) at a concentration of 1-5 x 10⁶ cells/mL.
Assay Setup: Use a multi-well chemotaxis chamber (e.g., Transwell plate with 5 µm pores).
In the lower chamber, add migration medium containing various concentrations of ZK 756326 or CCL1.
In the upper chamber (the insert), add the cell suspension.
Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours.
Quantification:
Carefully remove the inserts.
Collect the cells that have migrated to the lower chamber.
Quantify the migrated cells using a cell counter, flow cytometry, or a cell viability reagent (e.g., CyQUANT).
Data Analysis: Plot the number of migrated cells against the agonist concentration. The resulting bell-shaped curve is characteristic of chemotaxis, where migration decreases at supra-optimal concentrations due to receptor desensitization.
Chapter 4: Understanding the Signaling Cascade
Both ZK 756326 and CCL1 activate CCR8, leading to a cascade of intracellular events. Understanding this pathway is essential for interpreting experimental data.
Caption: Simplified CCR8 signaling pathway upon agonist binding.
Activation of CCR8 by an agonist leads to the dissociation of the heterotrimeric G protein into Gαi and Gβγ subunits.[9] The Gβγ subunit activates Phospholipase C (PLC), which cleaves PIP₂ into IP₃ and DAG. IP₃ triggers the release of calcium from intracellular stores, the signal measured in the mobilization assay.[10] Both calcium and DAG can lead to the activation of downstream kinases like ERK1/2, which ultimately orchestrates cellular responses such as chemotaxis.[9]
Chapter 5: Synthesis and Conclusion
The comparison between ZK 756326 and peptide-based agonists like CCL1 highlights a classic trade-off in drug discovery.
ZK 756326 serves as an excellent pharmacological tool. Its small molecule nature provides stability, ease of use in high-throughput screening, and a defined chemical structure. Its ability to activate a mutated receptor that CCL1 cannot suggests it could be a valuable probe for studying receptor activation mechanisms independent of N-terminal interactions.[9] However, its micromolar potency and potential for off-target effects at higher concentrations necessitate careful experimental design and data interpretation.[13]
Peptide-based agonists , exemplified by CCL1, represent the physiological standard. They offer unparalleled potency and selectivity, providing the most biologically relevant benchmark for in vitro and in vivo studies.[5] Their primary limitations are practical: as proteins, they are more complex to produce, have shorter half-lives in vivo, and lack oral bioavailability, which can constrain their therapeutic development.[6]
For researchers, the choice of agonist depends on the experimental question:
For high-throughput screening, mechanistic studies of receptor activation, and initial validation , the stability and accessibility of ZK 756326 are highly advantageous.
For validating physiological relevance, studying Treg biology, and establishing a benchmark for potency , the endogenous peptide CCL1 is indispensable.
Ultimately, both classes of agonists are vital to advancing our understanding of CCR8. Small molecules like ZK 756326 illuminate novel ways to modulate the receptor, while peptide agonists ensure that our discoveries remain anchored to the physiological context in which this important receptor operates.
MDPI. CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications.
Frontiers in Immunology. CCR8 Signaling via CCL1 Regulates Responses of Intestinal IFN-γ Producing Innate Lymphoid CelIs and Protects From Experimental Colitis.
ASM Journals. CCR8 Signaling Influences Toll-Like Receptor 4 Responses in Human Macrophages in Inflammatory Diseases.
National Institutes of Health. Development of a cellular model to study CCR8 signaling in tumor-infiltrating regulatory T cells - PMC.
PubMed. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8.
genOway. genO-hCCR8/hCCL1 humanized model for efficacy assessment of CCR8/CCL1-targeting therapies.
MDPI. Comparative In Vitro and In Vivo Evaluation of Anti-CCR8 Full-Sized IgG and Its Fab Fragments in Murine Colorectal Cancer Models.
genOway. Efficacy and safety assessment of CCR8-targeting agents in preclinical humanized models.
ResearchGate. In vivo activity of anti‐murine C–C motif chemokine receptor 8 (CCR8)...
Journal for ImmunoTherapy of Cancer. 443 Efficacy and safety assessment of CCR8-targeting agents in preclinical humanized models.
Pharmaceutical Technology. C-C Chemokine Receptor Type 8 drugs in development, 2024.
ResearchGate. In vitro induction of CCR8 and CCL1 expression in PM . A , Induction...
MDPI. Diffusion Models at the Drug Discovery Frontier: A Review on Generating Small Molecules Versus Therapeutic Peptides.
PubMed Central. Design, molecular characterization and therapeutic investigation of a novel CCR8 peptide antagonist that attenuates acute liver injury by inhibiting infiltration and activation of macrophages.
National Institutes of Health. CCR8 as a Therapeutic Novel Target: Omics-Integrated Comprehensive Analysis for Systematically Prioritizing Indications - PMC.
National Institutes of Health. Chemokine Receptor-Targeted Therapies: Special Case for CCR8 - PMC.
ResearchGate. Comparison of Peptide and Small Molecule GLP-1 Receptor Agonists.
Frontiers. Progress in structure-based drug development targeting chemokine receptors.
BioWorld. New anti-CCR8 immuno-oncology antibodies with unique binding/pharmacology.
Frontiers Publishing Partnerships. Sensing antibody functions with a novel CCR8-responsive engineered cell.
PubMed Central. Structural and functional determination of peptide versus small molecule ligand binding at the apelin receptor.
PNAS. CCR8+FOXp3+ Treg cells as master drivers of immune regulation.
LiteFold. Small Molecule vs Peptide Competition for the Same Pocket.
Confirming the Inhibitory Effect of ZK 756326 on Env-Mediated Fusion: A Comparative Guide
For researchers in virology and drug development, understanding the intricacies of HIV-1 entry is paramount. The viral envelope glycoprotein (Env) orchestrates a complex series of events, culminating in the fusion of vir...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers in virology and drug development, understanding the intricacies of HIV-1 entry is paramount. The viral envelope glycoprotein (Env) orchestrates a complex series of events, culminating in the fusion of viral and host cell membranes, a critical step for infection. This guide provides an in-depth analysis of ZK 756326, a CCR8 agonist, and its role in inhibiting this Env-mediated fusion process. We will delve into the experimental methodologies required to validate its efficacy and compare its performance with other established HIV-1 fusion inhibitors, providing the necessary context for informed research and development decisions.
The Mechanism of HIV-1 Env-Mediated Fusion
HIV-1 entry is initiated by the binding of the gp120 subunit of the Env trimer to the CD4 receptor on the surface of target cells, such as T-helper cells.[1][2] This initial interaction triggers conformational changes in gp120, exposing a binding site for a coreceptor, typically CCR5 or CXCR4.[1] The subsequent binding to the coreceptor induces further dramatic conformational rearrangements in the gp41 subunit, leading to the insertion of its fusion peptide into the host cell membrane.[2] This is followed by the formation of a six-helix bundle, a stable structure that brings the viral and cellular membranes into close proximity, driving the fusion process and allowing the viral capsid to enter the cytoplasm.[3]
ZK 756326: A CCR8 Agonist with Anti-Fusogenic Properties
ZK 756326 is a full agonist of the chemokine receptor CCR8. While the primary role of CCR8 and its endogenous ligand, CCL1, is in immune cell trafficking, they have also been implicated in the modulation of HIV-1 infection. ZK 756326 has been shown to inhibit HIV fusion in cells that express both CD4 and CCR8. The proposed mechanism of action involves the activation of CCR8, which is thought to induce a cellular state that is non-permissive for Env-mediated fusion. This could be due to a variety of factors, including receptor internalization, downstream signaling events that alter the cellular membrane environment, or steric hindrance that prevents the Env-coreceptor interaction necessary for fusion. However, the precise molecular details of how CCR8 agonism by ZK 756326 translates into the inhibition of HIV-1 Env-mediated fusion are still an active area of investigation.
Comparative Analysis of HIV-1 Fusion Inhibitors
To contextualize the potential of ZK 756326, it is essential to compare it with other classes of HIV-1 fusion inhibitors. These inhibitors target different stages of the fusion process and provide valuable benchmarks for efficacy.
Table 1: Comparative Inhibitory Activity of Selected HIV-1 Fusion Inhibitors
Note: IC50 values can vary depending on the specific HIV-1 strain, cell lines, and experimental conditions used.
Experimental Confirmation of Inhibitory Activity
To rigorously assess the inhibitory effect of ZK 756326 on Env-mediated fusion, a series of well-controlled experiments are necessary. The following protocols outline two standard assays used in the field.
Experimental Workflow: Cell-Based Fusion Assays
Caption: Workflow for a cell-cell fusion assay to determine inhibitor potency.
This assay quantifies the fusion between two cell populations: "effector" cells expressing the HIV-1 Env protein and "target" cells expressing the necessary receptors (CD4, a coreceptor like CCR5, and in this specific case, CCR8). Fusion results in the activation of a reporter gene in the target cells.
Materials:
Effector Cells: HEK293T cells transiently co-transfected with plasmids encoding the HIV-1 Env glycoprotein and HIV-1 Tat.
Target Cells: TZM-bl cells, which express CD4, CCR5, and CXCR4, and contain an integrated luciferase gene under the control of the HIV-1 LTR promoter. For studying ZK 756326, these cells would ideally also express CCR8.
ZK 756326 and control inhibitors (e.g., Enfuvirtide, Maraviroc).
Cell culture medium and reagents.
96-well cell culture plates.
Luciferase assay substrate and a luminometer.
Procedure:
Plate Target Cells: Seed TZM-bl cells in a 96-well plate and incubate for 24 hours.
Prepare Inhibitors: Prepare serial dilutions of ZK 756326 and control inhibitors in culture medium.
Add Inhibitors and Effector Cells: Add the diluted inhibitors to the wells containing the target cells. Subsequently, add the Env- and Tat-expressing effector cells to the wells.
Co-incubation: Incubate the plates at 37°C for 2-6 hours to allow for cell-cell fusion.
Reporter Gene Expression: Following the initial incubation, continue to culture the cells for an additional 48 hours to allow for Tat-mediated transactivation of the luciferase reporter gene.
Lysis and Luminescence Measurement: Lyse the cells and add the luciferase substrate. Measure the luminescence using a luminometer.
Data Analysis: Calculate the percentage of fusion inhibition for each inhibitor concentration relative to the no-drug control. Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.[8]
Causality and Self-Validation: This assay is self-validating as the signal (luminescence) is only generated upon the successful fusion of the two distinct cell populations, leading to the introduction of the Tat protein from the effector cell into the target cell, which then activates the reporter gene. The inclusion of positive (no inhibitor) and negative (e.g., effector cells with no Env) controls ensures the specificity of the observed fusion.
Protocol 2: Virus-Cell Fusion Assay (BlaM Assay)
This assay provides a more direct measure of the fusion of viral particles with target cells by detecting the delivery of a viral-packaged enzyme, β-lactamase (BlaM), into the cytoplasm of the target cell.[9]
Materials:
Pseudoviruses: HIV-1 pseudoviruses containing a β-lactamase-Vpr (BlaM-Vpr) fusion protein.
Target Cells: TZM-bl cells or other suitable cells expressing CD4, CCR5/CXCR4, and CCR8.
CCF4-AM, a fluorescent substrate for BlaM.
ZK 756326 and control inhibitors.
384-well plates.
Procedure:
Seed Target Cells: Plate target cells in a 384-well plate and incubate overnight.
Inhibitor and Virus Addition: Add serial dilutions of ZK 756326 or control inhibitors to the wells. Then, add the BlaM-Vpr containing pseudoviruses.
Virus Binding and Fusion: Centrifuge the plates at a low speed to facilitate virus binding to the cells. Incubate at 37°C for 90 minutes to allow for virus-cell fusion.
Substrate Loading: Remove the medium and add the CCF4-AM substrate to each well.
Incubation: Incubate the plates at 12°C overnight to allow for the cleavage of the substrate by the delivered BlaM.
Fluorescence Reading: Measure the fluorescence at two wavelengths (e.g., blue and green). The ratio of blue to green fluorescence indicates the extent of substrate cleavage and, therefore, the level of fusion.
Data Analysis: Calculate the percentage of fusion inhibition and determine the IC50 values as described for the cell-cell fusion assay.[9]
Causality and Self-Validation: The BlaM assay is highly specific as the fluorescent signal change only occurs when the viral and cellular membranes fuse, releasing the BlaM-Vpr from the virion into the target cell's cytoplasm where it can cleave the loaded substrate. This direct measurement of cytoplasmic entry provides a robust validation of fusion inhibition.
Visualizing the Mechanism of Inhibition
The following diagram illustrates the key steps in HIV-1 Env-mediated fusion and the points of intervention for different classes of inhibitors.
Caption: Mechanism of HIV-1 entry and points of inhibition.
Conclusion
ZK 756326 represents a novel approach to inhibiting HIV-1 Env-mediated fusion through the agonism of CCR8. While its precise mechanism of action requires further elucidation, the experimental protocols outlined in this guide provide a robust framework for quantifying its inhibitory activity. By comparing its performance against well-characterized inhibitors such as Enfuvirtide and Maraviroc, researchers can gain a comprehensive understanding of its potential as a therapeutic agent. The lack of publicly available IC50 data for ZK 756326 underscores the importance of conducting these validation studies to place its efficacy within the broader context of HIV-1 fusion inhibitors.
References
Enfuvirtide (T20)-Based Lipopeptide Is a Potent HIV-1 Cell Fusion Inhibitor: Implications for Viral Entry and Inhibition. Journal of Virology. [Link]
A Protein-Based, Long-Acting HIV-1 Fusion Inhibitor with an Improved Pharmacokinetic Profile. MDPI. [Link]
HIV-1 fusion inhibitors targeting the membrane-proximal external region of Env spikes. Nature Communications. [Link]
Combinations of the First and Next Generations of Human Immunodeficiency Virus (HIV) Fusion Inhibitors Exhibit a Highly Potent Synergistic Effect against Enfuvirtide- Sensitive and -Resistant HIV Type 1 Strains. ASM Journals. [Link]
Potent HIV fusion inhibitors against Enfuvirtide-resistant HIV-1 strains. PNAS. [Link]
Maraviroc (UK-427,857), a Potent, Orally Bioavailable, and Selective Small-Molecule Inhibitor of Chemokine Receptor CCR5 with Broad-Spectrum Anti-Human Immunodeficiency Virus Type 1 Activity. Antimicrobial Agents and Chemotherapy. [Link]
A Peptide-Based HIV-1 Fusion Inhibitor with Two Tail-Anchors and Palmitic Acid Exhibits Substantially Improved In Vitro and Ex Vivo Anti-HIV-1 Activity and Prolonged In Vivo Half-Life. MDPI. [Link]
Sensitivity of HIV-1 Primary Isolates to Maraviroc. (A) IC50 values of... ResearchGate. [Link]
High-Throughput HIV–Cell Fusion Assay for Discovery of Virus Entry Inhibitors. SLAS Discovery. [Link]
Evaluation of Antiviral Activity of Gemcitabine Derivatives against Influenza Virus and Severe Acute Respiratory Syndrome Coronavirus 2. MDPI. [Link]
HIV-1 Fusion with CD4+ T cells Is Promoted by Proteins Involved in Endocytosis and Intracellular Membrane Trafficking. Viruses. [Link]
HIV-1 Resistance to Maraviroc Conferred by a CD4 Binding Site Mutation in the Envelope Glycoprotein gp120. Journal of Virology. [Link]
HIV-1 resistance to maraviroc conferred by a CD4 binding site mutation in the envelope glycoprotein gp120. PubMed. [Link]
IC 50 values for HIV-1 integrase and RNase H inhibition by compounds 3a to 3j. ResearchGate. [Link]
Antiviral Activity and Crystal Structures of HIV-1 gp120 Antagonists. MDPI. [Link]
A Cell-Cell Fusion Assay to Monitor HIV-1 Env Interactions with Chemokine Receptors. PubMed. [Link]
The mechanism of inhibition of HIV-1 env-mediated cell-cell fusion by recombinant cores of gp41 ectodomain. PubMed. [Link]
The HIV Env-mediated fusion reaction. PubMed. [Link]
A Protocol for Studying HIV-1 Envelope Glycoprotein Function. Journal of Visualized Experiments. [Link]
Measuring T Cell-to-T Cell HIV-1 Transfer, Viral Fusion, and Infection Using Flow Cytometry. Methods in Molecular Biology. [Link]
HIV-1 Entry and Membrane Fusion Inhibitors. Viruses. [Link]
Broad-spectrum antiviral activity of two structurally analogous CYP3A inhibitors against pathogenic human coronaviruses in vitro. Antiviral Research. [Link]
IC 50 values for HIV-PR inhibition. ResearchGate. [Link]
HIV Env-mediated membrane fusion and its inhibition. The key steps of... ResearchGate. [Link]
Studies on the antiviral activity of protein kinase inhibitors against the replication of vesicular stomatitis virus. PubMed. [Link]
Evaluating the Safety, Pharmacokinetics, and Antiviral Activity of a Human Monoclonal Antibody (VRC01) in HIV-Infected Adults Undergoing a Brief Treatment Interruption. ClinicalTrials.gov. [Link]
Proper Disposal Procedures for ZK 756326: A Guide for Laboratory Professionals
For researchers at the forefront of drug discovery, the synthesis and handling of novel chemical entities like ZK 756326 are routine. However, the lifecycle of a research compound extends beyond its use in experimentatio...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers at the forefront of drug discovery, the synthesis and handling of novel chemical entities like ZK 756326 are routine. However, the lifecycle of a research compound extends beyond its use in experimentation; its safe and compliant disposal is a critical aspect of laboratory practice. This guide provides a comprehensive framework for the proper disposal of ZK 756326, a selective, non-peptide CCR8 chemokine receptor agonist. In the absence of a complete, specific safety data sheet (SDS) for this compound, this protocol is grounded in the precautionary principle—treating substances with unknown hazard profiles as hazardous—and draws upon established guidelines for the disposal of laboratory chemical waste.
Hazard Analysis and Risk Assessment: The "Why" Behind the Protocol
Understanding the potential hazards of a compound is paramount to developing safe disposal procedures. While a comprehensive toxicological profile for ZK 756326 is not publicly available, an analysis of its chemical structure—specifically the presence of a piperazine moiety—provides crucial insights into its potential risks.
The Piperazine Moiety: A Red Flag for Caution
Piperazine and its derivatives are a well-studied class of compounds with a range of biological activities and associated toxicities. It is prudent to assume that ZK 756326 may share some of these hazardous properties.
Potential Hazard
Description
Implication for Disposal
Neurotoxicity
Piperazine has been reported to cause neurotoxic effects.[1][2][3]
Contamination of waterways could have unforeseen neurological effects on aquatic life.
Dermal and Respiratory Sensitization
Piperazine is a known sensitizing agent, capable of causing allergic reactions upon skin contact or inhalation.[1][2]
Direct contact with the compound during disposal must be avoided.
Corrosivity
As a strong base, piperazine can cause severe skin burns and eye damage.[2]
Appropriate personal protective equipment (PPE) is essential.
Reproductive and Developmental Toxicity
Piperazine is classified as a suspected reproductive and developmental toxicant.[2]
Special care should be taken to prevent exposure, especially for researchers of childbearing potential.
Given these potential hazards, the disposal of ZK 756326 must be approached with a high degree of caution. The primary directive is to prevent its release into the environment and to ensure the safety of laboratory personnel.
The Disposal Workflow: A Step-by-Step Protocol
The following protocol is a synthesis of best practices from leading research institutions and is designed to be a self-validating system for the safe disposal of ZK 756326.
Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling any waste containing ZK 756326, ensure you are wearing the appropriate PPE:
Safety Goggles: To protect against splashes.
Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.
Proper segregation of chemical waste is critical to prevent dangerous reactions.
Designated Waste Container: All waste containing ZK 756326 (solid, liquid, and contaminated consumables) must be collected in a designated hazardous waste container.
Compatibility is Key: Do not mix ZK 756326 waste with other incompatible waste streams. As a precaution, it should be segregated from strong oxidizing agents and acids.
Disposal workflow for ZK 756326.
Step 3: Container Management and Labeling - Clarity and Compliance
Properly managed and labeled waste containers are a cornerstone of laboratory safety and regulatory compliance.
Container Integrity: Use a container that is in good condition, compatible with the waste, and has a securely fitting lid.
Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "ZK 756326," and the approximate concentration and quantity. The date of waste accumulation should also be clearly marked.
Step 4: Waste Accumulation and Storage - A Secure Environment
Storage Location: Store the hazardous waste container in a designated, secure area that is away from general laboratory traffic and incompatible chemicals.
Secondary Containment: Liquid waste containers should be placed in secondary containment to prevent spills.
Step 5: Final Disposal - The Role of Environmental Health and Safety (EHS)
Under no circumstances should ZK 756326 be disposed of down the drain or in the regular trash.
Contact EHS: Once the waste container is full, or in accordance with your institution's policies, contact your Environmental Health and Safety (EHS) department to arrange for a waste pickup.
Provide Information: Be prepared to provide the EHS team with all necessary information about the waste, as indicated on the label.
Decision-making for ZK 756326 disposal.
Spill Management: Preparedness is Key
In the event of a spill of ZK 756326, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.
Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.
Assess the Spill: Determine the extent of the spill and whether you can safely clean it up yourself. For large or highly dispersed spills, contact your institution's EHS for assistance.
Don PPE: Wear appropriate PPE, including double gloving if necessary.
Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.
Collect the Waste: Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.
Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.
Conclusion: A Commitment to Safety and Environmental Stewardship
The proper disposal of research compounds like ZK 756326 is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental responsibility. By adhering to the conservative, yet scientifically grounded, protocols outlined in this guide, researchers can ensure that their groundbreaking work does not come at the cost of personal or environmental well-being. Always consult your institution's specific chemical hygiene plan and EHS guidelines for local requirements.
References
Current awareness of piperazines: pharmacology and toxicology. (2011). PubMed. Retrieved from [Link]
Piperazine derivatives as dangerous abused compounds. (2019). ResearchGate. Retrieved from [Link]
Opinion on the results of the RA of Piperazine (HH), CSTEE plenary. (n.d.). European Commission. Retrieved from [Link]
Piperazine: Human health tier II assessment. (2019). Australian Department of Health and Aged Care. Retrieved from [Link]
Piperazine salts: Human health tier II assessment. (2018). Australian Department of Health and Aged Care. Retrieved from [Link]
Comprehensive Guide to Personal Protective Equipment for Handling ZK 756326
A Senior Application Scientist's Field-Proven Approach to Safety and Operational Excellence Welcome, researchers and innovators. As your dedicated partner in advancing scientific discovery, we understand that groundbreak...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Field-Proven Approach to Safety and Operational Excellence
Welcome, researchers and innovators. As your dedicated partner in advancing scientific discovery, we understand that groundbreaking research and uncompromising safety are two sides of the same coin. This guide provides essential, immediate safety and logistical information for handling ZK 756326, a selective, non-peptide CCR8 chemokine receptor agonist.[1][2] Our commitment is to empower you with the knowledge to handle this and other research chemicals with the utmost confidence and care, ensuring both the integrity of your experiments and the well-being of your team.
The following protocols and recommendations are built on a foundation of scientific integrity and a deep understanding of laboratory best practices. We will not only outline the necessary personal protective equipment (PPE) but also delve into the causality behind these choices, fostering a culture of safety that is both informed and proactive.
Understanding the Compound: ZK 756326
ZK 756326, with the chemical formula C₂₁H₂₈N₂O₃ · 2HCl, is a crystalline solid that is soluble in water and PBS (pH 7.2).[3][4] It is a bioactive small molecule designed to interact with a specific biological target, the CCR8 receptor. While it is a valuable tool for research, it is crucial to remember that its physiological effects in humans are not fully characterized. Therefore, we must handle it with a degree of caution appropriate for a compound with potential biological activity. This guide is predicated on the principle of minimizing all potential routes of exposure: inhalation, dermal contact, and ingestion.
Core Principles of Safe Handling
Given the limited publicly available toxicology data for ZK 756326, a conservative approach to handling is warranted. The primary goal is to prevent any direct contact with the compound in both its solid and solution forms. This is achieved through a multi-layered safety strategy that combines engineering controls, personal protective equipment, and stringent operational protocols.
Personal Protective Equipment (PPE): Your Last Line of Defense
While engineering controls like fume hoods are the first and most effective barrier, PPE is essential for safeguarding against accidental exposure. The following table summarizes the recommended PPE for various laboratory operations involving ZK 756326.
Laboratory Operation
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and Aliquoting (Solid)
Safety glasses with side shields or goggles
Nitrile gloves (double-gloved recommended)
Lab coat
N95 respirator or higher
Solution Preparation
Chemical splash goggles
Nitrile gloves
Lab coat
Not generally required if performed in a certified chemical fume hood
Cell Culture and In Vitro Assays
Safety glasses with side shields
Nitrile gloves
Lab coat
Not required
Spill Cleanup (Small)
Chemical splash goggles
Nitrile gloves (double-gloved)
Lab coat
N95 respirator or higher
Eye and Face Protection
Accidental splashes of solutions or dispersal of fine powders can cause serious eye irritation or damage.
Safety glasses with side shields are the minimum requirement for any work with ZK 756326.
Chemical splash goggles should be worn when preparing solutions or when there is a heightened risk of splashing.
Skin and Body Protection
Preventing dermal exposure is critical, as the skin can be a direct route for the absorption of chemicals.
Lab Coat: A standard lab coat is mandatory to protect against minor spills and contamination of personal clothing.
Gloves: Nitrile gloves are recommended for their chemical resistance. For handling the solid compound, double-gloving provides an extra layer of protection. Always inspect gloves for tears or punctures before use and change them frequently, especially if contamination is suspected.
Respiratory Protection
The fine, crystalline nature of solid ZK 756326 presents a potential inhalation hazard.
N95 Respirator: When handling the powdered form of ZK 756326 outside of a certified chemical fume hood (e.g., in a balance enclosure), an N95 respirator is recommended to prevent the inhalation of airborne particles.
Operational and Disposal Plans
A comprehensive safety plan extends beyond PPE to include clear protocols for handling and disposal.
Experimental Workflow for Safe Handling
The following diagram illustrates the recommended workflow for safely preparing a stock solution of ZK 756326.
Caption: Workflow for Preparing ZK 756326 Stock Solution.
Spill Response
In the event of a small spill of solid ZK 756326, follow these steps:
Evacuate the immediate area and alert your colleagues.
Don the appropriate PPE, including an N95 respirator, goggles, a lab coat, and double nitrile gloves.
Cover the spill with absorbent material to prevent further dispersal.
Carefully collect the material and place it in a sealed container for hazardous waste disposal.
Clean the spill area with a suitable solvent, followed by soap and water.
Dispose of all contaminated materials as hazardous waste.
For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.
Disposal
All waste materials contaminated with ZK 756326, including empty containers, used gloves, and absorbent materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Building a Culture of Safety
This guide provides a robust framework for the safe handling of ZK 756326. However, true safety is a dynamic process that relies on the diligence and critical thinking of every researcher. Always review the available safety information for any new chemical and consult with your EHS department to ensure your protocols are in full compliance with your institution's policies.
By integrating these practices into your daily laboratory operations, you are not only protecting yourself and your colleagues but also ensuring the continued success of your vital research.
References
Personal Protective Equipment. J. J. Keller. Available from: [Link]
